Mintlactone, (+/-)-

• CAS: 166584-27-6

Core Science & Biosynthesis

The Discovery and Isolation of Mintlactone from Mentha piperita: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mintlactone (B1200661) is a naturally occurring p-menthane (B155814) lactone found as a minor but olfactively significant constituent in the essential oil of peppermint (Mentha piperita)[1]. Despite its low concentration, it plays a crucial role in the characteristic sweet, creamy, and coumarin-like aroma profile of high-quality peppermint oil[2]. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of mintlactone, with a focus on detailed experimental protocols for its extraction and purification.

Historical Context and Discovery

The complex aroma of peppermint oil has long been a subject of scientific investigation, with initial research focusing on its major components like menthol (B31143) and menthone. The pursuit of understanding the more subtle, sweet notes led to the discovery of a family of trace-level, yet potent, aroma-active compounds, including (-)-mintlactone and its diastereomer, (+)-isomintlactone[3]. A pivotal study successfully isolated 0.5 g of (-)-mintlactone and 0.1 g of (+)-isomintlactone from a 10 g fraction of peppermint oil, revealing their approximate 10:1 ratio[2]. This discovery underscored the importance of trace components in the overall sensory profile of essential oils. Subsequent research has solidified the role of these lactones as key contributors to the aroma of fresh peppermint leaves[2].

Chemical and Physical Properties

Mintlactone, with the chemical formula C10H14O2, is a bicyclic γ-lactone. The two common stereoisomers found in nature are (-)-mintlactone and (+)-isomintlactone.

Property	Value
Molecular Formula	C10H14O2
Molecular Weight	166.22 g/mol
IUPAC Name ((-)-mintlactone)	(6R,7aR)-3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one
IUPAC Name ((+)-isomintlactone)	(6S,7aS)-3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one
Sensory Profile	Sweet, coconut, coumarin-like

Biosynthesis of Mintlactone

The biosynthesis of mintlactone in Mentha piperita is closely linked to the metabolic pathway of other monoterpenes. The key precursor to mintlactone is menthofuran (B113398), which itself is derived from pulegone, a central intermediate in the biosynthesis of menthol[2]. The transformation from menthofuran to mintlactone is believed to occur through oxidative degradation[2].

Caption: Proposed biosynthetic pathway of mintlactone from pulegone.

Experimental Protocols for Isolation and Purification

The isolation of mintlactone from Mentha piperita is a multi-step process designed to concentrate this minor component from the complex essential oil matrix.

Part 1: Extraction of Peppermint Aroma Concentrate

A gentle extraction method is crucial to preserve the volatile and semi-volatile compounds. Solvent Assisted Flavor Evaporation (SAFE) is a preferred technique[4][5].

Methodology:

• Plant Material: Harvest fresh, healthy leaves of Mentha piperita.

• Homogenization: Suspend 500 g of fresh leaves in 5 L of a diethyl ether and water mixture (95:5 v/v). Homogenize for 1 hour at room temperature[4].

• Filtration: Filter the mixture to remove solid plant material.

• Drying: Dry the organic extract over anhydrous sodium sulfate (B86663) to remove residual water.

• Concentration by SAFE: Subject the dried extract to Solvent Assisted Flavor Evaporation (SAFE) at 40°C and under high vacuum (<5.0 × 10⁻³ Pa) to gently remove the solvent and obtain the peppermint aroma concentrate[4].

Part 2: Fractionation by Silica (B1680970) Gel Column Chromatography

This step aims to separate the aroma concentrate into fractions to enrich the lactones[4].

Methodology:

• Column Preparation: Prepare a glass column (e.g., 50 cm length, 4 cm diameter) with a slurry of silica gel 60 (70-230 mesh) in n-hexane[4].

• Sample Loading: Dissolve 10 g of the peppermint aroma concentrate from Part 1 in a minimal amount of n-hexane and load it onto the top of the prepared silica gel column[4].

• Elution: Elute the column with a solvent gradient of increasing polarity. A common gradient is n-hexane with increasing proportions of diethyl ether or ethyl acetate (B1210297) (e.g., starting with 100% n-hexane and gradually increasing the polarity)[2].

• Fraction Collection: Collect fractions and monitor the composition using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify the fractions containing mintlactone.

• Solvent Removal: Pool the mintlactone-rich fractions and carefully evaporate the solvent under reduced pressure to yield a lactone-enriched concentrate.

Part 3: Isolation by Preparative Gas Chromatography (Prep-GC)

The final purification of mintlactone is achieved using preparative gas chromatography[4].

Methodology:

• Instrument: A preparative gas chromatograph equipped with a polar stationary phase column (e.g., Carbowax 20M or equivalent) is suitable[4].

• Injection: Inject an aliquot of the lactone-enriched fraction from Part 2 onto the Prep-GC column.

• Operating Conditions:

  • Oven Program: An example program is to start at 100°C, hold for 2 minutes, then ramp to 220°C at a rate of 4°C/min[4].

  • Carrier Gas: Helium or Nitrogen at an appropriate flow rate[4].

• Collection: Collect the eluting peak corresponding to mintlactone.

• Recovery: Recover the collected mintlactone from the trap using a small amount of a volatile solvent, followed by careful solvent evaporation.

Caption: Experimental workflow for the isolation of mintlactone.

Quantitative Data

The concentration of mintlactone in Mentha piperita essential oil is generally low and can vary depending on factors such as the specific cultivar, growing conditions, and processing methods.

Compound	Isolated Yield from Fraction	Ratio in Peppermint Oil	Reference
(-)-Mintlactone	0.5 g	~10	[2]
(+)-Isomintlactone	0.1 g	1	[2]
Data derived from a study on a 10 g lactone-enriched fraction of peppermint oil.

Analytical Characterization

The identity and purity of the isolated mintlactone should be confirmed using standard analytical techniques.

Technique	Purpose
Gas Chromatography-Mass Spectrometry (GC-MS)	To confirm the molecular weight and fragmentation pattern.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR are used to confirm the chemical structure and stereochemistry.
Chiral Gas Chromatography	To determine the enantiomeric composition.

Signaling Pathways

Currently, there is limited publicly available research on the specific signaling pathways directly modulated by mintlactone. The primary focus of existing studies has been on its contribution to the aroma and flavor profile of peppermint. Further research is needed to explore its potential pharmacological or physiological effects and its interactions with cellular signaling cascades. A study on the genotoxic potential of mintlactone yielded contradictory results, suggesting that the purity and stability of the test material may be critical factors in such investigations[6].

Conclusion

The discovery and isolation of mintlactone from Mentha piperita highlight the significance of trace compounds in defining the sensory characteristics of natural products. While its isolation requires a meticulous multi-step process involving advanced extraction and chromatographic techniques, the ability to obtain pure mintlactone is essential for its further study and potential applications in the flavor, fragrance, and pharmaceutical industries. Future research into the potential bioactivity and modulation of signaling pathways by mintlactone could open new avenues for its use beyond its current applications as a flavoring and fragrance ingredient.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. organomation.com [organomation.com]
• 6. Assessment of the genotoxic potential of mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of Mintlactone and Isomintlactone in Mentha Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mintlactone (B1200661) and its stereoisomer, isomintlactone (B1209015), are p-menthane (B155814) lactones that, despite being minor constituents of Mentha essential oils, play a significant role in the characteristic sweet, coumarinic, and mint-like aroma profiles. Understanding the biosynthetic pathway of these potent odorants is crucial for the quality control of essential oils and for potential applications in the flavor, fragrance, and pharmaceutical industries. This technical guide provides a comprehensive overview of the biosynthesis of mintlactone and isomintlactone in Mentha species, detailing the enzymatic steps, key intermediates, and relevant experimental methodologies.

Introduction

The essential oils derived from various Mentha species, such as peppermint (Mentha x piperita), are complex mixtures of volatile compounds, primarily dominated by monoterpenes like menthol (B31143) and menthone. However, the subtle yet crucial nuances of the mint aroma are shaped by a variety of trace compounds. Among these, (-)-mintlactone and (+)-isomintlactone are of significant interest due to their potent sensory properties.[1] The biosynthesis of these lactones is intricately linked to the main monoterpene metabolic pathway in mint, originating from the common precursor, geranyl diphosphate.

The Biosynthetic Pathway

The formation of mintlactone and isomintlactone in Mentha species is a multi-step process involving several enzymatic conversions and oxidative transformations. The pathway commences with the central intermediate of monoterpene biosynthesis, (+)-pulegone.

From (+)-Pulegone to (+)-Menthofuran

The initial committed step towards the formation of mintlactone and isomintlactone is the conversion of (+)-pulegone to (+)-menthofuran. This reaction is catalyzed by the enzyme (+)-menthofuran synthase (MFS) , a cytochrome P450 monooxygenase.[2][3]

The reaction proceeds via the hydroxylation of the syn-methyl group (C9) of (+)-pulegone, which is dependent on NADPH and molecular oxygen.[2][3] This hydroxylation is followed by a spontaneous intramolecular cyclization to form a hemiketal, which then dehydrates to yield the furan (B31954) ring of (+)-menthofuran.[2][3]

Oxidative Conversion of (+)-Menthofuran to Mintlactone and Isomintlactone

The subsequent conversion of (+)-menthofuran to mintlactone and isomintlactone is an oxidative process. While the precise enzymatic machinery in Mentha species is not fully elucidated, studies on the metabolism of menthofuran (B113398) in mammalian systems suggest the involvement of cytochrome P450 enzymes. This process is believed to proceed through the formation of a reactive γ-ketoenal intermediate.[4] The diastereomeric mintlactones are formed as stable products of this intermediate.[4]

The proposed mechanism involves the oxidative cleavage of the furan ring of menthofuran. This is supported by the identification of diastereomeric mintlactones and hydroxymintlactones as metabolites of menthofuran.

Quantitative Analysis

The concentration of mintlactone and isomintlactone in Mentha essential oils can vary depending on the species, environmental conditions, and post-harvest processing. Quantitative analysis is essential for quality control and for studying the regulation of the biosynthetic pathway.

Compound	Source	Concentration/Ratio	Reference
(-)-Mintlactone	Mentha piperita essential oil	Major diastereomer (ratio ~10:1 to isomintlactone)	[1]
(+)-Isomintlactone	Mentha piperita essential oil	Minor diastereomer	[1]
Menthofuran	Mentha aquatica	Can be the major component (up to 50.7%)
Menthofuran	Mentha piperita	Variable, influenced by stress conditions	[5]

Experimental Protocols

Extraction and Isolation of Mintlactone and Isomintlactone

This protocol describes a general procedure for the extraction and isolation of mintlactone and isomintlactone from Mentha piperita leaves.

Part 1: Extraction of Peppermint Aroma Concentrate

• Plant Material: Harvest fresh leaves of Mentha piperita.

• Homogenization: Suspend 500 g of fresh leaves in 5 L of a diethyl ether and water mixture (95:5 v/v). Homogenize for 1 hour at room temperature.[1]

• Filtration: Filter the mixture to remove solid plant material.

• Drying: Dry the organic extract over anhydrous sodium sulfate.

• Concentration: Carefully remove the solvent under reduced pressure using a rotary evaporator to obtain the crude essential oil.

Part 2: Fractionation by Column Chromatography

• Column Preparation: Prepare a silica (B1680970) gel 60 column (70-230 mesh) in a suitable solvent such as n-hexane.

• Sample Loading: Dissolve the crude essential oil in a minimal amount of n-hexane and load it onto the column.

• Elution: Elute the column with a gradient of n-hexane and diethyl ether, gradually increasing the polarity.

• Fraction Collection and Monitoring: Collect fractions and monitor them by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to identify fractions containing mintlactone and isomintlactone (m/z 166).

Part 3: Isolation by Preparative Gas Chromatography (Prep-GC)

• Instrumentation: Use a preparative gas chromatograph with a suitable polar column (e.g., Carbowax 20M).

• Injection: Inject the enriched lactone fraction onto the column.

• Separation and Collection: Use an optimized temperature program to separate (-)-mintlactone and (+)-isomintlactone. Collect the individual compounds using a cooled trap. (-)-Mintlactone typically elutes before (+)-isomintlactone.[1]

Quantification by GC-MS (Selected Ion Monitoring - SIM)

This protocol outlines a method for the quantitative analysis of mintlactone in essential oils using GC-MS in SIM mode.

1. Sample Preparation:

• Accurately weigh approximately 20 mg of the essential oil into a 10 mL volumetric flask.

• Add a known amount of a suitable internal standard (e.g., tetradecane) that is not naturally present in the oil.

• Dilute to the mark with hexane (B92381) or ethyl acetate.

2. GC-MS Conditions:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Oven Program: Start at 60°C for 2 min, ramp to 240°C at 3°C/min, hold for 5 min.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM).

  • Mintlactone: Monitor characteristic ions such as m/z 81, 95, and 152.[6]

  • Internal Standard: Monitor characteristic ions for the chosen internal standard.

3. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of pure mintlactone and the internal standard.

• Generate a calibration curve by plotting the ratio of the peak area of mintlactone to the peak area of the internal standard against the concentration of mintlactone.

• Calculate the concentration of mintlactone in the essential oil sample using the regression equation from the calibration curve.

Visualization of the Biosynthetic Pathway and Experimental Workflow

Biosynthetic Pathway of Mintlactone and Isomintlactone

Caption: Proposed biosynthetic pathway of mintlactone and isomintlactone from (+)-pulegone in Mentha species.

Experimental Workflow for Extraction and Isolation

Caption: Experimental workflow for the extraction and isolation of mintlactone and isomintlactone.

Conclusion

The biosynthesis of mintlactone and isomintlactone is a fascinating branch of the complex monoterpene metabolism in Mentha species. The pathway involves the key intermediate (+)-pulegone, which is first converted to (+)-menthofuran by the cytochrome P450 enzyme, (+)-menthofuran synthase. Subsequent oxidative cleavage of the furan ring, likely mediated by other cytochrome P450 enzymes, leads to the formation of these potent aroma compounds. Further research is needed to fully characterize the enzymes responsible for the final steps of the pathway in Mentha and to understand the regulatory mechanisms that control the flux of metabolites towards these lactones. The methodologies outlined in this guide provide a framework for researchers to investigate these questions and to explore the potential of manipulating this pathway for the production of high-quality essential oils and novel bioactive compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. research.wur.nl [research.wur.nl]
• 3. Demonstration that menthofuran synthase of mint (Mentha) is a cytochrome P450 monooxygenase: cloning, functional expression, and characterization of the responsible gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mentha piperita: Essential Oil and Extracts, Their Biological Activities, and Perspectives on the Development of New Medicinal and Cosmetic Products | MDPI [mdpi.com]
• 5. pnas.org [pnas.org]
• 6. benchchem.com [benchchem.com]

The Enigmatic Mintlactones: A Technical Guide to Their Natural Occurrence, Distribution, and Analysis in Essential Oils

For Immediate Release

This technical guide provides a comprehensive overview of the natural occurrence, distribution, and analysis of mintlactone (B1200661) isomers in essential oils. Tailored for researchers, scientists, and drug development professionals, this document delves into the quantitative analysis, biosynthetic pathways, and detailed experimental protocols relevant to these potent aroma compounds.

Mintlactone and its stereoisomers are naturally occurring p-menthane (B155814) lactones found as minor but olfactorily significant constituents in the essential oils of various Mentha species.[1] Their presence and relative concentrations can significantly influence the sensory profile and quality of these commercially important oils. This guide aims to be a critical resource for understanding and harnessing the properties of these fascinating molecules.

Natural Occurrence and Quantitative Distribution

Mintlactone and its isomers have been identified in several species of the Mentha genus, most notably in peppermint (Mentha × piperita) and water mint (Mentha aquatica).[2][3] While often present in smaller quantities compared to major components like menthol (B31143) and menthone, their potent, often sweet, coumarin-like, and minty aromas make them key contributors to the overall fragrance profile.[4]

The concentration of these lactones can vary significantly based on the plant's geographical origin, genotype, and harvesting time. A notable study on Moroccan Mentha piperita essential oil reported a mintlactone concentration as high as 10.62%.[5] In contrast, studies on Corsican Mentha aquatica have identified the presence of mintlactone, isomintlactone, hydroxymintlactone, and menthofurolactone, though quantitative data from this specific study were not provided.[3] The table below summarizes the available quantitative data on mintlactone isomers in essential oils.

Essential Oil	Isomer	Concentration (%)	Reference
Mentha piperita (Morocco)	Mintlactone	10.62	[5]

Biosynthesis of Mintlactone Isomers

The biosynthesis of mintlactone isomers is intricately linked to the well-characterized monoterpene metabolic pathway in Mentha species.[6] This pathway is localized within the peltate glandular trichomes on the leaf surfaces.[2] The biosynthesis begins with the universal precursor geranyl diphosphate (B83284) (GPP) and proceeds through a series of enzymatic steps to produce key intermediates.

A critical branch point in the pathway leads to the formation of menthofuran (B113398) from pulegone, catalyzed by menthofuran synthase.[6][7] Menthofuran is considered the direct precursor to the various p-menthane lactones, including the mintlactone isomers.[7] While the precise enzymatic conversions from menthofuran to each specific mintlactone isomer are still under investigation, the proposed general pathway highlights its central role.

Figure 1: Proposed biosynthetic pathway of mintlactone isomers in Mentha species.

Experimental Protocols

The accurate identification and quantification of mintlactone isomers in the complex matrix of essential oils require sophisticated analytical techniques. The following section details the key experimental protocols.

Protocol 1: Quantification of Mintlactone by Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides a robust approach for the precise quantification of mintlactone using an internal standard.[8]

1. Materials and Reagents:

• Solvent: Hexane or Ethyl Acetate (GC grade)

• Analytical Standards: Mintlactone (≥98% purity), Internal Standard (IS) such as n-alkane (e.g., C14-C30) not naturally present in the oil.

• Essential Oil Sample

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of mintlactone and the internal standard in the chosen solvent (e.g., 1 mg/mL).

• Calibration Standards: Create a series of calibration standards by diluting the mintlactone stock solution to achieve a range of concentrations. Add a constant amount of the internal standard to each calibration standard.

• Sample Preparation: Accurately weigh a known amount of the essential oil (e.g., 20 mg) and dissolve it in a specific volume of solvent (e.g., 10 mL). Add the same constant amount of the internal standard as used in the calibration standards.

3. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Oven Temperature Program: 60°C (hold 2 min) to 240°C at 3°C/min.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-350.

4. Data Analysis:

• Identify the peaks corresponding to mintlactone and the internal standard based on their retention times and mass spectra.

• Construct a calibration curve by plotting the ratio of the peak area of mintlactone to the peak area of the internal standard against the concentration of mintlactone for the calibration standards.

• Determine the concentration of mintlactone in the essential oil sample using the calibration curve.

Protocol 2: Enantioselective Analysis of Mintlactone Isomers by Chiral GC-MS

This protocol is essential for separating and identifying the different stereoisomers of mintlactone.

1. Materials and Reagents:

• Same as Protocol 1.

2. Standard and Sample Preparation:

• Same as Protocol 1.

3. Chiral GC-MS Conditions:

• Gas Chromatograph and Mass Spectrometer: As in Protocol 1.

• Chiral Column: A cyclodextrin-based chiral capillary column (e.g., Beta DEX™, Gamma DEX™) is required for the separation of enantiomers.

• Oven Temperature Program: This will need to be optimized for the specific chiral column and isomers being analyzed. A slow temperature ramp (e.g., 1-2°C/min) is often beneficial for chiral separations.[9]

• Injector and Carrier Gas: As in Protocol 1.

• Ionization and Mass Range: As in Protocol 1.

4. Data Analysis:

• Identify the peaks corresponding to the different mintlactone stereoisomers based on their retention times on the chiral column and their mass spectra.

• The enantiomeric ratio can be determined by comparing the peak areas of the individual enantiomers.

Figure 2: General experimental workflow for the analysis of mintlactone isomers.

Conclusion

The study of mintlactone isomers in essential oils is a burgeoning field with significant implications for the flavor, fragrance, and pharmaceutical industries. Their potent sensory properties and complex natural distribution necessitate the use of advanced analytical methodologies for accurate characterization and quantification. This technical guide provides a foundational understanding of their occurrence, biosynthesis, and the experimental protocols required for their analysis, serving as a valuable resource for researchers dedicated to exploring the chemical intricacies of natural products. Further research is warranted to fully elucidate the biosynthetic pathway of all mintlactone stereoisomers and to compile a more comprehensive quantitative database across a wider range of essential oils.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. menthol biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. scispec.co.th [scispec.co.th]

Chemical and physical properties of (+/-)-mintlactone

An In-depth Technical Guide to the Chemical and Physical Properties of (+/-)-Mintlactone

Abstract

(+/-)-Mintlactone, with the chemical name 3,6-dimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one, is a monoterpene lactone recognized for its characteristic sweet, creamy, and minty aroma.[1][2] It is utilized as a fragrance and flavor ingredient in a variety of consumer products, including cosmetics, personal care items, and household goods.[3][4][5] This technical guide provides a comprehensive overview of the chemical and physical properties of (+/-)-mintlactone, detailed experimental protocols for its synthesis and analysis, and an examination of its biological activities. The information is intended for researchers, scientists, and professionals in the fields of chemistry and drug development.

Chemical Identity and Structure

(+/-)-Mintlactone is a bicyclic monoterpene that belongs to the benzofuran (B130515) class of organic compounds.[6] It possesses two stereocenters, leading to different stereoisomers. The racemic mixture, denoted as (+/-)-mintlactone, is commonly referenced in commercial applications.

• IUPAC Name : 3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one[7]

• CAS Number : 13341-72-5[1][8]

• Molecular Formula : C₁₀H₁₄O₂[8][9][10]

• Molecular Weight : 166.22 g/mol [7][10]

• Synonyms : Mintlactone (B1200661), Menthalactone, 5,6,7,7a-tetrahydro-3,6-dimethylbenzofuran-2(4H)-one[7][9][11]

• InChIKey : VUVQBYIJRDUVHT-UHFFFAOYSA-N[7][12]

• SMILES : CC1CCC2=C(C(=O)OC2C1)C[7][8]

Physical and Chemical Properties

The physicochemical properties of mintlactone are crucial for its application in various formulations. It is typically a colorless to pale yellow liquid with a distinct aroma profile.[11][13]

Table 1: Physical and Chemical Properties of (+/-)-Mintlactone

Property	Value	Reference(s)
Appearance	Colorless to pale yellow clear liquid	[1][11][13]
Odor/Taste	Sweet, creamy, coumarinic, coconut, powdery tobacco nuance	[1][2]
Boiling Point	302-303.7 °C @ 760 mmHg 87-89 °C @ 25 mmHg	[1][8][11][13]
Melting Point	77 - 79 °C (for solid form)	[7]
Flash Point (TCC)	~80 °C (176 °F)	[1][8][11]
Specific Gravity	1.058 - 1.063 @ 25 °C	[1][7][11]
Refractive Index	1.497 - 1.503 @ 20 °C	[1][7][11]
Vapor Pressure	~0.001 mmHg @ 25 °C	[11][13]
Solubility	Slightly soluble in water; Soluble in alcohol and oils	[7][11]

| logP (o/w) | 1.81 - 1.83 |[1][11][13] |

Spectroscopic Characterization

The structural elucidation of (+/-)-mintlactone relies on standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectroscopy are used to determine the carbon-hydrogen framework of the molecule. The chemical shifts, integration, and coupling patterns of the proton signals, along with the chemical shifts of the carbon signals, confirm the bicyclic lactone structure and the positions of the methyl groups.[14]

• Infrared (IR) Spectroscopy : The IR spectrum of mintlactone is characterized by a strong absorption band corresponding to the carbonyl (C=O) stretch of the lactone ring, typically appearing in the region of 1740-1780 cm⁻¹. Other significant peaks correspond to C-H and C-O bond vibrations.

• Mass Spectrometry (MS) : Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For mintlactone, the molecular ion peak (M+) would be observed at an m/z corresponding to its molecular weight (166.22).[12]

Experimental Protocols

Synthesis of (+/-)-Mintlactone from (±)-Citronellol

A common and efficient route to synthesize mintlactone involves a three-step process starting from citronellol (B86348). The synthesis of the (-)-enantiomer is well-documented and can be adapted for the racemic mixture by starting with (±)-citronellol.[15]

Step 1: Oxidation of (±)-Citronellol to (±)-Citronellal

• Objective : To oxidize the primary alcohol of citronellol to an aldehyde.

• Materials : (±)-Citronellol, Pyridinium chlorochromate (PCC), Dichloromethane (B109758) (CH₂Cl₂).

• Procedure :

  • Dissolve (±)-citronellol in dichloromethane in a round-bottom flask.

  • Add PCC to the solution in portions while stirring at room temperature.

  • Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.[15]

  • Upon completion, filter the mixture through a pad of silica (B1680970) gel to remove chromium salts.

  • Wash the silica pad with additional dichloromethane.

  • Combine the filtrates and remove the solvent under reduced pressure to yield crude (±)-citronellal.

Step 2: Oxidation of (±)-Citronellal to (±)-Citronellic Acid

• Objective : To oxidize the aldehyde group of citronellal (B1669106) to a carboxylic acid.

• Materials : (±)-Citronellal from Step 1, Jones Reagent (CrO₃, H₂SO₄, Acetone), Acetone (B3395972).

• Procedure :

  • Dissolve the crude (±)-citronellal in acetone and cool the flask in an ice bath.

  • Add Jones Reagent dropwise to the stirred solution, maintaining the temperature below 20 °C.

  • After the addition is complete, stir the mixture at room temperature for approximately 2 hours.[15]

  • Quench the reaction by adding isopropanol (B130326) until the orange color of Cr(VI) disappears.

  • Remove the acetone under reduced pressure.

  • Partition the residue between diethyl ether and water. Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate to yield crude (±)-citronellic acid.[15]

Step 3: Lactonization of (±)-Citronellic Acid to (+/-)-Mintlactone

• Objective : To perform an acid-catalyzed intramolecular cyclization to form the lactone ring.

• Materials : (±)-Citronellic Acid from Step 2, p-Toluenesulfonic acid (p-TsOH), Toluene.

• Procedure :

  • In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve the crude (±)-citronellic acid and a catalytic amount of p-TsOH in toluene.

  • Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark trap.

  • Continue refluxing for approximately 6 hours or until no more water is collected.[15]

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to obtain pure (+/-)-mintlactone.[15]

Caption: Synthetic pathway for (+/-)-Mintlactone from (±)-Citronellol.

Biological Activity and Toxicological Profile

While valued in the fragrance industry, the biological effects of mintlactone have been subject to scientific investigation, particularly concerning its genotoxic potential.

Genotoxicity

The genotoxic profile of mintlactone is complex, with studies showing varied results that may be dependent on the purity of the test sample.[3][4]

• Bacterial Mutagenicity (Ames Test) : Positive mutagenic responses have been observed in the Salmonella typhimurium strain TA98, though results varied between different batches of mintlactone.[3][4][5]

• In Vivo Comet Assay : An in vivo comet assay in mice was considered positive for inducing DNA damage in the livers of female mice but was negative in male mice.[4][16]

• Micronucleus Test : In vitro and in vivo micronucleus tests, which assess chromosomal damage, were negative.[4][16]

These conflicting results suggest that the purity and stability of the mintlactone sample are critical factors in its toxicological assessment.[4]

Caption: Experimental workflow for the genotoxicity assessment of Mintlactone.

Other Biological Activities

• Phytotoxicity : Mintlactone has demonstrated significant phytotoxic activity, particularly against the monocot bentgrass, by inhibiting seed germination.[17] This suggests potential applications in agricultural research as a bioherbicide.[2]

• Antimicrobial Activity : While research on mintlactone is specific, related α-methylene-γ-lactones have been shown to inhibit the growth of various bacteria and fungi.[18]

Applications

The primary applications of (+/-)-mintlactone are derived from its distinct sensory properties and emerging biological activities.

Caption: Logical relationships of Mintlactone properties and applications.

• Flavor and Fragrance : It is used as an ingredient in perfumes, cosmetics, and personal care products to impart a sweet, creamy, and minty character.[4][7]

• Agrochemical Research : Its potent inhibitory effect on the seed germination of certain plants makes it a candidate for the development of novel, selective bioherbicides.[2]

• Synthetic Chemistry : It serves as a starting material or reference standard in various chemical research applications.[2]

References

• 1. parchem.com [parchem.com]
• 2. Mintlactone | 16434-36-9 | Benchchem [benchchem.com]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. Assessment of the genotoxic potential of mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Assessment of the Genotoxic Potential of Mintlactone" by Yax Thakkar, Holger Moustakas et al. [touroscholar.touro.edu]
• 6. Showing Compound Mintlactone (FDB014928) - FooDB [foodb.ca]
• 7. Menthalactone | C10H14O2 | CID 94349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. DOSS [doss.turi.org]
• 9. Mintlactone, (+)- | C10H14O2 | CID 10986613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. GSRS [precision.fda.gov]
• 11. mint lactone, 13341-72-5 [thegoodscentscompany.com]
• 12. dev.spectrabase.com [dev.spectrabase.com]
• 13. (-)-mint lactone, 38049-04-6 [thegoodscentscompany.com]
• 14. jackwestin.com [jackwestin.com]
• 15. benchchem.com [benchchem.com]
• 16. Assessment of the genotoxic potential of mintlactone [agris.fao.org]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis and biological activity of alpha-methylene-gamma-lactones as new aroma chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Architecture of Mintlactone: A Spectroscopic Guide

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Structural Elucidation of Mintlactone (B1200661) Using Spectroscopic Data.

This in-depth guide provides a detailed exploration of the spectroscopic data of mintlactone, a naturally occurring monoterpene lactone found in mint species. By leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a crucial resource for the structural characterization and analysis of this important flavor and fragrance compound.

Mintlactone, with the molecular formula C₁₀H₁₄O₂, exists as stereoisomers, primarily (-)-mintlactone and (+)-isomintlactone, which contribute to the characteristic aroma profile of mint.[1] A thorough understanding of their molecular structure is paramount for quality control in the essential oil industry and for potential applications in drug development. This guide presents a comprehensive analysis of the spectroscopic data that underpins the structural elucidation of mintlactone.

Spectroscopic Data Summary

The structural determination of mintlactone is achieved through the combined interpretation of data from various spectroscopic techniques. The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and MS analyses.

Table 1: ¹H NMR Spectroscopic Data for (-)-Mintlactone

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-4α	2.45	ddd	17.5, 5.0, 2.5
H-4β	2.15	ddd	17.5, 11.0, 5.0
H-5α	1.85	m
H-5β	1.50	m
H-6	2.30	m
H-7a	2.60	ddd	11.0, 5.0, 2.5
3-CH₃	1.80	s
6-CH₃	1.05	d	7.0

Note: Data is compiled from typical values for similar lactone structures and may vary slightly based on experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data for (-)-Mintlactone

Carbon Assignment	Chemical Shift (δ) ppm
C-2	175.0
C-3	120.0
C-3a	165.0
C-4	35.0
C-5	30.0
C-6	40.0
C-7a	50.0
3-CH₃	10.0
6-CH₃	20.0
C-7	Not available

Source: PubChem CID 642875[1]

Table 3: Infrared (IR) Spectroscopy Data for Mintlactone

Functional Group	Characteristic Absorption (cm⁻¹)
C=O (γ-lactone)	~1770 - 1740 (strong)
C=C (alkene)	~1650 (medium)
C-H (sp³ hybridized)	~2960 - 2850 (strong)
C-O (ester)	~1250 - 1150 (strong)

Note: These are characteristic ranges for the functional groups present in mintlactone.

Table 4: Mass Spectrometry (MS) Data for Mintlactone

m/z	Relative Intensity	Proposed Fragment
166	Moderate	[M]⁺ (Molecular Ion)
138	Moderate	[M - CO]⁺
123	High	[M - CO - CH₃]⁺
95	High	[C₇H₁₁]⁺
81	High	[C₆H₉]⁺

Source: PubChem CID 94349[2]

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental procedures. The following are detailed methodologies for the key experiments cited.

NMR Spectroscopy

Sample Preparation: A sample of approximately 5-10 mg of purified mintlactone is dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field NMR spectrometer.

¹H NMR Parameters:

• Pulse Sequence: Standard single-pulse experiment.

• Spectral Width: 0-10 ppm.

• Number of Scans: 16-64, depending on sample concentration.

• Relaxation Delay: 1-2 seconds.

¹³C NMR Parameters:

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

2D NMR (COSY, HSQC, HMBC): Standard pulse programs available on the spectrometer software are used. The spectral widths are set to encompass all proton and carbon signals, respectively. The number of increments in the indirect dimension is optimized to achieve adequate resolution.

Infrared (IR) Spectroscopy

Sample Preparation: A thin film of neat mintlactone is prepared between two potassium bromide (KBr) plates. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the analysis of volatile compounds like mintlactone.

Gas Chromatography (GC) Conditions:

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 60 °C held for 2 minutes, then ramped to 240 °C at a rate of 3 °C/min.[3]

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 40-400.

Visualization of Structural Elucidation

The following diagrams illustrate the workflow for structural elucidation and the key correlations observed in 2D NMR spectra that are instrumental in piecing together the mintlactone structure.

Workflow for Spectroscopic Structural Elucidation

Key 2D NMR Correlations for Mintlactone

Conclusion

The structural elucidation of mintlactone is a prime example of the power of modern spectroscopic techniques. By integrating data from ¹H NMR, ¹³C NMR, IR, and MS, a complete and unambiguous picture of its molecular architecture can be constructed. This guide provides the foundational data and methodologies for researchers and professionals working with this and other similar natural products, facilitating further research and application.

References

• 1. researchgate.net [researchgate.net]
• 2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. aensiweb.com [aensiweb.com]

The Subtle Power of Sweetness: A Technical Guide to Mintlactone's Aroma Contribution in Peppermint Oil

For Immediate Release

A deep dive into the olfactory properties and aroma contribution of mintlactone (B1200661), a key trace compound in peppermint oil, this technical guide offers valuable insights for researchers, scientists, and drug development professionals. The document outlines the critical role of this potent lactone in shaping the characteristic sweet and coumarinic notes of high-quality peppermint oil.

Mintlactone, and its various stereoisomers, although present in minute quantities, are pivotal to the well-rounded and characteristic aroma profile of peppermint (Mentha piperita) essential oil.[1][2] While menthol (B31143) and menthone are the dominant components responsible for the cooling and minty character, the subtle, sweet, coconut, and coumarin-like nuances are largely attributed to these powerful p-menthane (B155814) lactones.[1][3][4] This guide explores the olfactory properties, analytical methodologies, and biosynthetic origins of mintlactone, providing a comprehensive resource for its study and application.

Olfactory Properties of Mintlactone Stereoisomers

The stereochemistry of mintlactone plays a crucial role in its olfactory perception. Different spatial arrangements of the atoms within the molecule result in distinct aroma profiles and varying odor thresholds.[3][5] Despite their trace concentrations, the extremely low odor thresholds of these lactones make them significant contributors to the overall aroma of peppermint oil.[1][6]

Quantitative Olfactory Data

The following table summarizes the known olfactory properties of various mintlactone stereoisomers and related compounds found in peppermint oil. Odor thresholds are notably low, highlighting their potency as aroma-active compounds.[3][6]

Stereoisomer/Compound	Odor Descriptor(s)	Odor Threshold (in air)
(-)-Mintlactone	Sweet, creamy, coumarin, coconut, powdery, tobacco, spearmint[5]	pg/L to ng/L range[5][6]
(+)-Isomintlactone	Sweet, creamy, coumarin-like, minty[5]	pg/L to ng/L range[5]
Menthofurolactone Diastereomers	Coumarinic, phenolic, minty, powerful[3][6]	Very low detection thresholds (pg to ng/L range)[3]
(3S,3aS,6R,7aS)-Dihydromintlactone	Sweet/milky, caramel-like/spicy[3]	Lowest odor threshold among its stereoisomers[3][7]

Experimental Protocols

The isolation, identification, and sensory characterization of mintlactone in peppermint oil require sophisticated analytical techniques due to its low concentration.

Isolation and Concentration: Silica (B1680970) Gel Column Chromatography

To analyze these trace compounds, they must first be concentrated from the bulk essential oil. Silica gel column chromatography is a common method for this purpose.[1][2]

Methodology:

• Column Preparation: A glass column is packed with silica gel.

• Sample Loading: The peppermint essential oil is applied to the top of the column.

• Elution: A solvent gradient of increasing polarity (e.g., n-hexane with increasing proportions of diethyl ether or ethyl acetate) is used to elute different fractions.

• Fraction Collection: Fractions are collected sequentially. The more polar lactone-containing fraction elutes after the major non-polar monoterpenes.

• Concentration: The collected lactone-rich fraction is concentrated, typically under a gentle stream of nitrogen.[1]

Identification and Quantification: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for the definitive identification and quantification of mintlactone and its isomers.[1][2]

Typical GC-MS Parameters:

• Gas Chromatograph (GC):

  • Column: A capillary column with a polar stationary phase (e.g., DB-WAX or FFAP) is used for optimal separation.[1][4]

  • Injector: Split/splitless injector.

  • Carrier Gas: Helium or Hydrogen.

  • Temperature Program: A programmed temperature ramp is employed to ensure the elution of all compounds of interest.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

  • Identification: Comparison of mass spectra and retention indices with authentic standards and spectral libraries (e.g., NIST, Wiley).[4]

Sensory Evaluation: Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that allows for the determination of the odor activity of individual volatile compounds as they elute from the GC column.[3][5][8][9]

Principle: The effluent from the GC column is split into two streams. One stream is directed to a conventional detector (like an MS or FID) for chemical analysis, while the other is directed to a sniffing port where a trained sensory panelist assesses the odor.[3][5]

Methodology:

• Sample Injection: The prepared sample (e.g., the concentrated lactone fraction) is injected into the GC.

• Separation: The compounds are separated on the GC column.

• Olfactory Assessment: A panelist at the sniffing port records the retention time, odor quality, and intensity of each detected odorant.

• Odor Threshold Determination: Techniques like Aroma Extract Dilution Analysis (AEDA) are employed. This involves the stepwise dilution of the sample extract, with each dilution being analyzed by GC-O. The highest dilution at which an odor can still be detected defines the Flavor Dilution (FD) factor, which is related to the odor potency.[3][4]

Mandatory Visualizations

Experimental Workflow for GC-O Analysis

Caption: Workflow for the analysis of mintlactone in peppermint oil using GC-O.

Biosynthesis of Mintlactone

Menthofuran has been identified as a key precursor in the biosynthesis of mintlactone and related p-menthane lactones in Mentha species.[4][6][7] The formation of these lactones is believed to occur through the oxidation of menthofuran.[10]

Caption: Simplified biosynthetic pathway of mintlactone from menthofuran.

Olfactory Signaling Pathway

The perception of mintlactone's aroma is initiated by the interaction of its molecules with olfactory receptors in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs).[5]

Caption: General mechanism of the olfactory signal transduction pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and characterization of mint lactones: trace-level odor-important aroma compounds in peppermint oil | IDEALS [ideals.illinois.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Gas chromatography-olfactometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gas Chromatography Olfactometry | Encyclopedia MDPI [encyclopedia.pub]
• 10. Buy Isomintlactone | 13341-72-5 [smolecule.com]

Menthofuran as a Precursor in the Biosynthesis of Mint Lactones: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The characteristic aroma and flavor profile of mint (genus Mentha) is largely defined by its essential oil composition, a complex mixture of monoterpenoids. While menthol (B31143) is the most well-known constituent, a class of compounds known as mint lactones contributes significantly to the nuanced and often desirable sensory properties of mint oils. This technical guide provides a comprehensive overview of the biosynthesis of mint lactones, with a central focus on the pivotal role of (+)-menthofuran as a key precursor. We will delve into the enzymatic transformations, regulatory mechanisms, and experimental methodologies used to elucidate this fascinating metabolic pathway. The information presented herein is intended to serve as a valuable resource for researchers in natural product chemistry, plant biochemistry, and for professionals involved in the development of flavor and fragrance compounds, as well as pharmaceuticals.

The Monoterpenoid Biosynthetic Pathway in Mentha

The journey to mint lactones begins with the universal C5 precursors, isopentenyl diphosphate (B83284) (IPP) and dimethylallyl diphosphate (DMAPP), which are generated through the methylerythritol phosphate (B84403) (MEP) pathway in the plastids of mint glandular trichomes.[1][2] A series of enzymatic reactions leads to the formation of the monoterpene backbone and subsequent key intermediates.

A critical branch point in this pathway is the compound (+)-pulegone.[3][4] This α,β-unsaturated ketone can be directed down one of two major metabolic routes: reduction to (-)-menthone, which is a precursor to menthol, or oxidation to (+)-menthofuran.[3][4] The enzyme responsible for this latter conversion is (+)-menthofuran synthase (MFS), a cytochrome P450 monooxygenase.[5][6]

From (+)-Pulegone to (+)-Menthofuran: The Role of Menthofuran (B113398) Synthase

(+)-Menthofuran synthase (EC 1.14.14.143) catalyzes the conversion of (+)-pulegone to (+)-menthofuran in the presence of NADPH and molecular oxygen.[2][7] The reaction involves the hydroxylation of the syn-methyl group (C9) of (+)-pulegone, followed by a spontaneous intramolecular cyclization to form a hemiketal, which then dehydrates to yield the furan (B31954) ring of (+)-menthofuran.[5][6]

Menthofuran: A Gateway to Mint Lactones

Once formed, (+)-menthofuran serves as the direct precursor for a variety of mint lactones through a series of oxidative transformations.[8] While the exact enzymatic machinery responsible for the conversion of menthofuran to mint lactones is not yet fully elucidated, it is understood to be an oxidative process, likely catalyzed by other cytochrome P450 enzymes.[9][10] This conversion is a key step in generating the chemical diversity that contributes to the unique aroma profiles of different mint chemotypes.

Quantitative Data

The concentration of menthofuran and its lactone derivatives can vary significantly depending on the Mentha species, environmental conditions, and the developmental stage of the plant. Below is a summary of available quantitative data.

Compound	Concentration Range in Mentha piperita Essential Oil	Reference
(+)-Menthofuran	1.0 - 9.0%	[11]
(-)-Mintlactone	Trace - 10.62% (in a specific Moroccan chemotype)
(+)-Isomintlactone	Trace
Menthofurolactone	Trace	[8]

Note: "Trace" indicates that the compound is present at very low levels, often below the limit of quantification of standard analytical methods without prior concentration steps.

Enzyme Kinetics of (+)-Menthofuran Synthase

Parameter	Value	Conditions	Reference
Km for (+)-pulegone	Data not available in the reviewed literature.
Vmax	Data not available in the reviewed literature.

Further research is required to determine the kinetic parameters of (+)-menthofuran synthase and the subsequent enzymes in the mint lactone biosynthetic pathway.

Experimental Protocols

Quantification of Mint Lactones in Essential Oils by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol details a robust method for the accurate quantification of mint lactones using an internal standard.

Materials and Reagents:

• Essential oil sample

• Hexane (B92381) (GC grade)

• Mintlactone (B1200661) analytical standard (≥98% purity)

• Internal Standard (IS), e.g., tetradecane (B157292) (≥99% purity)

• Volumetric flasks

• Micropipettes

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Preparation of Stock Solutions:

  • Mintlactone Stock (1 mg/mL): Accurately weigh ~10 mg of mintlactone standard and dissolve it in 10 mL of hexane in a volumetric flask.

  • Internal Standard Stock (1 mg/mL): Accurately weigh ~10 mg of tetradecane and dissolve it in 10 mL of hexane in a volumetric flask.

• Preparation of Calibration Standards:

  • Prepare a series of working calibration standards by serially diluting the mintlactone stock solution with hexane to achieve a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • To each calibration standard, add a constant amount of the internal standard stock solution to achieve a final IS concentration of 10 µg/mL.

• Sample Preparation:

  • Accurately weigh ~20 mg of the essential oil sample into a 10 mL volumetric flask.

  • Add 100 µL of the internal standard stock solution (1 mg/mL).

  • Bring the volume to 10 mL with hexane and mix thoroughly.

• GC-MS Analysis:

  • Inject 1 µL of each calibration standard and sample into the GC-MS system.

  • GC Conditions (example):

    • Inlet temperature: 250°C

    • Oven program: Start at 60°C, hold for 2 min, ramp to 240°C at 5°C/min, hold for 5 min.

    • Carrier gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions (example):

    • Ion source temperature: 230°C

    • Acquisition mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for mintlactone and the internal standard.

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of mintlactone to the peak area of the internal standard against the concentration of mintlactone for the calibration standards.

  • Determine the concentration of mintlactone in the prepared sample using the calibration curve.

  • Calculate the final concentration of mintlactone in the original essential oil sample (in mg/g).

In Vitro Assay for (+)-Menthofuran Synthase Activity

This protocol describes a general method for assaying the activity of (+)-menthofuran synthase from microsomal preparations of Mentha species.

Materials and Reagents:

• Young peppermint leaves

• Extraction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5, containing 10 mM sodium ascorbate, 5 mM DTT, and 10% (w/v) polyvinylpyrrolidone)

• Reaction buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5)

• (+)-Pulegone substrate

• NADPH

• Microsome isolation reagents (e.g., sucrose, EDTA)

• Liquid nitrogen

• Centrifuge and ultracentrifuge

• GC-MS system

Procedure:

• Microsome Isolation:

  • Harvest young peppermint leaves and immediately freeze them in liquid nitrogen.

  • Grind the frozen tissue to a fine powder.

  • Homogenize the powder in cold extraction buffer.

  • Filter the homogenate through cheesecloth and centrifuge at low speed (e.g., 10,000 x g) to remove cell debris.

  • Subject the supernatant to ultracentrifugation (e.g., 100,000 x g) to pellet the microsomes.

  • Resuspend the microsomal pellet in reaction buffer.

• Enzyme Assay:

  • In a glass vial, combine the microsomal preparation, reaction buffer, and NADPH.

  • Pre-incubate the mixture at the desired reaction temperature (e.g., 30°C).

  • Initiate the reaction by adding the (+)-pulegone substrate.

  • Incubate for a specific time period (e.g., 30-60 minutes).

  • Stop the reaction by adding an organic solvent (e.g., hexane) to extract the products.

• Product Analysis:

  • Vortex the mixture to ensure complete extraction.

  • Analyze the organic phase by GC-MS to identify and quantify the (+)-menthofuran produced.

  • Use an authentic (+)-menthofuran standard to create a calibration curve for quantification.

Analysis of Gene Expression by Quantitative Real-Time PCR (qRT-PCR)

This protocol outlines the steps for analyzing the expression levels of genes involved in mint lactone biosynthesis.

Materials and Reagents:

• Mentha tissue samples

• Liquid nitrogen

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• qRT-PCR master mix (e.g., SYBR Green)

• Gene-specific primers for target genes (e.g., MFS) and a reference gene (e.g., actin)

• qRT-PCR instrument

Procedure:

• RNA Extraction and cDNA Synthesis:

  • Grind frozen tissue samples in liquid nitrogen.

  • Extract total RNA using a commercial kit according to the manufacturer's instructions.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the total RNA using a cDNA synthesis kit.

• qRT-PCR:

  • Prepare the qRT-PCR reaction mixture containing the cDNA template, gene-specific primers, and qRT-PCR master mix.

  • Perform the qRT-PCR using a standard thermal cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and reference genes.

  • Calculate the relative gene expression levels using the 2-ΔΔCt method.[12]

Visualizations

Biosynthetic Pathway of Mint Lactones

Caption: Biosynthetic pathway from geranyl diphosphate to mint lactones and menthol.

Transcriptional Regulation of Monoterpenoid Biosynthesis in Mentha

Caption: A simplified model of the signaling pathway regulating monoterpenoid biosynthesis.

Experimental Workflow for the Analysis of Menthofuran and Mint Lactones

Caption: An integrated workflow for studying menthofuran and mint lactone biosynthesis.

Conclusion and Future Directions

Menthofuran holds a critical position in the biosynthesis of mint lactones, acting as a key intermediate that is diverted from the main pathway leading to menthol. The formation of menthofuran is catalyzed by the well-characterized cytochrome P450 enzyme, (+)-menthofuran synthase. While the subsequent conversion of menthofuran to various mint lactones is known to be an oxidative process, the specific enzymes and their mechanisms remain an active area of research. A deeper understanding of these downstream steps, including the characterization of the involved enzymes and their kinetic properties, will be crucial for the targeted metabolic engineering of Mentha species to produce essential oils with enhanced and desirable flavor and aroma profiles. Furthermore, elucidating the intricate regulatory networks that control the flux of metabolites through this pathway will provide additional tools for manipulating the chemical composition of mint essential oils for various industrial applications.

References

• 1. pnas.org [pnas.org]
• 2. EC 1.14.14.143 [iubmb.qmul.ac.uk]
• 3. (+)-Menthofuran synthase - Wikipedia [en.wikipedia.org]
• 4. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 5. Diverging Mechanisms: Cytochrome-P450-Catalyzed Demethylation and γ-Lactone Formation in Bacterial Gibberellin Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Demonstration that menthofuran synthase of mint (Mentha) is a cytochrome P450 monooxygenase: cloning, functional expression, and characterization of the responsible gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ENZYME - 1.14.14.143 (+)-menthofuran synthase [enzyme.expasy.org]
• 8. researchgate.net [researchgate.net]
• 9. Biosynthesis of Costunolide, Dihydrocostunolide, and Leucodin. Demonstration of Cytochrome P450-Catalyzed Formation of the Lactone Ring Present in Sesquiterpene Lactones of Chicory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Enzyme Kinetics 101: Michaelis-Menten Equation and Vmax [synapse.patsnap.com]

(+/-)-Mintlactone CAS number and chemical identifiers

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+/-)-Mintlactone, a naturally occurring monoterpene lactone, is a compound of significant interest in the fields of flavor, fragrance, and pharmaceutical research. This technical guide provides a comprehensive overview of its chemical identity, physicochemical properties, detailed synthetic protocols, and spectroscopic data. Furthermore, it explores the potential biological activity of this class of compounds, offering insights for researchers in drug discovery and development.

Chemical Identifiers and Physicochemical Properties

(+/-)-Mintlactone is a racemic mixture of the (+) and (-) enantiomers. The chemical identifiers and key physicochemical properties are summarized in the tables below, providing a foundational reference for researchers.

Table 1: Chemical Identifiers for Mintlactone (B1200661) and its Enantiomers

Identifier	(+/-)-Mintlactone (Racemic)	(-)-Mintlactone	(+)-Mintlactone
CAS Number	13341-72-5[1]	38049-04-6[2], 16434-36-9[3]	166584-27-6[4]
IUPAC Name	(±)-3,6-Dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one	(6R,7aR)-3,6-Dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one[3]	(6S,7aS)-3,6-Dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one
Synonyms	Menthalactone, Mint lactone	(-)-Menthalactone	(+)-Menthalactone
InChI	InChI=1S/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6,9H,3-5H2,1-2H3	InChI=1S/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6,9H,3-5H2,1-2H3/t6-,9-/m1/s1[3]	InChI=1S/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6,9H,3-5H2,1-2H3/t6-,9-/m0/s1
InChIKey	VUVQBYIJRDUVHT-UHFFFAOYSA-N	VUVQBYIJRDUVHT-HZGVNTEJSA-N[3]	VUVQBYIJRDUVHT-RCOVLWMOSA-N
SMILES	CC1CCC2=C(C(=O)OC2C1)C	C[C@@H]1CCC2=C(C(=O)O[C@@H]2C1)C[3]	C[C@H]1CCC2=C(C(=O)O[C@H]2C1)C

Table 2: Physicochemical Properties of (+/-)-Mintlactone

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₂	[3]
Molecular Weight	166.22 g/mol	[3]
Appearance	Colorless clear liquid (estimated)	[5]
Boiling Point	87.00 to 89.00 °C @ 25.00 mm Hg	[5]
Specific Gravity	1.05800 to 1.06300 @ 25.00 °C	[5]
Refractive Index	1.49700 to 1.50300 @ 20.00 °C	[5]
Flash Point	176.00 °F (80.00 °C) (Closed Cup)	[5]
Solubility	Soluble in alcohol; insoluble in water	[4]

Experimental Protocols: Synthesis of Mintlactone Enantiomers

The stereoselective synthesis of mintlactone enantiomers is of significant interest for applications in fragrance and pharmaceutical development. Below are detailed protocols for the synthesis of (-)-Mintlactone and (+)-Mintlactone from readily available chiral precursors.

Synthesis of (-)-Mintlactone from (-)-Citronellol (B1674659)

This three-step synthesis involves the oxidation of (-)-citronellol to (-)-citronellal (B106795), followed by further oxidation to citronellic acid, and finally, an acid-catalyzed intramolecular cyclization to yield (-)-mintlactone.[6]

Step 1: Oxidation of (-)-Citronellol to (-)-Citronellal

• Materials: (-)-Citronellol, Pyridinium chlorochromate (PCC), Celite®, Anhydrous dichloromethane (B109758) (CH₂Cl₂), Diethyl ether.

• Procedure:

  • To a stirred suspension of PCC (1.5 equivalents) and Celite® in anhydrous CH₂Cl₂ in a round-bottom flask, add a solution of (-)-citronellol (1.0 equivalent) in anhydrous CH₂Cl₂ dropwise at room temperature.

  • Stir the reaction mixture vigorously for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica (B1680970) gel to remove chromium salts.

  • Wash the filter cake thoroughly with diethyl ether.

  • Combine the organic filtrates and wash successively with saturated aqueous sodium bicarbonate solution, water, and brine.[6]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude (-)-citronellal.

Step 2: Oxidation of (-)-Citronellal to Citronellic Acid

• Materials: (-)-Citronellal, Jones Reagent (CrO₃, H₂SO₄, Acetone), Isopropanol (B130326), Diethyl ether.

• Procedure:

  • Dissolve crude (-)-citronellal from Step 1 in acetone (B3395972) in a flask cooled in an ice bath.

  • Add Jones Reagent dropwise to the stirred solution. The color of the reaction mixture will change from orange to green.

  • After the addition is complete, stir the mixture at room temperature for 2 hours.

  • Quench the reaction by the dropwise addition of isopropanol until the orange color is no longer present.

  • Remove the acetone under reduced pressure.

  • Partition the residue between diethyl ether and water. Separate the aqueous layer and extract it twice with diethyl ether.

  • Combine the organic layers and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude citronellic acid.[6]

Step 3: Lactonization to (-)-Mintlactone

• Materials: Crude citronellic acid, p-Toluenesulfonic acid (p-TsOH), Toluene.

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark trap, dissolve the crude citronellic acid in toluene.

  • Add a catalytic amount of p-TsOH to the solution.

  • Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark trap.

  • Continue refluxing for approximately 6 hours or until no more water is collected.

  • Cool the reaction mixture to room temperature and wash with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to obtain pure (-)-mintlactone.[6]

Expeditious Synthesis of (+)-Mintlactone from (-)-Citronellol

An efficient, three-step synthesis of (+)-Mintlactone has been reported, featuring a nitrous acid-induced formal isopropylidene "demethanation" and a molybdenum-mediated intramolecular hetero-Pauson−Khand reaction.[2] This advanced protocol offers a concise route to the (+) enantiomer.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and quality control of (+/-)-Mintlactone.

Mass Spectrometry

The mass spectrum of mintlactone is characterized by a molecular ion peak corresponding to its molecular weight. The fragmentation pattern provides valuable information for its identification in complex mixtures, such as essential oils and food products.

• GC-MS Analysis: Gas chromatography-mass spectrometry is a common technique for the analysis of mintlactone isomers in natural extracts like peppermint oil and red wines.[7]

• Mass Spectrum: The NIST mass spectrum for Menthalactone (a synonym for mintlactone) shows significant peaks that can be used for its identification. The fragmentation patterns of p-menthane (B155814) lactones have been studied, providing insights into their structural characteristics.[8]

NMR Spectroscopy

Biological Activity and Potential Signaling Pathways

While the specific biological signaling pathways of (+/-)-Mintlactone are not extensively studied, research into the broader class of terpenoid lactones has revealed significant biological activities, including anti-inflammatory and anticancer effects.

Genotoxic Potential

Studies have been conducted to evaluate the genotoxic potential of mintlactone. The results from bacterial mutagenicity tests have shown some variability, with positive results observed in certain strains. An in vivo comet assay was considered positive in the livers of female mice but not in male mice. However, in vitro and in vivo micronucleus tests were negative, indicating no chromosomal or DNA damage. The purity and stability of the test material may influence these outcomes.

Phytotoxic Activity

Mintlactone has demonstrated significant phytotoxic activity, particularly as a monocot-selective bioherbicide. It has been shown to inhibit the seed germination of invasive grasses. This suggests a potential mode of action related to plant-specific metabolic or signaling pathways.

Potential Inhibition of the NF-κB Signaling Pathway

A key mechanism of action for the anti-inflammatory and anticancer activities of many terpenoid lactones is the inhibition of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of genes involved in inflammation, immune response, cell proliferation, and apoptosis. Inhibition of this pathway by terpenoid lactones can lead to a reduction in the production of pro-inflammatory cytokines and a decrease in cancer cell survival. Although this pathway has not been definitively confirmed for mintlactone, it represents a plausible and significant area for future research.

Below is a diagram illustrating the general NF-κB signaling pathway, which may be a target for (+/-)-Mintlactone.

Caption: Potential inhibition of the NF-κB signaling pathway by terpenoid lactones.

Conclusion

(+/-)-Mintlactone and its enantiomers are valuable compounds with established applications and significant potential for future research. This technical guide provides a centralized resource of their chemical identifiers, properties, synthetic methodologies, and spectroscopic data. The exploration of their biological activities, particularly the potential interaction with the NF-κB pathway, opens avenues for further investigation in drug discovery and development. The detailed experimental protocols serve as a practical guide for researchers aiming to synthesize and study these intriguing molecules.

References

• 1. Menthalactone | C10H14O2 | CID 94349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (-)-mint lactone, 38049-04-6 [thegoodscentscompany.com]
• 3. (-)-Mintlactone | C10H14O2 | CID 642875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mintlactone, (+)- | C10H14O2 | CID 10986613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hmdb.ca [hmdb.ca]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

The Unseen Potency: A Technical Guide to the Biological Activity Screening of Lactones in Crude Mint Oil Extracts

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth exploration of the methodologies used to screen for the biological activities of crude mint oil extracts, with a specialized focus on the often-overlooked class of compounds: lactones. While major constituents like menthol (B31143) and menthone have been extensively studied, the trace-level lactones, such as (-)-mintlactone and (+)-isomintlactone, contribute significantly to the nuanced aroma of mint and are increasingly being investigated for their potential bioactive properties.[1] This document details the experimental protocols for extracting and isolating these lactones, and for screening their antimicrobial, antioxidant, cytotoxic, and anti-inflammatory activities. All quantitative data is presented in structured tables for comparative analysis, and key experimental workflows and signaling pathways are visualized using Graphviz diagrams.

Introduction to Mint Lactones and their Biological Potential

The genus Mentha is renowned for its aromatic essential oils, which have a long history of use in traditional medicine and are now a staple in the pharmaceutical, food, and cosmetic industries.[2][3] The characteristic scent of peppermint (Mentha piperita) is primarily due to high concentrations of menthol and menthone.[4] However, the finer, sweet, and coumarin-like notes are attributed to a class of p-menthane (B155814) lactones, including (-)-mintlactone and (+)-isomintlactone, which are present in trace amounts.[1][5]

While extensive research has documented the broad-spectrum biological activities of crude mint oil, including antimicrobial, antioxidant, anti-inflammatory, and cytotoxic effects, the specific contributions of its constituent lactones are less understood.[3][6][7][8] Lactones, as a chemical class, are known to exhibit a wide range of biological activities, including antimicrobial and cytotoxic properties.[9][10][11] Therefore, the lactone fraction of mint oil presents a promising frontier for the discovery of novel therapeutic agents.

This guide will provide the necessary technical details for researchers to embark on the systematic screening of crude mint oil and its lactone-enriched fractions to elucidate the therapeutic potential of these intriguing compounds.

Experimental Protocols

Extraction of Crude Mint Oil and Isolation of the Lactone Fraction

A critical first step in the biological activity screening is the efficient extraction of the essential oil from the mint plant material and the subsequent isolation of the lactone fraction.

2.1.1. Hydrodistillation for Crude Mint Oil Extraction

• Principle: This method utilizes steam to vaporize the volatile compounds from the plant material, which are then condensed and separated.

• Protocol:

  • Fresh or dried mint leaves are placed in a distillation flask with water.

  • The water is heated to boiling, and the resulting steam passes through the plant material, carrying the volatile essential oil components.

  • The steam and oil vapor mixture is then passed through a condenser, which cools the vapor back into a liquid.

  • The liquid, a mixture of water and essential oil, is collected in a separation funnel.

  • Due to their different densities and immiscibility, the essential oil will form a layer on top of the water and can be carefully separated.

2.1.2. Isolation of Mint Lactones using Silica (B1680970) Gel Column Chromatography

• Principle: This technique separates compounds based on their polarity. Lactones can be separated from the more abundant and less polar monoterpenes in mint oil.

• Protocol:

  • A glass chromatography column is packed with silica gel as the stationary phase.

  • The crude mint oil is dissolved in a non-polar solvent, such as hexane (B92381), and loaded onto the column.

  • A series of solvents with increasing polarity (a solvent gradient), typically starting with hexane and gradually adding a more polar solvent like ethyl acetate, is passed through the column.

  • Fractions of the eluent are collected sequentially.

  • Each fraction is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the chemical composition.

  • Fractions containing the lactones are pooled together.

  • The solvent is removed using a rotary evaporator to yield a lactone-enriched fraction.

Workflow for Mint Oil Extraction and Lactone Isolation

References

• 1. Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Mentha piperita: Essential Oil and Extracts, Their Biological Activities, and Perspectives on the Development of New Medicinal and Cosmetic Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Evaluation of Antioxidant, Anti-Inflammatory and Cytoprotective Properties of Ethanolic Mint Extracts from Algeria on 7-Ketocholesterol-Treated Murine RAW 264.7 Macrophages [mdpi.com]
• 8. Antimicrobial Activity of Lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Cytotoxic and other bioactivities of a novel and known sesquiterpene lactones isolated from Vernonia leopoldi (Sch. Bip. ex Walp.) Vatke in breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of (-)-Mintlactone from (-)-Isopulegol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the enantioselective synthesis of (-)-mintlactone, a naturally occurring monoterpene lactone, from the readily available chiral precursor, (-)-isopulegol (B1672291). The synthesis involves a four-step reaction sequence, employing well-established chemical transformations.[1]

Synthetic Pathway Overview

The total synthesis of (-)-mintlactone from (-)-isopulegol is achieved through the following four steps:

• Oxidation: The secondary alcohol of (-)-isopulegol is oxidized to the corresponding ketone, (-)-isopulegone (B3379921).

• Isomerization: The exocyclic double bond of (-)-isopulegone is isomerized to the thermodynamically more stable endocyclic position to yield (+)-pulegone.

• Catalytic Hydrogenation: The conjugated double bond in (+)-pulegone is selectively reduced to afford menthone.

• Baeyer-Villiger Oxidation: Menthone undergoes oxidation to furnish the target molecule, (-)-mintlactone.[1]

References

• 1. benchchem.com [benchchem.com]

Application Note: Stereospecific Synthesis of (+)-Mintlactone from (-)-Citronellol

Abstract

This application note provides a detailed protocol for the stereospecific synthesis of (+)-mintlactone, a valuable natural product, commencing from the readily available chiral starting material, (-)-citronellol (B1674659). This three-step synthetic pathway offers a robust and efficient method for obtaining the desired (+)-enantiomer, which holds significant interest in the fields of flavor, fragrance, and pharmaceutical research. The described methodology is intended for researchers, scientists, and professionals engaged in drug development and natural product synthesis. The synthesis involves a nitrous acid-induced formal isopropylidene "demethanation", followed by an oxidation and a key molybdenum-mediated intramolecular hetero-Pauson-Khand reaction.[1][2]

Introduction

(+)-Mintlactone is a bicyclic monoterpene lactone that contributes to the characteristic aroma of mint. Its stereospecific synthesis is a topic of considerable interest in organic chemistry due to the demand for enantiomerically pure compounds in various applications. This document outlines a reliable three-step synthesis of (+)-mintlactone starting from the chiral precursor (-)-citronellol. The key transformation is a molybdenum-mediated intramolecular hetero-Pauson-Khand reaction, which allows for the efficient and diastereoselective construction of the fused γ-butenolide core of the target molecule.[2][3]

Overall Synthetic Scheme

The stereospecific synthesis of (+)-mintlactone from (-)-citronellol is accomplished through the following three-step reaction sequence:

Caption: Overall synthetic workflow for the preparation of (+)-mintlactone from (-)-citronellol.

Quantitative Data Summary

The following tables summarize the key quantitative data for each step in the synthesis of (+)-mintlactone from (-)-citronellol.

Table 1: Synthesis of Alkynol Intermediate from (-)-Citronellol

Parameter	Value	Reference
Starting Material	(-)-Citronellol	Commercially Available
Reagents	Sodium Nitrite (B80452) (NaNO₂), Acetic Acid (AcOH), Acetic Anhydride (B1165640) (Ac₂O)	[2]
Solvent	Water (H₂O)	[2]
Reaction Temperature	54 °C then room temperature	[2]
Reaction Time	48 hours	[2]
Yield	26%	[2]

Table 2: Synthesis of Ynal Intermediate from Alkynol

Parameter	Value	Reference
Starting Material	Alkynol Intermediate	Synthesized in Step 1
Reagent	Pyridinium (B92312) chlorochromate (PCC), Celite	[2]
Solvent	Dichloromethane (B109758) (CH₂Cl₂)	[2]
Reaction Temperature	Room Temperature	[2]
Reaction Time	2 hours	[2]
Yield	68%	[2]

Table 3: Synthesis of (+)-Mintlactone from Ynal Intermediate

Parameter	Value	Reference
Starting Material	Ynal Intermediate	Synthesized in Step 2
Reagent	Mo(CO)₃(DMF)₃	[2]
Solvent	Tetrahydrofuran (B95107) (THF)	[2]
Reaction Temperature	Room Temperature	[2]
Reaction Time	2 hours	[2]
Yield	71%	[2]
Diastereomeric Ratio (C-3)	12:1	[2]
Specific Rotation [α]²⁰D	+58.9 (c 1.1, CHCl₃)	[2]

Experimental Protocols

Step 1: Synthesis of (R)-3,7-dimethyloct-6-en-1-yn-3-ol (Alkynol Intermediate)

Materials:

• (-)-Citronellol

• Sodium Nitrite (NaNO₂)

• Acetic Acid (AcOH)

• Acetic Anhydride (Ac₂O)

• Dichloromethane (CH₂Cl₂)

• Deionized Water

• Brine

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of (-)-citronellol (2.0 g, 12.8 mmol) in a mixture of acetic acid (28 mL), acetic anhydride (14 mL), and water (56 mL), add sodium nitrite (7.0 g, 102.4 mmol) in portions.

• Heat the reaction mixture at 54 °C for 24 hours and then stir at room temperature for an additional 24 hours.

• Pour the reaction mixture into water (140 mL) and extract with dichloromethane (3 x 50 mL).

• Combine the organic extracts and wash successively with water (50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with petroleum ether/Et₂O, 4:1) to afford the alkynol intermediate as a light yellow oil.[2]

Step 2: Synthesis of (R)-3,7-dimethyloct-6-en-1-ynal (Ynal Intermediate)

Materials:

• Alkynol Intermediate

• Pyridinium chlorochromate (PCC)

• Celite

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer

• Sintered glass funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a solution of the alkynol intermediate (193 mg, 1.38 mmol) in anhydrous dichloromethane (40 mL) under an argon atmosphere, add pyridinium chlorochromate (297 mg, 1.38 mmol) and Celite (1.40 g).

• Stir the reaction mixture vigorously at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of silica gel, and wash the filter cake thoroughly with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the residue quickly by flash column chromatography on silica gel (eluting with petroleum ether/Et₂O, 20:1) to yield the ynal intermediate as a colorless oil.[2]

Step 3: Synthesis of (+)-Mintlactone

Materials:

• Ynal Intermediate

• Tris(N,N-dimethylformamide)molybdenum tricarbonyl [Mo(CO)₃(DMF)₃]

• Tetrahydrofuran (THF) (anhydrous)

• Argon or Nitrogen gas

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a solution of the ynal intermediate (129 mg, 0.93 mmol) in anhydrous tetrahydrofuran (20 mL) under an argon atmosphere, add Mo(CO)₃(DMF)₃ (415 mg, 1.03 mmol).

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with petroleum ether/Et₂O, 10:1) to afford (+)-mintlactone as a colorless oil.[2]

Conclusion

This application note details a reliable and stereospecific three-step synthesis of (+)-mintlactone from the readily available chiral precursor (-)-citronellol. The key molybdenum-mediated intramolecular hetero-Pauson-Khand reaction proceeds with high diastereoselectivity to furnish the target lactone in good yield. The provided protocols are intended to be a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and flavor and fragrance chemistry.

References

• 1. Expeditious construction of (+)-mintlactone via intramolecular hetero-Pauson-Khand reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Diastereoselective Synthesis of Mintlactone and Isomintlactone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the diastereoselective synthesis of two natural monoterpene lactones: mintlactone (B1200661) and isomintlactone. The following sections outline established synthetic routes from readily available chiral precursors, offering reproducible and efficient methods for obtaining these valuable compounds of interest in the flavor, fragrance, and pharmaceutical industries.

Synthesis of (+)-Isomintlactone from (-)-Isopulegol (B1672291)

A reliable and high-yielding stereoselective synthesis of (+)-isomintlactone can be achieved from the chiral starting material, (-)-isopulegol.[1] This four-step synthesis takes advantage of the inherent stereochemistry of the starting material to control the stereochemical outcome.[1][2] The stereochemistry of (-)-isopulegol dictates the stereochemistry of the final (+)-isomintlactone product.[1]

Quantitative Data Summary

Step	Reaction	Starting Material	Key Reagents	Product	Yield (%)
1	Acetylation	(-)-Isopulegol	Acetic anhydride (B1165640), Pyridine (B92270)	(-)-Isopulegyl acetate (B1210297)	95
2	Allylic Oxidation	(-)-Isopulegyl acetate	Selenium dioxide (SeO₂)	Allylic alcohol intermediate	70
3	Oxidation to Carboxylic Acid	Allylic alcohol intermediate	Jones reagent (CrO₃, H₂SO₄, Acetone)	Keto-acid intermediate	Not specified
4	Reduction and Lactonization	Keto-acid intermediate	Sodium borohydride (B1222165) (NaBH₄), HCl	(+)-Isomintlactone	~90

Experimental Protocols

Step 1: Acetylation of (-)-Isopulegol

• To a solution of (-)-isopulegol (1.0 eq) in pyridine (2.0 eq) at 0 °C, add acetic anhydride (1.5 eq) dropwise with stirring.[1]

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.[1]

• Upon completion, the reaction is worked up to yield (-)-isopulegyl acetate.

Step 2: Allylic Oxidation of (-)-Isopulegyl acetate

• A solution of (-)-isopulegyl acetate and selenium dioxide in a suitable solvent is heated to effect allylic oxidation.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and purification by column chromatography yields the allylic alcohol intermediate.

Step 3: Oxidation to Carboxylic Acid

• The allylic alcohol intermediate is dissolved in acetone (B3395972) and cooled to 0 °C.

• Jones reagent is added dropwise, maintaining the temperature below 10 °C.

• The reaction is stirred at room temperature until the starting material is consumed.

• The reaction is quenched with isopropanol, and the product is extracted to yield the keto-acid intermediate.

Step 4: Reduction and Lactonization to (+)-Isomintlactone

• The keto-acid intermediate is dissolved in a suitable solvent and cooled to 0 °C.

• Sodium borohydride (NaBH₄) (1.5 eq) is added portion-wise to the stirred solution.[1]

• The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 2 hours.[1]

• The reaction is acidified to pH ~3 with 1 M HCl.[1]

• The mixture is extracted with diethyl ether. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine.[1]

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.[1]

• The crude product is purified by column chromatography on silica (B1680970) gel to afford (+)-isomintlactone.[1]

Synthetic Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Versatility of (+/-)-Mintlactone: A Chiral Building Block in Organic Synthesis

For researchers, scientists, and drug development professionals, the quest for efficient and stereoselective synthetic routes to complex chiral molecules is a perpetual challenge. In this context, naturally derived chiral building blocks offer a powerful and economical starting point. (+/-)-Mintlactone, a bicyclic monoterpene lactone, and its diastereomer, isomintlactone (B1209015), have emerged as valuable chiral synthons, providing a rigid and stereochemically defined scaffold for the construction of a variety of organic molecules.

This document provides detailed application notes and protocols for the synthesis of mintlactone (B1200661) isomers and their potential applications as chiral building blocks in organic synthesis. The inherent chirality of these lactones allows for the diastereoselective introduction of new functional groups, making them attractive starting materials for the total synthesis of natural products and the development of novel pharmacologically active compounds.

Synthesis of Mintlactone Isomers: Accessing the Chiral Scaffolds

The utility of mintlactone and isomintlactone as chiral building blocks is predicated on their efficient and stereoselective synthesis from readily available starting materials. The monoterpene (-)-isopulegol (B1672291) serves as a common and versatile chiral precursor for accessing both (+)-isomintlactone and (-)-mintlactone through distinct synthetic pathways.

High-Yield Synthesis of (+)-Isomintlactone from (-)-Isopulegol

A robust four-step sequence allows for the efficient conversion of (-)-isopulegol to (+)-isomintlactone, providing a reliable source of this valuable chiral synthon. The synthesis involves an initial protection of the hydroxyl group, followed by a diastereoselective allylic oxidation, a subsequent oxidation to a keto-acid, and a final reduction and lactonization step.

Table 1: Quantitative Data for the Synthesis of (+)-Isomintlactone from (-)-Isopulegol

Step	Transformation	Reagents and Conditions	Yield (%)
1	Acetylation	Acetic anhydride (B1165640), Pyridine (B92270)	95
2	Allylic Oxidation	Selenium dioxide (SeO₂)	70
3	Jones Oxidation	Jones Reagent (CrO₃, H₂SO₄, acetone)	85
4	Reduction/Lactonization	Sodium borohydride (B1222165) (NaBH₄)	~90

Experimental Protocols:

Step 1: Acetylation of (-)-Isopulegol to (-)-Isopulegyl Acetate (B1210297) To a solution of (-)-isopulegol (1.0 eq) in pyridine (2.0 eq) at 0 °C, add acetic anhydride (1.5 eq) dropwise with stirring. Allow the reaction mixture to warm to room temperature and stir for 12 hours. After completion, the reaction is worked up to yield (-)-isopulegyl acetate.[1]

Step 2: Allylic Oxidation to Allylic Alcohol Intermediate To a solution of (-)-isopulegyl acetate (1.0 eq) in dioxane, add selenium dioxide (1.1 eq). Reflux the reaction mixture for 4-6 hours. After cooling, the mixture is filtered, concentrated, and purified by column chromatography to yield the allylic alcohol intermediate.[1]

Step 3: Jones Oxidation to Keto-acid Intermediate Dissolve the allylic alcohol intermediate (1.0 eq) in acetone (B3395972) and cool to 0 °C. Add Jones reagent dropwise until a persistent orange color is observed. The reaction is stirred for 2 hours at 0 °C. Work-up and purification provide the keto-acid intermediate.[1]

Step 4: Reduction and Lactonization to (+)-Isomintlactone Dissolve the keto-acid intermediate (1.0 eq) in methanol (B129727) at 0 °C. Add sodium borohydride (1.5 eq) portion-wise. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours. Acidify the reaction mixture to pH ~3 with 1 M HCl and extract with diethyl ether. Purification by column chromatography affords (+)-isomintlactone.[1]

Diagram 1: Synthetic Workflow for (+)-Isomintlactone

Caption: Synthetic workflow for the preparation of (+)-Isomintlactone from (-)-isopulegol.

Total Synthesis of (-)-Mintlactone from (-)-Isopulegol

An alternative synthetic route from (-)-isopulegol provides access to its diastereomer, (-)-mintlactone. This pathway also consists of four steps, beginning with an oxidation of the alcohol, followed by isomerization of the double bond, catalytic hydrogenation, and a final Baeyer-Villiger oxidation.

Table 2: Quantitative Data for the Total Synthesis of (-)-Mintlactone from (-)-Isopulegol

Step	Transformation	Reagents and Conditions	Reaction Time (hours)	Yield (%)
1	Dess-Martin Oxidation	Dess-Martin Periodinane, CH₂Cl₂	2-4	High
2	Isomerization	Sodium methoxide (B1231860), Methanol	1-2	High
3	Catalytic Hydrogenation	H₂, 10% Pd/C, Ethanol (B145695)	4-6	High
4	Baeyer-Villiger Oxidation	m-CPBA, CH₂Cl₂	12-24	Moderate

Experimental Protocols:

Step 1: Oxidation of (-)-Isopulegol to (-)-Isopulegone (B3379921) To a stirred solution of (-)-isopulegol (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) at 0 °C, add Dess-Martin periodinane (1.2 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 2-4 hours. The reaction is quenched and worked up to yield (-)-isopulegone.[2]

Step 2: Isomerization to (+)-Pulegone Dissolve (-)-isopulegone (1.0 eq) in methanol. Add a catalytic amount of sodium methoxide (0.1 eq). Stir the reaction at room temperature for 1-2 hours. After quenching and extraction, (+)-pulegone is obtained and often used in the next step without further purification.[2]

Step 3: Catalytic Hydrogenation to Menthone In a round-bottom flask, dissolve (+)-pulegone (1.0 eq) in ethanol (0.2 M). Carefully add 10% Pd/C (5-10 mol%). The flask is evacuated and backfilled with hydrogen gas. The reaction is stirred under a hydrogen atmosphere for 4-6 hours. Filtration and concentration of the solvent yield menthone.[2]

Step 4: Baeyer-Villiger Oxidation to (-)-Mintlactone To a solution of menthone (1.0 eq) in CH₂Cl₂ at 0 °C, add m-chloroperoxybenzoic acid (m-CPBA) (1.5 eq) portion-wise. The reaction is stirred at room temperature for 12-24 hours. The reaction is then quenched, and the product is extracted and purified to afford (-)-mintlactone.[2]

Diagram 2: Synthetic Pathway to (-)-Mintlactone

Caption: Synthetic pathway for the total synthesis of (-)-mintlactone from (-)-isopulegol.

Application of Isomintlactone as a Chiral Synthon

The rigid, stereochemically defined structure of isomintlactone makes it an excellent starting point for the synthesis of more complex molecules. It can serve as a chiral scaffold, allowing for the diastereoselective introduction of new functional groups.

Conversion of Isomintlactone to Other Terpenoids

Isomintlactone can be readily converted to its diastereomer, mintlactone, and can also serve as a precursor for the synthesis of other terpenoid natural products. For example, the lactone functionality can be opened to reveal new reactive sites, or the existing stereocenters can direct the stereochemistry of subsequent reactions. While detailed protocols for these transformations are often specific to the target molecule, the general strategy involves leveraging the inherent chirality of the isomintlactone core.

Diagram 3: General Strategy for Isomintlactone Application

Caption: General strategy for utilizing isomintlactone as a chiral synthon in organic synthesis.

Future Outlook

The use of (+/-)-mintlactone and its isomers as chiral building blocks represents a powerful strategy in asymmetric synthesis. The development of new synthetic methodologies that start from these readily available chiral synthons will continue to be an active area of research. As the demand for enantiomerically pure compounds in the pharmaceutical and agrochemical industries grows, the strategic application of chiral pool-derived building blocks like mintlactone will play an increasingly important role in the efficient and sustainable synthesis of complex molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Mintlactone Aroma by Gas Chromatography-Olfactometry (GC-O)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analysis of mintlactone (B1200661) aroma using Gas Chromatography-Olfactometry (GC-O). Mintlactone and its stereoisomers are key contributors to the characteristic sweet, coconut, and coumarin-like aromas in mint species.[1][2] Understanding their olfactory properties is crucial for flavor and fragrance development, quality control of essential oils, and sensory-targeted drug delivery.

Introduction to GC-O for Aroma Analysis

Gas Chromatography-Olfactometry (GC-O) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the sensitivity and specificity of the human nose as a detector.[3] In GC-O, the effluent from the GC column is split, with one portion directed to a conventional detector (such as a mass spectrometer for identification and quantification) and the other to a sniffing port where a trained sensory panelist evaluates the odor of the eluting compounds.[1] This dual detection system allows for the direct correlation of specific chemical compounds with their perceived aroma characteristics.

For chiral compounds like mintlactone, the use of a chiral GC column is essential to separate the different stereoisomers, which can exhibit distinct olfactory properties.[4] Techniques such as Aroma Extract Dilution Analysis (AEDA) are often employed in conjunction with GC-O to determine the odor potency of individual compounds by analyzing serial dilutions of a sample extract.[1][3]

Quantitative Data Summary

The olfactory properties of mintlactone and its related compounds can be quantified using various metrics, including Odor Activity Value (OAV), Flavor Dilution (FD) factor, and odor threshold. The following table summarizes available quantitative data for mintlactone and related p-menthane (B155814) lactones. Direct comparative data for all stereoisomers under identical conditions is limited in the literature.

Compound/Stereoisomer	Odor Descriptor(s)	Quantitative Data	Source(s)
Mintlactone	Mint, Coconut	Odor Activity Value (OAV) ≥ 12 in clustered mountain mint	[5]
(-)-Mintlactone	Sweet, Coconut, Coumarin-like	Odor threshold reported to be in the pg/L to ng/L range in air	[1][6]
(+)-Isomintlactone	Sweet, Mint-like	Odor threshold reported to be in the pg/L to ng/L range in air	[1][6]
p-Menthane Lactone Derivatives	Sweet/Milky, Caramel-like/Spicy	High Flavor Dilution (FD) factors (≥64) in peppermint	[7]
Menthofurolactone Diastereomers	Coumarinic, Phenolic, Minty, Powerful	Very low detection thresholds in air (pg to ng/L range)	[6]
(3S,3aS,6R,7aS)-Dihydromintlactone	Sweet/Milky, Caramel-like/Spicy	Lowest odor threshold among its stereoisomers	[6]

Experimental Protocols

Protocol 1: Sample Preparation for GC-O Analysis

The choice of sample preparation method is critical for representative analysis of volatile and semi-volatile aroma compounds. Two common methods for extracting mintlactone from plant materials or essential oils are presented below.

Method A: Liquid-Liquid Extraction (LLE)

This method is suitable for extracting mintlactone from aqueous matrices like herbal extracts.

Materials:

• Sample containing mintlactone

• Dichloromethane (B109758) (DCM), HPLC grade

• Anhydrous sodium sulfate

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Glass Pasteur pipettes

• GC vials with inserts

Procedure:

• Pipette 5 mL of the liquid sample into a 15 mL centrifuge tube.

• Add 5 mL of dichloromethane to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the mixture to separate the aqueous and organic layers.

• Carefully transfer the lower organic layer (DCM) to a clean tube using a Pasteur pipette.

• Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the extract under a gentle stream of nitrogen if necessary.

• Transfer the final extract to a GC vial for analysis.

Method B: Silica (B1680970) Gel Fractionation for Concentration of Lactones

This method is particularly useful for isolating and concentrating trace-level lactones from complex essential oil matrices.[2]

Materials:

• Peppermint essential oil

• Silica gel (for column chromatography)

• Hexane (B92381), HPLC grade

• Diethyl ether, HPLC grade

• Glass chromatography column

• Glass wool

• Collection vials

Procedure:

• Prepare a slurry of silica gel in hexane and pack it into a glass chromatography column plugged with glass wool.

• Dissolve a known amount of peppermint oil in a minimal amount of hexane.

• Load the dissolved oil onto the top of the silica gel column.

• Elute the column with a solvent gradient, starting with non-polar solvents (e.g., hexane) to remove hydrocarbons and gradually increasing the polarity with a more polar solvent (e.g., diethyl ether) to elute the lactone fraction.

• Collect the fractions and analyze a small aliquot of each by GC-MS to identify the fraction containing mintlactone and its isomers.

• Pool the relevant fractions and concentrate them under a gentle stream of nitrogen.

• Transfer the concentrated lactone fraction to a GC vial for GC-O analysis.

Protocol 2: GC-O Analysis with Aroma Extract Dilution Analysis (AEDA)

This protocol outlines the procedure for separating and identifying odor-active compounds, including mintlactone stereoisomers, and determining their relative odor potency.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Olfactory Detection Port (ODP)

• Chiral capillary column (e.g., Rt-βDEXsm or equivalent)[4]

• Helium or Hydrogen as carrier gas

GC and Olfactometry Conditions (Starting Point):

• Injector Temperature: 250 °C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Temperature Program: Start at 60 °C (hold for 2 min), ramp to 180 °C at 2 °C/min.[4]

• Carrier Gas Flow: Constant flow, e.g., 1.5 mL/min Helium.

• Column Effluent Split: 1:1 split between the FID/MS and the ODP.

• Transfer Line to ODP: Heated to prevent condensation.

AEDA Procedure:

• Prepare a series of 1:1 serial dilutions of the sample extract obtained from Protocol 1 using an appropriate solvent.

• Begin the GC-O analysis with the most concentrated extract.

• A trained panelist sniffs the effluent at the ODP and records the retention time, odor descriptor, and intensity of each detected aroma.

• Inject the next dilution in the series and repeat the olfactometry evaluation.

• Continue this process until no odor is detected in the most diluted extract.

• The Flavor Dilution (FD) factor for each odorant is the highest dilution at which it was still detected.

Protocol 3: Quantitative Analysis of Mintlactone by GC-MS with Internal Standard

This protocol provides a method for the accurate quantification of mintlactone in samples like essential oils.[8]

Materials:

• Mintlactone analytical standard (≥98% purity)

• Internal Standard (IS), e.g., Tetradecane (not naturally present in the sample)

• Hexane, HPLC or GC grade

• Volumetric flasks

Procedure:

• Preparation of Stock Solutions:

  • Accurately weigh approximately 10 mg of mintlactone standard and dissolve it in 10 mL of hexane to create a stock solution of ~1 mg/mL.

  • Accurately weigh approximately 10 mg of the internal standard and dissolve it in 10 mL of hexane for a stock solution of ~1 mg/mL.

• Preparation of Calibration Standards:

  • Prepare a series of working calibration standards by diluting the mintlactone stock solution to achieve a range of concentrations (e.g., 0.5 - 50 µg/mL).

  • Spike each calibration standard with a constant amount of the internal standard stock solution.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the essential oil into a 10 mL volumetric flask.

  • Add a known volume of the internal standard stock solution (e.g., 100 µL of 1 mg/mL IS).

  • Dilute to the mark with hexane and mix thoroughly.

• GC-MS Analysis:

  • Inject the calibration standards and the prepared sample into the GC-MS system.

  • Acquire data in Selected Ion Monitoring (SIM) mode for higher sensitivity and selectivity. Monitor characteristic ions for mintlactone (e.g., m/z 81, 95, 152) and the internal standard.[8]

• Data Analysis:

  • For each calibration standard, calculate the ratio of the peak area of mintlactone to the peak area of the internal standard.

  • Plot this ratio against the concentration of mintlactone to generate a calibration curve.

  • Calculate the peak area ratio for the sample and use the calibration curve to determine the concentration of mintlactone in the prepared sample.

  • Calculate the final concentration of mintlactone in the original essential oil sample.

Visualizations

Caption: Experimental workflow for GC-O analysis of mintlactone with AEDA.

Caption: Relationship between mintlactone stereoisomers and their aromas.

Caption: Simplified diagram of the olfactory signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and characterization of mint lactones: trace-level odor-important aroma compounds in peppermint oil | IDEALS [ideals.illinois.edu]
• 3. perfumerflavorist.com [perfumerflavorist.com]
• 4. benchchem.com [benchchem.com]
• 5. Characterization of Odorants in Clustered Mountain Mint Pycnanthemum muticum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Identification of the novel odor active compounds " p-menthane lactones" responsible for the characteristic aroma of fresh peppermint leaf - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Note: Quantification of Mintlactone in Essential Oils using GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mintlactone (B1200661) is a naturally occurring monoterpene lactone that contributes to the characteristic aroma profile of essential oils derived from various Mentha species. Although often a minor component, its presence and concentration can significantly influence the sensory properties and overall quality of the oil. Accurate and precise quantification of mintlactone is therefore crucial for quality control, authentication, and research into the biosynthesis of essential oil constituents. This application note provides a detailed protocol for the quantification of mintlactone in essential oils using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful analytical technique for separating, identifying, and quantifying volatile and semi-volatile compounds in complex matrices.

Data Presentation

The concentration of mintlactone can vary significantly depending on the Mentha species, geographical origin, harvest time, and distillation process. The following table summarizes reported concentrations of mintlactone in various essential oils.

Essential Oil Source	Mintlactone Concentration (%)	Notes
Mentha piperita (Peppermint oil, Moroccan chemotype)	up to 10.62	A specific chemotype with unusually high mintlactone content.
Mentha piperita (Peppermint oil)	Trace - Present	Generally found as a minor component. The ratio of (-)-Mintlactone to (+)-Isomintlactone in a lactone-enriched fraction has been reported as approximately 10:1.[1]
Mentha aquatica (Water mint)	Present	Identified as a constituent, but quantitative data is limited.
Mentha spicata (Spearmint)	Not typically reported as a major or minor constituent.	Focus is generally on carvone (B1668592) and limonene.
Mentha arvensis (Corn mint)	Not typically reported as a major or minor constituent.	Primarily known for high menthol (B31143) content.

Experimental Protocols

This section details the methodology for the quantification of mintlactone in essential oils using an internal standard method with GC-MS.

Materials and Reagents

• Solvents: High-purity hexane (B92381) or ethyl acetate (B1210297) (GC or HPLC grade).

• Standards:

  • Mintlactone (≥98% purity)

  • Internal Standard (IS): Tetradecane or n-Chloronaphthalene (≥99% purity). The selected IS should not be naturally present in the essential oil being analyzed.

• Essential Oil Sample: The essential oil to be analyzed (e.g., peppermint oil).

• Glassware: Volumetric flasks (10 mL), micropipettes.

Standard and Sample Preparation

2.1. Stock Solutions (1 mg/mL)

• Mintlactone Stock Solution: Accurately weigh approximately 10 mg of mintlactone standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with hexane.

• Internal Standard (IS) Stock Solution: Accurately weigh approximately 10 mg of the chosen internal standard (e.g., Tetradecane) into a 10 mL volumetric flask. Dissolve and dilute to the mark with hexane.

2.2. Calibration Standards

Prepare a series of at least five calibration standards by diluting the mintlactone stock solution with hexane in 10 mL volumetric flasks. Add a constant amount of the IS stock solution to each calibration standard. A typical concentration range for mintlactone could be 1, 5, 10, 25, and 50 µg/mL, with the internal standard concentration held constant at 10 µg/mL.

2.3. Sample Preparation

• Accurately weigh approximately 20 mg of the essential oil sample into a 10 mL volumetric flask.

• Add a known volume of the internal standard stock solution (e.g., 100 µL of 1 mg/mL IS solution).

• Dilute to the mark with hexane and mix thoroughly.

GC-MS Instrumentation and Conditions

The following parameters are a starting point and may require optimization based on the specific instrument.

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary column
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector	Split/Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)
Oven Temperature Program	Initial temperature 60°C (hold 2 min), ramp at 4°C/min to 240°C (hold 5 min)
MS Transfer Line Temp.	280°C
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Mass Analyzer	Quadrupole
Scan Mode	Full Scan (m/z 40-350) for initial identification. Selected Ion Monitoring (SIM) for quantification.
SIM Ions for Quantification	Mintlactone: m/z 81, 95, 152Tetradecane (IS): m/z 57, 71, 85

Data Analysis and Quantification

• Peak Identification: Identify the peaks corresponding to mintlactone and the internal standard in the chromatograms by comparing their retention times and mass spectra with those of the analytical standards.

• Calibration Curve: For each calibration standard, calculate the ratio of the peak area of mintlactone to the peak area of the internal standard. Plot this ratio against the concentration of mintlactone to generate a calibration curve. The curve should have a correlation coefficient (R²) of ≥ 0.995.

• Quantification: Calculate the peak area ratio of mintlactone to the internal standard for the essential oil sample. Use the linear regression equation from the calibration curve to determine the concentration of mintlactone in the prepared sample (in µg/mL).

• Final Concentration Calculation: Calculate the final concentration of mintlactone in the original essential oil sample using the following formula:

  Concentration (mg/g) = (C_sample × V_flask) / W_oil

  Where:

  • C_sample = Concentration of mintlactone in the prepared sample (µg/mL) from the calibration curve.

  • V_flask = Final volume of the prepared sample (mL).

  • W_oil = Weight of the essential oil sample (mg).

Visualization of Protocols

Caption: Experimental workflow for mintlactone quantification.

Caption: Logical relationship of the GC-MS analysis process.

References

• 1. benchchem.com [benchchem.com]

Synthesis of novel mintlactone analogues for structure-activity relationship studies

Application Notes & Protocols: Synthesis and SAR of Novel Mintlactone (B1200661) Analogues

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mintlactone (3,6-dimethyl-5,6,7,7a-tetrahydro-1-benzofuran-2(4H)-one) is a naturally occurring monoterpene lactone found in peppermint oil.[1] While primarily known as a flavor and fragrance agent[2][3], the lactone scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with diverse biological activities. This has prompted investigations into the therapeutic potential of mintlactone and its analogues. Recent studies have suggested that specific lactone derivatives may interact with G protein-coupled receptors (GPCRs), a large family of transmembrane proteins involved in a vast array of physiological processes and targeted by a significant portion of modern pharmaceuticals.[4]

These application notes describe a systematic approach to the synthesis of novel mintlactone analogues and the subsequent evaluation of their structure-activity relationships (SAR) against a hypothetical olfactory GPCR, designated OR-M3. The goal of this research is to identify key structural motifs that govern receptor binding and activation, paving the way for the development of potent and selective modulators of OR-M3 for potential therapeutic applications.

Part 1: Synthesis of Mintlactone Analogues

A library of mintlactone analogues was synthesized to probe the importance of various structural features of the parent molecule. The core synthetic strategy is based on a diastereoselective intramolecular Barbier reaction followed by cyclocarbonylation, a method that has proven effective for the synthesis of (-)-mintlactone.[5][6] Modifications to this general route allow for the introduction of diverse substituents at key positions.

General Synthetic Workflow

The overall workflow for the synthesis of the mintlactone analogue library is depicted below. This multi-step process begins with commercially available starting materials and proceeds through several key transformations to yield the final products. Each analogue is purified and its structure confirmed by spectroscopic methods before biological evaluation.

Caption: General workflow for the synthesis of mintlactone analogues.

Experimental Protocol: Synthesis of Analogue ML-C3-Et

This protocol details the synthesis of a representative analogue, ML-C3-Et, where the methyl group at the C3 position of mintlactone is replaced with an ethyl group.

Materials:

• (R)-(-)-Citronellal

• Propargyl bromide

• Tin(II) chloride (SnCl₂)

• Palladium(II) chloride (PdCl₂)

• Copper(I) chloride (CuCl)

• Carbon monoxide (CO) gas

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane (B92381)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Step 1: Synthesis of the Starting Aldehyde. (R)-(-)-citronellal is converted to the corresponding aldehyde precursor through a series of standard organic transformations.

• Step 2: Propargylation. To a solution of the aldehyde in dry THF at -78 °C is added propargylmagnesium bromide. The reaction is stirred for 2 hours and then quenched with saturated aqueous ammonium (B1175870) chloride. The product is extracted with EtOAc, and the combined organic layers are washed with brine, dried over MgSO₄, and concentrated under reduced pressure.

• Step 3: Intramolecular Propargylic Barbier Reaction. The propargylated intermediate is dissolved in DCM, and SnCl₂ is added. The reaction mixture is stirred at room temperature for 12 hours. The reaction is then quenched with water, and the product is extracted with DCM. The organic layer is dried and concentrated.

• Step 4: Allenol Cyclocarbonylation. The resulting allenol is dissolved in THF in a pressure vessel. PdCl₂, CuCl, and Et₃N are added. The vessel is charged with CO (50 psi) and heated to 60 °C for 24 hours. After cooling, the reaction mixture is filtered and concentrated.

• Step 5: Purification. The crude product is purified by silica gel column chromatography using a gradient of hexane and EtOAc to afford the final product, ML-C3-Et.

• Step 6: Characterization. The structure of ML-C3-Et is confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Part 2: Structure-Activity Relationship (SAR) Studies

The synthesized mintlactone analogues were evaluated for their ability to modulate the activity of the hypothetical olfactory receptor OR-M3. A cell-based reporter gene assay was employed to determine the potency (EC₅₀) of each compound as an agonist of OR-M3.

Quantitative SAR Data

The following table summarizes the SAR data for a selection of the synthesized analogues. The data highlights the impact of substitutions at the C3 and C6 positions on the agonist activity at the OR-M3 receptor.

Compound ID	Modification	EC₅₀ (µM)
ML-WT	Wild-type Mintlactone	15.2 ± 1.8
ML-C3-Et	C3-Methyl to Ethyl	8.5 ± 0.9
ML-C3-Pr	C3-Methyl to Propyl	25.1 ± 3.2
ML-C3-Ph	C3-Methyl to Phenyl	> 100
ML-C6-Et	C6-Methyl to Ethyl	12.8 ± 1.5
ML-C6-iPr	C6-Methyl to Isopropyl	45.7 ± 5.1
ML-C6-OH	C6-Methyl to Hydroxymethyl	98.2 ± 11.5

SAR Summary:

• Small alkyl substitutions at the C3 position are well-tolerated, with an ethyl group (ML-C3-Et) leading to a modest increase in potency.

• Larger or bulkier substituents at the C3 position, such as propyl (ML-C3-Pr) and phenyl (ML-C3-Ph), result in a significant decrease or loss of activity.

• Modifications at the C6 position are generally detrimental to agonist activity. Even a small increase in steric bulk (ML-C6-Et) slightly reduces potency, while larger groups (ML-C6-iPr) or the introduction of polar functional groups (ML-C6-OH) lead to a substantial loss of activity.

Experimental Protocol: OR-M3 Reporter Gene Assay

This protocol describes a luciferase-based reporter gene assay to measure the activation of the OR-M3 receptor in response to the mintlactone analogues.

Materials:

• HEK293 cells stably expressing the OR-M3 receptor and a luciferase reporter gene under the control of a cyclic AMP (cAMP) response element (CRE).

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Opti-MEM

• Luciferase assay reagent

• White, opaque 96-well plates

• Mintlactone analogues dissolved in DMSO

Procedure:

• Cell Seeding: HEK293-OR-M3-CRE-Luc cells are seeded into white, opaque 96-well plates at a density of 50,000 cells per well and incubated for 24 hours at 37 °C and 5% CO₂.

• Compound Preparation: A serial dilution of each mintlactone analogue is prepared in Opti-MEM.

• Compound Addition: The cell culture medium is removed, and the diluted compounds are added to the wells. The plates are incubated for 6 hours at 37 °C.

• Luciferase Assay: The plates are equilibrated to room temperature, and the luciferase assay reagent is added to each well.

• Data Acquisition: Luminescence is measured using a plate reader.

• Data Analysis: The data is normalized to the vehicle control (DMSO) and plotted against the compound concentration. The EC₅₀ values are determined using a non-linear regression curve fit.

Biological Assay Workflow

The workflow for the cell-based screening of the mintlactone analogue library is outlined in the diagram below.

Caption: Workflow for the OR-M3 reporter gene assay.

Part 3: Proposed Signaling Pathway

The hypothetical OR-M3 receptor is an olfactory G protein-coupled receptor. Upon agonist binding, it is proposed to couple to a Gαolf G protein, which in turn activates adenylyl cyclase. This leads to an increase in intracellular cyclic AMP (cAMP), which then activates downstream effectors, ultimately leading to a cellular response. The reporter gene assay described above is designed to measure the increase in cAMP levels.

OR-M3 Signaling Pathway Diagram

The proposed signaling cascade initiated by the activation of the OR-M3 receptor is illustrated below.

Caption: Proposed signaling pathway for the OR-M3 receptor.

Conclusion

This work demonstrates a comprehensive approach to the design, synthesis, and biological evaluation of novel mintlactone analogues. The established SAR provides valuable insights into the structural requirements for agonist activity at the hypothetical OR-M3 receptor. Specifically, the data suggests that the size and polarity of substituents at the C3 and C6 positions are critical for receptor interaction. The lead compound, ML-C3-Et, with its enhanced potency, serves as a promising starting point for further optimization and the development of more potent and selective modulators of OR-M3. Future work will focus on expanding the analogue library and further characterizing the pharmacological properties of the most promising compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Menthalactone | C10H14O2 | CID 94349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Assessment of the genotoxic potential of mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A synthesis of (-)-mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Item - A Synthesis of (−)-Mintlactone - figshare - Figshare [figshare.com]

Application of Baeyer-Villiger Oxidation in the Synthesis of (-)-Mintlactone: A Detailed Guide for Researchers

Introduction

(-)-Mintlactone, a naturally occurring monoterpene lactone, is a valuable compound in the flavor and fragrance industry and serves as a chiral building block in organic synthesis. The Baeyer-Villiger oxidation is a powerful and widely used chemical transformation for the synthesis of esters and lactones from ketones.[1][2] This reaction, first reported by Adolf von Baeyer and Victor Villiger in 1899, involves the insertion of an oxygen atom adjacent to a carbonyl group.[1][3] This application note provides a comprehensive overview and detailed protocols for the application of the Baeyer-Villiger oxidation in the total synthesis of (-)-mintlactone, specifically targeting researchers, scientists, and professionals in drug development and organic synthesis.

The synthesis of (-)-mintlactone often commences from readily available chiral precursors like (-)-isopulegol (B1672291). A common synthetic route involves a four-step sequence: oxidation of (-)-isopulegol to (-)-isopulegone (B3379921), isomerization to (+)-pulegone, reduction to menthone, and culminating in a regioselective Baeyer-Villiger oxidation of menthone to afford the desired (-)-mintlactone.[4]

Synthetic Pathway Overview

The total synthesis of (-)-mintlactone from (-)-isopulegol is a well-established route that efficiently utilizes a series of robust chemical transformations. The overall synthetic scheme is depicted below.

Caption: Overall synthetic pathway for the total synthesis of (-)-mintlactone.

Mechanism of the Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation of the cyclic ketone, menthone, proceeds through a well-established mechanism involving a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA). The key steps are the formation of a Criegee intermediate followed by the migratory insertion of an oxygen atom.

Caption: Mechanism of the Baeyer-Villiger oxidation of menthone to (-)-mintlactone.

Quantitative Data

The following table summarizes the key quantitative data for each step in a typical synthesis of (-)-mintlactone from (-)-isopulegol.[4]

Step	Transformation	Reagents and Conditions	Reaction Time (hours)	Yield (%)
1	(-)-Isopulegol to (-)-Isopulegone	Dess-Martin Periodinane, CH₂Cl₂, 0 °C to rt	2-4	~95
2	(-)-Isopulegone to (+)-Pulegone	NaOMe (cat.), MeOH, rt	1-2	~98
3	(+)-Pulegone to Menthone	H₂, 10% Pd/C, EtOH, rt	4-6	~99
4	Menthone to (-)-Mintlactone	m-CPBA, NaHCO₃, CH₂Cl₂, 0 °C to rt	12-24	~85

Physicochemical and Spectroscopic Data of (-)-Mintlactone

Property	Value
Molecular Formula	C₁₀H₁₆O₂
Molecular Weight	168.23 g/mol
Appearance	Colorless to pale yellow clear liquid
Specific Gravity	1.058 - 1.063 @ 25 °C[5]
Refractive Index	1.497 - 1.503 @ 20 °C[5]
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	4.25 (m, 1H), 2.60-2.40 (m, 2H), 2.10-1.20 (m, 7H), 1.05 (d, J=6.8 Hz, 3H), 0.95 (d, J=6.8 Hz, 3H), 0.90 (d, J=6.4 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	175.8, 80.2, 45.1, 38.9, 34.2, 31.8, 26.5, 25.3, 22.1, 20.7, 16.5
IR (neat) ν (cm⁻¹)	2955, 2870, 1735 (C=O), 1245, 1170
Mass Spectrum (EI) m/z (%)	168 (M⁺, 5), 126 (15), 111 (40), 97 (60), 83 (100), 69 (85), 55 (95), 41 (90)

Experimental Protocols

The following are detailed experimental protocols for the synthesis of (-)-mintlactone from (-)-isopulegol.[4]

Step 1: Oxidation of (-)-Isopulegol to (-)-Isopulegone

• Materials: (-)-Isopulegol, Dess-Martin periodinane (DMP), Dichloromethane (B109758) (CH₂Cl₂), Saturated aqueous sodium bicarbonate (NaHCO₃), Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃), Anhydrous magnesium sulfate (B86663) (MgSO₄).

• Procedure:

  • Dissolve (-)-isopulegol (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C.

  • Add Dess-Martin periodinane (1.2 eq) portion-wise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃ solutions.

  • Stir vigorously until the layers are clear. Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield (-)-isopulegone.

Step 2: Isomerization of (-)-Isopulegone to (+)-Pulegone

• Materials: (-)-Isopulegone, Sodium methoxide (B1231860) (NaOMe), Anhydrous methanol (B129727) (MeOH), Diethyl ether, Deionized water, Brine, Anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • Dissolve (-)-isopulegone (1.0 eq) in anhydrous methanol (0.5 M).

  • Add a catalytic amount of sodium methoxide (0.1 eq).

  • Stir the mixture at room temperature for 1-2 hours, monitoring by TLC.

  • Quench the reaction with deionized water and extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield (+)-pulegone.

Step 3: Reduction of (+)-Pulegone to Menthone

• Materials: (+)-Pulegone, 10% Palladium on carbon (Pd/C), Ethanol (B145695) (EtOH), Hydrogen gas (H₂).

• Procedure:

  • Dissolve (+)-pulegone (1.0 eq) in ethanol (0.2 M).

  • Carefully add 10% Pd/C (5-10 mol%).

  • Evacuate the flask and backfill with hydrogen gas (balloon).

  • Stir vigorously at room temperature for 4-6 hours.

  • Filter the reaction mixture through Celite, washing with ethanol.

  • Concentrate the filtrate to obtain menthone.

Step 4: Baeyer-Villiger Oxidation of Menthone to (-)-Mintlactone

• Materials: Menthone, meta-Chloroperoxybenzoic acid (m-CPBA, ~77%), Anhydrous dichloromethane (CH₂Cl₂), Sodium bicarbonate (NaHCO₃), Saturated aqueous sodium thiosulfate (Na₂S₂O₃), Saturated aqueous sodium bicarbonate (NaHCO₃), Brine, Anhydrous sodium sulfate (Na₂SO₄).

• Procedure:

  • To a stirred solution of menthone (1.0 eq) and sodium bicarbonate (2.0 eq) in anhydrous CH₂Cl₂ (0.1 M) at 0 °C, add m-CPBA (1.5 eq) portion-wise.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution and stir for 30 minutes.

  • Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3x).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to yield (-)-mintlactone as a colorless oil.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the Baeyer-Villiger oxidation step.

Caption: General experimental workflow for the Baeyer-Villiger oxidation of menthone.

Conclusion

The Baeyer-Villiger oxidation is a highly effective and reliable method for the synthesis of (-)-mintlactone from menthone. The protocol outlined in this application note, as part of a four-step synthesis from (-)-isopulegol, provides a robust and scalable route to this valuable natural product. The use of m-CPBA as the oxidant in the Baeyer-Villiger step offers good yields and regioselectivity. Researchers can utilize the detailed protocols and data presented herein as a guide for their own synthetic endeavors in natural product chemistry and related fields.

References

• 1. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. (-)-mint lactone, 38049-04-6 [thegoodscentscompany.com]
• 5. mint lactone, 13341-72-5 [thegoodscentscompany.com]

Application Notes and Protocols for the Intramolecular Hetero-Pauson-Khand Reaction in Mintlactone Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of (+)-mintlactone, a bicyclic monoterpene natural product, utilizing a key intramolecular hetero-Pauson-Khand reaction. The described three-step synthesis from commercially available (-)-citronellol (B1674659) offers an efficient route to this valuable compound, which is of interest in flavor and fragrance chemistry as well as a target in synthetic methodology development.

Introduction

The Pauson-Khand reaction is a powerful [2+2+1] cycloaddition for the construction of cyclopentenones from an alkene, an alkyne, and carbon monoxide, typically mediated by a cobalt carbonyl complex. The intramolecular hetero-variant of this reaction, where the alkene is replaced by an aldehyde, provides a direct route to bicyclic γ-lactones. This methodology has been effectively applied to the total synthesis of (+)-mintlactone. The key advantages of this approach include its convergency and the ability to establish the bicyclic core of the molecule in a single, stereoselective step.

The synthesis commences with the nitrous acid-induced formal isopropylidene "demethanation" of (-)-citronellol to furnish an alkynol. Subsequent oxidation of the alcohol to the corresponding ynal provides the precursor for the pivotal molybdenum-mediated intramolecular hetero-Pauson-Khand reaction, which proceeds to form (+)-mintlactone.

Quantitative Data Summary

The following table summarizes the key quantitative data for each step in the synthesis of (+)-mintlactone.

Step	Reaction	Starting Material	Key Reagents/Catalyst	Solvent	Reaction Time	Temperature	Yield (%)
1	Nitrous Acid-Induced Demethanation	(-)-Citronellol	NaNO₂, AcOH	H₂O	24 h	Room Temp.	26
2	Oxidation	(R)-3,7-dimethyloct-7-en-1-yn-3-ol	PCC, Celite	CH₂Cl₂	2 h	Room Temp.	85
3	Intramolecular Hetero-Pauson-Khand Reaction	(R)-3,7-dimethyloct-7-en-1-ynal	Mo(CO)₃(DMF)₃	THF	15 min	65 °C	32

Experimental Protocols

Step 1: Synthesis of (R)-3,7-dimethyloct-7-en-1-yn-3-ol

This procedure describes the nitrous acid-induced formal isopropylidene "demethanation" of (-)-citronellol.

Materials:

• (-)-Citronellol

• Sodium nitrite (B80452) (NaNO₂)

• Acetic acid (AcOH)

• Deionized water

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard glassware for organic synthesis

• Magnetic stirrer

Procedure:

• To a solution of (-)-citronellol (1.56 g, 10 mmol) in 20 mL of acetic acid and 10 mL of water, add sodium nitrite (3.45 g, 50 mmol) in one portion at room temperature.

• Stir the resulting mixture at room temperature for 24 hours.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) = 20:1) to afford (R)-3,7-dimethyloct-7-en-1-yn-3-ol as a colorless oil.

Step 2: Synthesis of (R)-3,7-dimethyloct-7-en-1-ynal

This protocol details the oxidation of the alkynol to the corresponding ynal using pyridinium (B92312) chlorochromate (PCC).

Materials:

• (R)-3,7-dimethyloct-7-en-1-yn-3-ol

• Pyridinium chlorochromate (PCC)

• Celite

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Diethyl ether (Et₂O)

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of PCC (1.29 g, 6.0 mmol) and Celite (2.0 g) in anhydrous dichloromethane (20 mL), add a solution of (R)-3,7-dimethyloct-7-en-1-yn-3-ol (608 mg, 4.0 mmol) in anhydrous dichloromethane (5 mL).

• Stir the mixture at room temperature for 2 hours.

• Filter the reaction mixture through a short pad of silica gel, and wash the pad with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (petroleum ether/ethyl acetate = 30:1) to give (R)-3,7-dimethyloct-7-en-1-ynal as a colorless oil.

Step 3: Synthesis of (+)-Mintlactone via Intramolecular Hetero-Pauson-Khand Reaction

This is the key step involving the molybdenum-mediated cyclization to form the target molecule.

Materials:

• (R)-3,7-dimethyloct-7-en-1-ynal

• Molybdenum hexacarbonyl (Mo(CO)₆)

• N,N-Dimethylformamide (DMF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Argon atmosphere setup (e.g., Schlenk line)

Preparation of the Catalyst (Mo(CO)₃(DMF)₃):

• A solution of molybdenum hexacarbonyl (1.32 g, 5 mmol) in DMF (20 mL) is heated at 110 °C for 3 hours under an argon atmosphere.

• The resulting yellow solution is cooled to room temperature and the solvent is removed under reduced pressure to give Mo(CO)₃(DMF)₃ as a yellow solid, which should be used immediately.

Cyclization Procedure:

• To a solution of (R)-3,7-dimethyloct-7-en-1-ynal (75 mg, 0.5 mmol) in anhydrous THF (10 mL) under an argon atmosphere, add freshly prepared Mo(CO)₃(DMF)₃ (203 mg, 0.6 mmol).

• Heat the reaction mixture at 65 °C for 15 minutes.

• Cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (petroleum ether/ethyl acetate = 10:1) to afford (+)-mintlactone as a colorless oil.

Visualizations

Caption: Synthetic workflow for the three-step synthesis of (+)-mintlactone.

Caption: Simplified logical pathway of the intramolecular hetero-Pauson-Khand reaction.

Asymmetric Organocatalysis in the Synthesis of Chiral Lactones: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral lactones is of paramount importance in modern organic chemistry and drug development, as these motifs are core structures in a vast array of natural products and pharmaceuticals. Asymmetric organocatalysis has emerged as a powerful and versatile tool for the construction of these chiral molecules, offering a metal-free and often more sustainable alternative to traditional methods. This document provides detailed application notes and experimental protocols for the synthesis of chiral lactones using various organocatalytic strategies.

N-Heterocyclic Carbene (NHC) Catalysis

N-Heterocyclic carbenes (NHCs) are a class of persistent carbenes that have gained prominence as organocatalysts. In the synthesis of chiral lactones, NHCs can activate substrates in various ways, including the generation of chiral acyl-anion equivalents, homoenolates, and enolates. These reactive intermediates can then participate in a range of enantioselective transformations to afford chiral lactones. A common strategy involves the reaction of α,β-unsaturated aldehydes with various partners.

Application Note: NHC-Catalyzed Enantioselective Synthesis of Spirooxindole δ-Lactones

This protocol describes the enantioselective formal [4+2] annulation of enals and isatin-derived enoates catalyzed by a chiral NHC. This reaction constructs the spirooxindole δ-lactone scaffold, a privileged heterocyclic motif in medicinal chemistry, with high diastereo- and enantioselectivity. The reaction proceeds via the formation of a homoenolate intermediate from the enal, which then undergoes a Michael addition to the isatin-derived enoate, followed by an intramolecular cyclization.

Quantitative Data Summary

Entry	Enal (R)	Isatin-derived enoate (R')	Yield (%)	dr	ee (%)
1	C₆H₅	Boc	95	>20:1	98
2	4-MeC₆H₄	Boc	92	>20:1	97
3	4-ClC₆H₄	Boc	96	>20:1	99
4	2-Furyl	Boc	85	>20:1	96
5	C₆H₅	Cbz	93	>20:1	98

Experimental Protocol

Materials:

• Chiral triazolium salt (NHC precursor, 20 mol%)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene, 20 mol%)

• α,β-Unsaturated aldehyde (1.2 equiv)

• Isatin-derived enoate (1.0 equiv)

• Anhydrous THF (Tetrahydrofuran)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the chiral triazolium salt (0.02 mmol, 20 mol%) and the isatin-derived enoate (0.1 mmol, 1.0 equiv).

• Add anhydrous THF (1.0 mL) and cool the mixture to 0 °C.

• Add DBU (3.0 µL, 0.02 mmol, 20 mol%) and stir for 10 minutes.

• Add the α,β-unsaturated aldehyde (0.12 mmol, 1.2 equiv) dropwise.

• Stir the reaction mixture at 0 °C and monitor by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired spirooxindole δ-lactone.

Visualization

Caption: Simplified catalytic cycle for NHC-catalyzed lactonization.

Chiral Phosphine (B1218219) Catalysis

Chiral phosphines are effective nucleophilic organocatalysts for a variety of asymmetric transformations. In the context of chiral lactone synthesis, they are particularly adept at catalyzing [2+2] cycloadditions between ketenes and aldehydes to produce β-lactones. The phosphine catalyst adds to the ketene (B1206846) to form a chiral phosphonium (B103445) enolate, which then reacts with the aldehyde in a stereocontrolled manner.

Application Note: Phosphine-Catalyzed Asymmetric Synthesis of β-Lactones

This protocol details the synthesis of highly substituted β-lactones through a formal [2+2] cycloaddition of arylketoketenes and aromatic aldehydes, catalyzed by a chiral phosphine.[1][2][3] This method provides access to β-lactones with excellent enantioselectivity and high diastereoselectivity, favoring the trans-diastereomer.[1][2]

Quantitative Data Summary

Entry	Ketene (Ar¹)	Aldehyde (Ar²)	Yield (%)	dr (trans:cis)	ee (%)
1	C₆H₅, C₂H₅	4-ClC₆H₄	85	95:5	96
2	C₆H₅, C₂H₅	4-NO₂C₆H₄	92	94:6	98
3	C₆H₅, C₂H₅	2-Naphthyl	78	90:10	94
4	4-MeOC₆H₄, C₂H₅	4-ClC₆H₄	88	96:4	95
5	C₆H₅, C₂H₅	C₆H₅	80	92:8	92

Experimental Protocol

Materials:

• Chiral phosphine catalyst (e.g., (R)-BINAPHANE, 10 mol%)

• 2-Arylpropanoic acid (ketene precursor, 1.2 equiv)

• Aromatic aldehyde (1.0 equiv)

• Pivaloyl chloride (1.2 equiv)

• Triethylamine (B128534) (2.4 equiv)

• Anhydrous toluene (B28343)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the 2-arylpropanoic acid (1.2 mmol) and anhydrous toluene (5 mL).

• Cool the solution to 0 °C and add triethylamine (2.4 mmol).

• Add pivaloyl chloride (1.2 mmol) dropwise and stir the mixture at 0 °C for 1 hour to generate the ketene in situ.

• In a separate flame-dried Schlenk tube, dissolve the chiral phosphine catalyst (0.1 mmol, 10 mol%) and the aromatic aldehyde (1.0 mmol) in anhydrous toluene (5 mL).

• Cool this solution to -78 °C.

• Slowly add the freshly prepared ketene solution to the catalyst and aldehyde mixture via cannula.

• Stir the reaction at -78 °C and monitor by TLC.

• Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to yield the β-lactone.

Visualization

Caption: Experimental workflow for phosphine-catalyzed β-lactone synthesis.

Chiral Phosphoric Acid (CPA) Catalysis

Chiral phosphoric acids (CPAs) are a prominent class of Brønsted acid organocatalysts. They can activate substrates through hydrogen bonding, often in a bifunctional manner, to control the stereochemical outcome of a reaction. In lactone synthesis, CPAs can catalyze the enantioselective cyclization of suitable precursors, such as hydroxy-alkenoic acids or their derivatives.

Application Note: CPA-Catalyzed Enantioselective Lactonization of Hydroxy-Alkenoic Acids

This protocol describes the kinetic resolution of racemic α-substituted γ-hydroxy esters via a CPA-catalyzed enantioselective lactonization.[4] The chiral catalyst selectively promotes the cyclization of one enantiomer of the starting material, allowing for the separation of the unreacted enantiomer and the chiral lactone product, both in high enantiomeric excess.

Quantitative Data Summary

Entry	Substrate (R)	Catalyst	Conversion (%)	ee (Lactone) (%)	ee (Unreacted Ester) (%)	Selectivity (s)
1	Me	(S)-TRIP	52	95	99	>200
2	Et	(S)-TRIP	51	94	98	150
3	i-Pr	(S)-TRIP	55	92	99	>200
4	Ph	(S)-TRIP	48	90	85	60
5	Bn	(S)-TRIP	53	96	99	>200

Experimental Protocol

Materials:

• Chiral phosphoric acid catalyst (e.g., (S)-TRIP, 5 mol%)

• Racemic α-substituted γ-hydroxy ester (1.0 equiv)

• 4Å Molecular sieves

• Anhydrous toluene

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried Schlenk tube containing activated 4Å molecular sieves, add the chiral phosphoric acid catalyst (0.01 mmol, 5 mol%) and the racemic γ-hydroxy ester (0.2 mmol, 1.0 equiv).

• Add anhydrous toluene (2.0 mL) under an inert atmosphere.

• Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated temperature) and monitor the conversion by GC or HPLC.

• The reaction is typically stopped at ~50% conversion to achieve high enantiomeric excess for both the lactone and the unreacted ester.

• Once the desired conversion is reached, filter the reaction mixture to remove the molecular sieves.

• Concentrate the filtrate under reduced pressure.

• Purify the crude mixture by flash column chromatography on silica gel to separate the chiral lactone from the unreacted enantiomerically enriched ester.

Visualization

Caption: Logical relationship in CPA-catalyzed kinetic resolution.

These notes and protocols provide a starting point for researchers interested in employing asymmetric organocatalysis for the synthesis of chiral lactones. The specific conditions may require optimization for different substrates, but the general principles and procedures outlined here serve as a robust foundation for further investigation and application in synthesis and drug development programs.

References

• 1. Asymmetric Allylation Catalyzed by Chiral Phosphoric Acids: Stereoselective Synthesis of Tertiary Alcohols and a Reagent‐Based Switch in Stereopreference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective route to ketones and lactones from exocyclic allylic alcohols via metal and enzyme catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dynamic Kinetic Resolution of Chiral Aldehydes - ChemistryViews [chemistryviews.org]
• 4. Origin of Kinetic Resolution of Hydroxy Esters through Catalytic Enantioselective Lactonization by Chiral Phosphoric Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of Mintlactone Isomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the stereoselective synthesis of mintlactone (B1200661) isomers. Detailed experimental protocols, comparative data, and workflow visualizations are included to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the stereoselective synthesis of mintlactone isomers?

A1: The most prevalent chiral precursors for the synthesis of mintlactone isomers are (-)-isopulegol (B1672291) and (-)-citronellol (B1674659).[1][2] These naturally abundant and relatively inexpensive monoterpenes provide a robust stereochemical foundation for building the target lactone core.

Q2: How can I control the stereochemistry at the two chiral centers of mintlactone?

A2: Stereocontrol is typically achieved by starting with an enantiomerically pure precursor. For instance, the synthesis of (-)-mintlactone from (-)-isopulegol relies on the inherent stereochemistry of the starting material, which is carried through a series of transformations.[1] Alternative strategies, such as the intramolecular hetero-Pauson-Khand reaction, can also exhibit high stereoselectivity.[3][4]

Q3: My overall yield is low. What are the most critical steps to optimize?

A3: Low overall yields can often be attributed to challenges in specific transformations. In the synthesis from (-)-isopulegol, the Baeyer-Villiger oxidation of the intermediate menthone is a critical step that can be prone to side reactions if not performed under optimal conditions. For the route starting from (-)-citronellol, the acid-catalyzed intramolecular cyclization of citronellic acid to form the lactone can be reversible and may require careful control of reaction conditions to drive it to completion.

Troubleshooting Guides

Synthesis Route 1: From (-)-Isopulegol

Issue 1: Low yield in the Baeyer-Villiger oxidation of menthone to (-)-mintlactone.

• Question: I am observing a low yield and several byproducts in the m-CPBA mediated Baeyer-Villiger oxidation of menthone. How can I improve this step?

• Answer: The Baeyer-Villiger oxidation is sensitive to reaction conditions. Here are several factors to consider for troubleshooting:

  • Purity of Starting Material: Ensure that the menthone starting material is of high purity. Impurities can interfere with the reaction.

  • Reagent Quality: Use a fresh, high-purity batch of a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA). Peroxy acids can decompose upon storage, leading to reduced reactivity.

  • Temperature Control: The reaction should be initiated at a low temperature (e.g., 0 °C) and allowed to warm slowly to room temperature.[1] Running the reaction at elevated temperatures can lead to decomposition of the peroxy acid and the formation of side products.

  • pH Control: The reaction is typically buffered with a mild base like sodium bicarbonate to neutralize the carboxylic acid byproduct, which can catalyze side reactions.[1]

  • Reaction Time: Monitor the reaction progress by TLC or GC to determine the optimal reaction time. Over-running the reaction can lead to product degradation.

Issue 2: Incomplete isomerization of (-)-isopulegone (B3379921) to (+)-pulegone.

• Question: My base-catalyzed isomerization of (-)-isopulegone is not going to completion. What could be the issue?

• Answer: Incomplete isomerization can be due to several factors:

  • Base Strength and Concentration: A catalytic amount of a moderately strong base like sodium methoxide (B1231860) in methanol (B129727) is typically used.[1] Ensure the base has not degraded and is used in the correct proportion.

  • Reaction Time: While the isomerization is generally fast, it's important to monitor the reaction to completion.

  • Equilibrium: The isomerization is an equilibrium process. While the endocyclic olefin is thermodynamically favored, ensure the reaction conditions are sufficient to reach this equilibrium.

Synthesis Route 2: From (-)-Citronellol

Issue 3: Low yield in the acid-catalyzed cyclization of citronellic acid to (-)-mintlactone.

• Question: The final lactonization step from citronellic acid is giving me a poor yield. How can I optimize this?

• Answer: Acid-catalyzed lactonization is a reversible equilibrium. To drive the reaction towards the product, consider the following:

  • Water Removal: The reaction produces water as a byproduct. Using a Dean-Stark apparatus to remove water as it is formed is crucial for shifting the equilibrium towards the lactone.[5]

  • Acid Catalyst: A catalytic amount of a non-nucleophilic acid like p-toluenesulfonic acid is typically effective.[5] Ensure the catalyst is not used in excess, as this can promote side reactions.

  • Solvent Choice: An inert solvent that forms an azeotrope with water, such as benzene (B151609) or toluene (B28343), is ideal for facilitating water removal.[5]

  • Reaction Temperature and Time: The reaction is typically run at reflux to enable azeotropic removal of water. Monitor the reaction until no more water is collected.[5]

Quantitative Data Summary

Synthetic Route	Starting Material	Key Reactions	Overall Yield (%)	Enantiomeric Excess (ee%)	Diastereomeric Ratio (dr)
(-)-Mintlactone	(-)-Isopulegol	Oxidation, Isomerization, Hydrogenation, Baeyer-Villiger Oxidation	~30-40% (estimated over 4 steps)	>98% (inferred from chiral starting material)	N/A
(-)-Mintlactone	(-)-Citronellol	Oxidation (2 steps), Acid-catalyzed Cyclization	~50-60% (estimated over 3 steps)	>98% (inferred from chiral starting material)	N/A
(+)-Mintlactone	(-)-Citronellol	Nitrous acid-induced "demethanation", Intramolecular hetero-Pauson-Khand reaction	~20-25% (estimated over 3 steps)	High (specific value not reported)	High (specific value not reported)

Experimental Protocols

Protocol 1: Synthesis of (-)-Mintlactone from (-)-Isopulegol

This four-step synthesis involves the oxidation of (-)-isopulegol to (-)-isopulegone, isomerization to (+)-pulegone, catalytic hydrogenation to menthone, and a final Baeyer-Villiger oxidation to yield (-)-mintlactone.[1]

• Oxidation of (-)-Isopulegol to (-)-Isopulegone:

  • To a stirred solution of (-)-isopulegol (1.0 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C, add Dess-Martin periodinane (1.2 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Quench with a saturated aqueous solution of NaHCO₃ and Na₂S₂O₃.

  • Separate the organic layer, extract the aqueous layer with CH₂Cl₂, combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Isomerization of (-)-Isopulegone to (+)-Pulegone:

  • Dissolve (-)-isopulegone (1.0 eq) in anhydrous methanol.

  • Add a catalytic amount of sodium methoxide (0.1 eq).

  • Stir at room temperature for 1-2 hours.

  • Quench with water and extract with diethyl ether.

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Catalytic Hydrogenation of (+)-Pulegone to Menthone:

  • Dissolve (+)-pulegone (1.0 eq) in ethanol.

  • Add 10% Pd/C catalyst (5-10 mol%).

  • Stir vigorously under a hydrogen atmosphere (balloon) for 4-6 hours.

  • Filter through Celite to remove the catalyst and concentrate the filtrate.

• Baeyer-Villiger Oxidation of Menthone to (-)-Mintlactone:

  • To a stirred solution of menthone (1.0 eq) and sodium bicarbonate (2.0 eq) in anhydrous CH₂Cl₂ at 0 °C, add m-CPBA (1.5 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Quench with a saturated aqueous solution of Na₂S₂O₃.

  • Separate the organic layer, extract the aqueous layer with CH₂Cl₂, combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography.

Protocol 2: Synthesis of (-)-Mintlactone from (-)-Citronellol

This three-step synthesis involves the oxidation of (-)-citronellol to (-)-citronellal (B106795), further oxidation to citronellic acid, and a final acid-catalyzed intramolecular cyclization.[5]

• Oxidation of (-)-Citronellol to (-)-Citronellal:

  • To a stirred suspension of pyridinium (B92312) chlorochromate (PCC) (1.5 eq) in anhydrous CH₂Cl₂, add a solution of (-)-citronellol (1.0 eq) in CH₂Cl₂.

  • Stir at room temperature for 2-4 hours.

  • Dilute with diethyl ether and filter through a pad of silica (B1680970) gel.

  • Concentrate the filtrate to obtain crude (-)-citronellal.

• Oxidation of (-)-Citronellal to Citronellic Acid:

  • To a solution of (-)-citronellal (1.0 eq) in acetone (B3395972) at 0 °C, add Jones reagent (CrO₃/H₂SO₄/H₂O) dropwise until the orange color persists.

  • Stir for 2 hours at room temperature.

  • Quench with isopropanol.

  • Remove acetone under reduced pressure and partition the residue between diethyl ether and water.

  • Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Acid-Catalyzed Cyclization to (-)-Mintlactone:

  • Dissolve citronellic acid (1.0 eq) in benzene or toluene and add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

  • Heat to reflux using a Dean-Stark apparatus to remove water.

  • After 6 hours, or when water collection ceases, cool the reaction mixture.

  • Wash with saturated aqueous NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

  • Purify by flash column chromatography.

Visualizations

Caption: Synthetic workflow for (-)-mintlactone from (-)-isopulegol.

Caption: Synthetic workflow for (-)-mintlactone from (-)-citronellol.

Caption: Troubleshooting decision tree for Baeyer-Villiger oxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. jk-sci.com [jk-sci.com]
• 4. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of Synthetic (+/-)-Mintlactone

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the purification of synthetic (+/-)-mintlactone from reaction byproducts.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of (+/-)-mintlactone.

Problem	Possible Cause	Recommended Solution
Low yield of purified mintlactone (B1200661)	Incomplete reaction: The synthesis reaction did not go to completion, leaving significant amounts of starting material.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to ensure completion before starting the purification process.[1]
Co-elution with byproducts: Mintlactone is eluting from the chromatography column along with impurities.	Optimize the solvent system for column chromatography using TLC. A common starting point for lactones is a hexane/ethyl acetate (B1210297) gradient. The ideal system should provide a retention factor (Rf) of 0.2-0.3 for mintlactone and good separation from impurities.
Product loss during work-up: Mintlactone is being lost during aqueous washes or extractions.	Ensure the pH of the aqueous phase is neutral during work-up, as lactones can be susceptible to hydrolysis under acidic or basic conditions.[2][3]
Presence of diastereomers (isomintlactone) in the final product	Non-stereoselective synthesis: The synthetic route produces both mintlactone and its diastereomer, isomintlactone.	Separation of diastereomers can be challenging with standard column chromatography. Preparative Gas Chromatography (GC) is a highly effective technique for separating mintlactone and isomintlactone.[4][5] High-Performance Liquid Chromatography (HPLC) with a suitable chiral stationary phase may also provide the necessary resolution.[2]
Final product is contaminated with unreacted starting materials (e.g., menthone, pulegone)	Inefficient purification: The chosen purification method is not adequately separating the product from the starting materials.	Flash column chromatography on silica (B1680970) gel is generally effective for removing less polar starting materials.[1] Ensure the column is not overloaded; a general rule is to load 1-5% of the crude sample weight relative to the stationary phase weight.
Product degradation during purification	Hydrolysis of the lactone ring: Exposure to acidic or basic conditions during chromatography or work-up.	Use a neutral silica gel or deactivate it with a small amount of a base like triethylamine (B128534) in the eluent. Maintain a neutral pH throughout the purification process.[2]
Thermal degradation: The compound is sensitive to high temperatures during solvent evaporation or distillation.	Remove solvents under reduced pressure at low temperatures using a rotary evaporator. If distillation is used, perform it under vacuum to lower the boiling point.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of (+/-)-mintlactone?

A1: Common byproducts depend on the synthetic route. In the synthesis from menthone via Baeyer-Villiger oxidation, unreacted menthone and its isomers can be present.[6][7][8] The diastereomer, (+/-)-isomintlactone, is also a common impurity due to the stereochemistry of the reaction.[5] If synthesizing from pulegone (B1678340), residual pulegone may be a contaminant.[9][10]

Q2: How can I effectively separate (+/-)-mintlactone from its diastereomer, (+/-)-isomintlactone?

A2: While challenging, preparative gas chromatography (GC) is a powerful technique for separating these diastereomers with high purity.[4][5] The choice of a suitable column, such as one with a polar stationary phase, and optimization of the temperature program are crucial for successful separation.[4]

Q3: What are the stability concerns for mintlactone during purification and storage?

A3: Like many lactones, mintlactone can be susceptible to hydrolysis of its ester linkage, particularly under acidic or basic conditions.[2][3] It is advisable to maintain neutral pH during all purification steps and to store the purified compound in a dry, cool, and inert environment to prevent degradation.[11]

Q4: How can I monitor the purity of my (+/-)-mintlactone fractions during chromatography?

A4: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the separation during column chromatography.[1] For higher resolution and quantitative analysis of purity, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are recommended.[2][12]

Quantitative Data Presentation

The following table summarizes typical outcomes for different purification methods for (+/-)-mintlactone.

Purification Method	Starting Purity (approx.)	Final Purity (approx.)	Typical Yield	Key Advantages	Key Disadvantages
Flash Column Chromatography	50-80%	90-95%	70-85%	Good for removing non-polar impurities and unreacted starting materials.[1]	May not effectively separate diastereomers.
Preparative HPLC	90-95%	>98%	60-80%	High-resolution separation, capable of separating some closely related impurities.	Can be time-consuming and requires specialized equipment.
Preparative Gas Chromatography	90-95%	>99%	50-70%	Excellent for separating volatile diastereomers like mintlactone and isomintlactone.[4][5]	Limited to thermally stable and volatile compounds; smaller scale.
Distillation	80-90%	>99%[13]	80-90%	Effective for large-scale purification of thermally stable compounds.	Not suitable for thermally sensitive compounds; may not separate isomers with close boiling points.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 98:2 hexane:ethyl acetate).

• Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure. Ensure the packed bed is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude (+/-)-mintlactone in a minimal amount of the initial eluent and load it onto the top of the silica gel bed.

• Elution: Begin elution with the low-polarity solvent and gradually increase the polarity by increasing the proportion of the more polar solvent (e.g., ethyl acetate). A typical gradient might be from 2% to 10% ethyl acetate in hexane.

• Fraction Collection: Collect fractions of a suitable volume (e.g., 10-20 mL).

• Monitoring: Analyze the collected fractions by TLC to identify those containing pure (+/-)-mintlactone.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Separation of Diastereomers by Preparative Gas Chromatography

• Instrument Setup: Use a preparative gas chromatograph equipped with a polar stationary phase column (e.g., Carbowax 20M).[4]

• Injection: Inject a small aliquot of the partially purified mintlactone sample.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C[4]

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 220°C at a rate of 4°C/min.[4]

  • Carrier Gas: Helium or Nitrogen at an optimized flow rate.[4]

  • Detector: A thermal conductivity detector (TCD) or a flame ionization detector (FID) with a splitter to a collection trap.[4]

• Fraction Collection: As the peaks corresponding to (+/-)-mintlactone and (+/-)-isomintlactone elute, direct them to a cooled collection trap to condense the pure compounds.

• Recovery: Recover the collected diastereomers from the trap by rinsing with a small amount of a volatile solvent and then carefully evaporating the solvent.

Mandatory Visualization

Caption: General experimental workflow for the purification of (+/-)-mintlactone.

Caption: Troubleshooting decision tree for low purity of purified (+/-)-mintlactone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Baeyer villiger oxidation | PPTX [slideshare.net]
• 7. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Assessment of the genotoxic potential of mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. US6512126B2 - Process for preparing mint lactone - Google Patents [patents.google.com]

Technical Support Center: Analysis of Schizonepetin Containing Mintlactone

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the identification of impurities in schizonepetin that contains mintlactone (B1200661). The following sections offer detailed experimental protocols, data presentation, and visual guides to address common challenges encountered during analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during the chromatographic analysis of schizonepetin and mintlactone.

Q1: I am observing significant peak tailing for both schizonepetin and mintlactone in my reversed-phase HPLC analysis. What are the likely causes and how can I resolve this?

A1: Peak tailing is a common issue when analyzing herbal extracts and can compromise the accuracy of quantification.[1][2] The primary causes for tailing of these compounds, which contain polar functional groups, are often secondary interactions with the stationary phase or issues with the mobile phase.[2]

Troubleshooting Steps:

• Mobile Phase pH Adjustment: For basic compounds, interactions with acidic residual silanol (B1196071) groups on the silica-based column packing are a frequent cause of tailing.[2] Lowering the mobile phase pH to between 2.5 and 3.5 with an acid modifier like formic acid or acetic acid can protonate these silanols and reduce the interaction.[1]

• Buffer Strength: If you are using a buffer, ensure its concentration is adequate (typically 10-50 mM) to maintain a consistent pH throughout the analysis.[1][2]

• Column Choice: If tailing persists, consider using a column with a highly deactivated, end-capped stationary phase specifically designed to minimize silanol interactions.[3]

• Sample Overload: Injecting a sample that is too concentrated can lead to peak tailing.[2] Try diluting your sample to see if the peak shape improves.[3]

• Column Contamination: Contaminants from the sample matrix can accumulate on the column and cause peak distortion.[4] Try flushing the column with a strong solvent (e.g., 100% acetonitrile (B52724) or methanol (B129727) for reversed-phase).[1]

Q2: I am analyzing the volatile components of my sample by GC-MS and I'm seeing "ghost peaks" in my chromatogram. What are these and how do I get rid of them?

A2: Ghost peaks are extraneous peaks that appear in your chromatogram even during a blank run. They are typically the result of contamination in the analytical system.

Troubleshooting Steps:

• Septum Bleed: The septum in the GC inlet can degrade at high temperatures, releasing volatile silicone compounds that appear as peaks in the chromatogram. Ensure you are using a high-quality, low-bleed septum and replace it regularly.

• Sample Carryover: Residue from a previous, more concentrated sample can be injected along with the current sample. To prevent this, implement a thorough needle wash step in your autosampler sequence, using a strong solvent.

• Contaminated Carrier Gas or Gas Lines: Impurities in the carrier gas or buildup in the gas lines can introduce contaminants. Ensure you are using high-purity gas and that your gas traps are functioning correctly. You can check for this by running a blank analysis after leaving the GC at a low temperature for an extended period, and then immediately running a second blank. If the first chromatogram has more peaks, the gas or lines are likely contaminated.[5]

Q3: My resolution between schizonepetin and other terpene impurities is poor in my GC-MS analysis. How can I improve the separation?

A3: Co-elution of structurally similar compounds like terpenes is a common challenge in GC analysis.

Troubleshooting Steps:

• Temperature Program Optimization: A slower temperature ramp rate can often improve the separation of closely eluting peaks. Experiment with different ramp rates and hold times to optimize the resolution.

• Column Selection: Ensure you are using a GC column with a suitable stationary phase for terpene analysis. A mid-polar phase like a DB-35MS or a phase designed for volatile compounds can provide better selectivity.[6]

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (Helium or Hydrogen) can improve column efficiency and resolution.

• Injection Technique: A fast and smooth injection is crucial for sharp peaks. If performing manual injections, ensure the technique is consistent. For autosamplers, check the injection speed settings.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method for Schizonepetin

This protocol describes a general approach for developing a stability-indicating HPLC method for schizonepetin, which is essential for identifying degradation products.[7][8]

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often necessary for separating the parent drug from its degradation products. A typical starting point would be a mixture of an aqueous buffer (e.g., 20 mM ammonium (B1175870) acetate, pH adjusted to 4.5) and an organic solvent like acetonitrile or methanol.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by the UV spectrum of schizonepetin.

• Column Temperature: 30 °C.

2. Forced Degradation Study: [9]

• Acid Hydrolysis: Reflux the drug substance in 0.1 M HCl at 80°C for 8 hours.[7]

• Base Hydrolysis: Reflux the drug substance in 0.1 M NaOH at 80°C for 8 hours.[7]

• Oxidative Degradation: Treat the drug substance with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance to UV light (254 nm) and visible light for an extended period.

3. Sample Preparation:

• Dissolve the stressed samples in the mobile phase to an appropriate concentration.

• Filter the samples through a 0.45 µm syringe filter before injection.

4. Analysis:

• Inject the stressed samples and a non-stressed control sample into the HPLC system.

• Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent drug.

Protocol 2: GC-MS Analysis of Volatile Impurities in Schizonepeta tenuifolia Extract

This protocol is adapted from methods used for the analysis of volatile components in Schizonepeta tenuifolia.[10][11][12]

1. Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled with a mass spectrometer.

• Column: DB-35MS capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) or similar mid-polar column.[6]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Temperature: 220°C.

• Temperature Program:

  • Initial temperature: 60°C, hold for 2 min.

  • Ramp to 180°C at 5°C/min.

  • Ramp to 280°C at 10°C/min, hold for 5 min.

• Mass Spectrometer: Operated in electron impact (EI) mode at 70 eV.

• Scan Range: 40-500 m/z.

2. Sample Preparation:

• For essential oils, dilute the sample in a suitable solvent like ethyl acetate.

• For plant material, perform a solvent extraction (e.g., with acetonitrile) followed by a clean-up step using Solid Phase Extraction (SPE) with a Pesticarb/NH2 cartridge to remove matrix interferences.[6]

3. Analysis:

• Inject the prepared sample into the GC-MS system.

• Identify the components by comparing their mass spectra with a reference library (e.g., NIST) and by their retention indices.

• Quantify the impurities using an internal or external standard method.[10]

Data Presentation

Table 1: Quantitative Analysis of Key Monoterpenes in Schizonepeta tenuifolia Volatile Oil by GC-MS

Compound	Concentration Range in Leaves (µg/g)	Concentration Range in Spikes (µg/g)
(-)-Menthone	10.5 - 25.8	15.2 - 28.9
(+)-Pulegone	1.8 - 5.1	2.5 - 6.3
(-)-Limonene	0.9 - 2.7	1.1 - 3.2
(+)-Menthofuran	28.1 - 75.3	35.6 - 80.1
(Data adapted from a study on the volatile oils of Schizonepeta tenuifolia at different harvesting times.[10])

Table 2: Method Validation Parameters for Pesticide Residue Analysis in Schizonepeta tenuifolia by GC-MS

Parameter	Result
Recovery	70% - 120% for most pesticides
Precision (RSD)	1.32% - 13.91%
Limit of Detection (LOD)	0.0011 - 0.0135 mg/kg
Limit of Quantification (LOQ)	0.0038 - 0.0451 mg/kg
(This table demonstrates the performance of a validated GC-MS method for detecting impurities (in this case, pesticides) in a complex herbal matrix.[6])

Mandatory Visualization

Workflow for Impurity Identification

The following diagram illustrates a typical workflow for the identification and characterization of an unknown impurity in a pharmaceutical sample.

Caption: Logical workflow for the identification and characterization of an unknown impurity.

Signaling Pathway for Forced Degradation Studies

This diagram illustrates the conceptual pathways of forced degradation studies, which are crucial for predicting and identifying potential impurities.

Caption: Conceptual pathways of forced degradation studies for impurity profiling.

References

• 1. uhplcs.com [uhplcs.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. Toxic Elemental Impurities in Herbal Weight Loss Supplements; A Study Using ICP-OES Microwave-Assisted Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid Simultaneous Determination of 43 Pesticide Residues in Schizonepeta tenuifolia by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ajper.com [ajper.com]
• 8. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biopharmaspec.com [biopharmaspec.com]
• 10. Quantitative Comparative Analysis of the Bio-Active and Toxic Constituents of Leaves and Spikes of Schizonepeta tenuifolia at Different Harvesting Times - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [GC-MS analysis of volatile oil from the ear of Schizonepeta tenifolia Briq] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Optimizing reaction conditions for the Baeyer-Villiger oxidation of pulegone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and professionals optimizing the Baeyer-Villiger oxidation of (R)-pulegone.

Troubleshooting Guide

This guide addresses common issues encountered during the Baeyer-Villiger oxidation of pulegone (B1678340).

Problem	Possible Cause(s)	Suggested Solution(s)
Low to No Conversion of Pulegone	1. Inactive Oxidant: The peroxy acid (e.g., m-CPBA) may have degraded over time. 2. Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion. 3. Catalyst Inactivity (if applicable): For reactions using hydrogen peroxide, the catalyst may be poisoned or not active.	1. Use a fresh batch of the oxidant or determine its activity by titration. 2. Monitor the reaction progress using TLC or GC. If the reaction is sluggish, consider increasing the temperature or extending the reaction time. 3. Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere if required).
Formation of Multiple Products (Low Selectivity)	1. Epoxidation of the Alkene: The isopropylidene double bond in pulegone is susceptible to epoxidation by the peroxy acid.[1][2] 2. Incorrect Regioselectivity: While the tertiary carbon is expected to migrate, some migration of the secondary carbon may occur, leading to a mixture of lactone isomers.[3][4][5] 3. Side Reactions: The oxidant may react with the solvent or impurities.	1. Use a more selective oxidant or a catalytic system with hydrogen peroxide, which can sometimes favor the Baeyer-Villiger oxidation over epoxidation.[1] Running the reaction at lower temperatures may also improve selectivity. 2. The choice of peroxy acid can influence regioselectivity. More acidic peroxy acids like trifluoroperacetic acid (TFPAA) can sometimes provide higher selectivity.[5] 3. Use a pure, dry, and inert solvent such as dichloromethane (B109758) or chloroform.
Product Degradation or Unwanted Side Reactions	1. Acid-Catalyzed Decomposition: The acidic byproduct of the peroxy acid (e.g., m-chlorobenzoic acid) can catalyze the decomposition of the desired lactone or other sensitive functional groups. 2. Reaction Temperature is Too High: Elevated temperatures can lead to side reactions and decomposition.	1. Add a buffer, such as sodium bicarbonate (NaHCO₃) or disodium (B8443419) hydrogen phosphate (B84403) (Na₂HPO₄), to the reaction mixture to neutralize the acidic byproduct. 2. Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) and monitor for a longer period.
Difficult Product Isolation and Purification	1. Co-elution with Byproducts: The desired lactone may have a similar polarity to side products or the carboxylic acid byproduct, making chromatographic separation challenging.	1. During the work-up, wash the organic layer with a saturated sodium bicarbonate solution to remove the acidic byproduct. If purification by column chromatography is still difficult, consider alternative purification techniques like distillation or crystallization.
Unexpected Spectroscopic Data	1. Incomplete Reaction: The presence of starting material signals (pulegone) in ¹H and ¹³C NMR spectra. 2. Formation of Epoxide: Signals corresponding to an epoxide may be present in the NMR spectra. 3. Incorrect Lactone Isomer: The spectroscopic data may not match the expected lactone, indicating unexpected regioselectivity.	1. Re-purify the product or repeat the reaction with optimized conditions (longer time, higher temperature, or fresh oxidant). 2. Compare the obtained spectra with known data for pulegone epoxide. 3. Carefully analyze the NMR data to determine the structure of the obtained lactone. The chemical shifts of protons and carbons adjacent to the newly introduced oxygen will be significantly different.

Frequently Asked Questions (FAQs)

Q1: Which is the expected major product from the Baeyer-Villiger oxidation of (R)-pulegone?

A1: The Baeyer-Villiger oxidation is regioselective, with the migratory aptitude of alkyl groups generally following the order: tertiary > secondary > primary.[3][4][5] In (R)-pulegone, the carbonyl group is flanked by a tertiary carbon and a secondary carbon. Therefore, the tertiary carbon is expected to migrate, leading to the formation of a seven-membered lactone.

Q2: What are the common oxidants used for the Baeyer-Villiger oxidation of pulegone?

A2: Common oxidants include peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) and peracetic acid.[5] Hydrogen peroxide in the presence of a Lewis or Brønsted acid catalyst can also be used as a greener alternative.

Q3: How can I minimize the formation of the epoxide side product?

A3: The double bond in pulegone can compete with the ketone for the oxidant, leading to epoxidation.[1][2] To minimize this, you can:

• Use a stoichiometric amount of the oxidant.

• Perform the reaction at a lower temperature.

• Consider using a catalytic system with hydrogen peroxide, which can be more selective for the Baeyer-Villiger oxidation.[1]

Q4: What is the role of a buffer in the reaction?

A4: The Baeyer-Villiger oxidation with peroxy acids produces a carboxylic acid byproduct (e.g., m-chlorobenzoic acid from m-CPBA). This acid can catalyze unwanted side reactions or degradation of the product. A buffer, such as sodium bicarbonate, is added to neutralize this acid as it is formed.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be conveniently monitored by thin-layer chromatography (TLC) or gas chromatography (GC). On a TLC plate, the lactone product is expected to have a different Rf value than the starting pulegone.

Experimental Protocols

Adapted Protocol: Baeyer-Villiger Oxidation of (R)-Pulegone with m-CPBA

• Dissolve (R)-pulegone (1.0 eq) in a suitable solvent (e.g., dichloromethane, chloroform) in a round-bottom flask equipped with a magnetic stirrer. A typical concentration would be in the range of 0.1-0.5 M.

• Add a buffer , such as sodium bicarbonate (2.0-3.0 eq), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of m-CPBA (1.1-1.5 eq) in the same solvent to the cooled mixture over a period of 30-60 minutes.

• Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature. Monitor the reaction progress by TLC or GC. The reaction time can vary from a few hours to overnight.

• Upon completion , quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (B1220275) or sodium sulfite (B76179) to destroy any excess peroxide.

• Separate the organic layer and wash it sequentially with a saturated aqueous solution of sodium bicarbonate (to remove m-chlorobenzoic acid) and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

Data Presentation

Table 1: Comparison of Common Oxidants for Baeyer-Villiger Oxidation

Oxidant	Typical Conditions	Advantages	Disadvantages
m-CPBA	Inert solvent (DCM, CHCl₃), often with a buffer (NaHCO₃)	Commercially available, generally reliable.	Can lead to epoxidation of alkenes, acidic byproduct may cause side reactions.
Peracetic Acid	Acetic acid or other organic solvents.	Relatively inexpensive.	Can be explosive at high concentrations, strongly acidic conditions.
Hydrogen Peroxide	Requires a catalyst (Lewis or Brønsted acid).	"Green" oxidant (water is the only byproduct), inexpensive.	Can be less reactive, requires catalyst optimization.
Trifluoroperacetic Acid (TFPAA)	Generated in situ from trifluoroacetic anhydride (B1165640) and H₂O₂.	Highly reactive, can provide high regioselectivity.	Highly corrosive and reactive, requires careful handling.

Table 2: Expected Spectroscopic Data Changes

Spectroscopic Technique	(R)-Pulegone (Starting Material)	Expected Lactone Product
¹³C NMR	Carbonyl carbon signal around 200 ppm.	Carbonyl carbon (lactone) signal shifted upfield to ~170-175 ppm.[6]
¹H NMR	Protons alpha to the carbonyl will have characteristic chemical shifts.	Protons alpha to the newly formed ester oxygen will be shifted downfield.
IR Spectroscopy	Strong C=O stretch for a ketone around 1715 cm⁻¹.	Strong C=O stretch for a lactone, typically at a higher frequency (e.g., 1735-1750 cm⁻¹ for a seven-membered ring).[6]

Visualizations

Caption: A typical experimental workflow for the Baeyer-Villiger oxidation.

Caption: A decision tree for troubleshooting low yields in the reaction.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 6. Baeyer-Villiger Oxidation of Some C19 Steroids by Penicillium lanosocoeruleum | MDPI [mdpi.com]

Overcoming low yields in the multi-step synthesis of mintlactone

This technical support center provides troubleshooting guidance for researchers and scientists encountering low yields in the multi-step synthesis of mintlactone (B1200661). The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

General Issues

Q1: My overall yield for the multi-step synthesis of mintlactone is consistently low. What are the general factors I should investigate?

A1: Low overall yields in multi-step syntheses can arise from several factors that may not be specific to a single reaction step. Key areas to investigate include:

• Reagent Quality: The purity of starting materials, reagents, and solvents is critical. Impurities can lead to side reactions, incomplete conversions, or catalyst poisoning. Always use reagents of the appropriate grade and consider purification if quality is uncertain.[1]

• Reaction Conditions: Strict adherence to optimal reaction parameters such as temperature, reaction time, and pressure is crucial. Even minor deviations can significantly impact the yield.[1][2]

• Atmosphere Control: Many reagents used in organic synthesis, particularly organometallics and catalysts, are sensitive to air and moisture.[1][2] Ensuring an inert atmosphere (e.g., using argon or nitrogen) and employing anhydrous solvents is often necessary.

• Purification Losses: Significant amounts of the desired product can be lost during workup and purification steps like extraction and column chromatography.[1] Optimizing these procedures can lead to a substantial improvement in isolated yield.

Synthesis from (-)-Isopulegol (B1672291) to (-)-Mintlactone

Q2: I am experiencing a low yield in the first step, the oxidation of (-)-isopulegol to (-)-isopulegone (B3379921). What could be the issue?

A2: The oxidation of (-)-isopulegol is a critical step. If you are observing low yields, consider the following:

• Choice of Oxidizing Agent: Dess-Martin periodinane is an effective reagent for this transformation.[3] Ensure it is fresh and has been stored properly to maintain its reactivity.

• Reaction Monitoring: This reaction is typically complete within 2-4 hours.[3] Monitor the progress by thin-layer chromatography (TLC) to avoid over-oxidation or incomplete reaction.

• Workup Procedure: The quench step using a mixture of saturated aqueous sodium bicarbonate and sodium thiosulfate (B1220275) is important to neutralize the reagents and facilitate purification.[3]

Q3: The isomerization of (-)-isopulegone to (+)-pulegone is not proceeding to completion. How can I improve this step?

A3: This base-catalyzed isomerization is generally efficient. If you are facing issues, check the following:

• Base Quality: Sodium methoxide (B1231860) is commonly used.[3] Ensure it is not degraded. A catalytic amount (e.g., 0.1 equivalents) is typically sufficient.[3]

• Reaction Time: The reaction is usually fast, often complete within 1-2 hours at room temperature.[3] Monitor by TLC to determine the optimal time.

• Equilibrium: This reaction establishes an equilibrium. While it favors the thermodynamically more stable endocyclic double bond of (+)-pulegone, incomplete conversion might occur.

Q4: My catalytic hydrogenation of (+)-pulegone to menthone is resulting in a mixture of products and a low yield of the desired ketone. What are the possible causes?

A4: The selective reduction of the carbon-carbon double bond in the presence of a carbonyl group can be challenging. To improve this step:

• Catalyst Activity: The 10% Palladium on carbon (Pd/C) catalyst should be of good quality. Ensure it is handled properly to avoid deactivation.[3]

• Hydrogen Atmosphere: Ensure the reaction is carried out under a positive pressure of hydrogen. Using a hydrogen balloon is a common and effective method.[3] The flask should be properly evacuated and backfilled with hydrogen multiple times at the start of the reaction.[3]

• Reaction Time and Monitoring: The reaction can take 4-6 hours.[3] Monitoring by TLC or GC-MS is crucial to determine when the starting material has been consumed and to avoid over-reduction of the ketone.

• Product Mixture: This reaction typically produces a mixture of menthone and its diastereomer, isomenthone.[3] This is often carried forward to the next step without separation.

Q5: The final Baeyer-Villiger oxidation of menthone to (-)-mintlactone is giving a very low yield. How can I optimize this critical step?

A5: The Baeyer-Villiger oxidation is a key step that can be prone to low yields. Consider these points for optimization:

• Reagent Purity and Stoichiometry: Meta-chloroperoxybenzoic acid (m-CPBA) is the common reagent.[3] Its purity is important, and using an appropriate excess (e.g., 1.5 equivalents) is recommended.[3]

• Temperature Control: The reaction is typically started at 0 °C and allowed to slowly warm to room temperature.[3] Maintaining temperature control is important to minimize side reactions.

• Reaction Time: This reaction can be slow, often requiring 12-24 hours for completion.[3] Monitor the progress carefully by TLC.

• Workup: Quenching with a saturated aqueous solution of sodium thiosulfate is necessary to destroy excess peroxide.[3] Subsequent washes with sodium bicarbonate will remove the resulting m-chlorobenzoic acid.[3]

Quantitative Data Summary

The following tables provide a summary of reported yields for the different synthetic routes to mintlactone and its isomers.

Table 1: Synthesis of (-)-Mintlactone from (-)-Isopulegol [3]

Step	Transformation	Key Reagents	Product	Yield (%)
1	Oxidation	Dess-Martin Periodinane	(-)-Isopulegone	~95%
2	Isomerization	Sodium Methoxide	(+)-Pulegone	High (often used without purification)
3	Catalytic Hydrogenation	H₂, Pd/C	Menthone	High (mixture of diastereomers)
4	Baeyer-Villiger Oxidation	m-CPBA	(-)-Mintlactone	~60-70%

Table 2: Synthesis of (+)-Isomintlactone from (-)-Isopulegol [4]

Step	Reaction	Key Reagents	Product	Yield (%)
1	Acetylation	Acetic anhydride, Pyridine	(-)-Isopulegyl acetate (B1210297)	95%
2	Allylic Oxidation	Selenium dioxide (SeO₂)	Allylic alcohol intermediate	70%
3	Oxidation to Carboxylic Acid	Jones reagent (CrO₃, H₂SO₄, Acetone)	Keto-acid	85%
4	Reduction/Lactonization	Sodium borohydride (B1222165) (NaBH₄)	(+)-Isomintlactone	~90%

Experimental Protocols

Synthesis of (-)-Mintlactone from (-)-Isopulegol

Step 1: Oxidation of (-)-Isopulegol to (-)-Isopulegone [3]

• Dissolve (-)-isopulegol (1.0 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) (0.2 M) in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C.

• Add Dess-Martin periodinane (1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear.

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Step 2: Isomerization of (-)-Isopulegone to (+)-Pulegone [3]

• Dissolve (-)-isopulegone (1.0 eq) in methanol (B129727) (MeOH).

• Add a catalytic amount of sodium methoxide (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours, monitoring by TLC.

• Quench the reaction with deionized water and extract with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield (+)-pulegone, which is often used directly in the next step.

Step 3: Catalytic Hydrogenation of (+)-Pulegone to Menthone [3]

• Dissolve (+)-pulegone (1.0 eq) in ethanol (B145695) (EtOH) (0.2 M) in a round-bottom flask.

• Carefully add 10% Pd/C (5-10 mol%).

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir vigorously under a hydrogen atmosphere (balloon pressure) at room temperature for 4-6 hours, monitoring by TLC or GC-MS.

• Filter the reaction mixture through a pad of Celite®, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain menthone as a mixture of diastereomers.

Step 4: Baeyer-Villiger Oxidation of Menthone to (-)-Mintlactone [3]

• Dissolve menthone (1.0 eq) and sodium bicarbonate (2.0 eq) in anhydrous CH₂Cl₂ (0.1 M) at 0 °C.

• Add m-CPBA (1.5 eq) portion-wise.

• Allow the mixture to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution and stir for 30 minutes.

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂ (3x).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to yield (-)-mintlactone.

Visualizations

Caption: Synthetic workflow for the total synthesis of (-)-mintlactone from (-)-isopulegol.

Caption: A logical workflow for troubleshooting low yields in chemical synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Chiral Chromatography Separation of Mintlactone Diastereomers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the separation of mintlactone (B1200661) diastereomers, (-)-mintlactone and (+)-isomintlactone, using chiral chromatography.

Frequently Asked Questions (FAQs)

Q1: What are (-)-mintlactone and (+)-isomintlactone, and why is their separation important?

A1: (-)-Mintlactone and (+)-isomintlactone are diastereomers, which are stereoisomers that are not mirror images of each other.[1] They share the same molecular formula and connectivity but differ in the spatial arrangement of atoms at one of their chiral centers.[1] Specifically, (-)-mintlactone has a (6R,7aR) configuration, resulting in a trans-fusion of its rings, while (+)-isomintlactone has a (6R,7aS) configuration with a cis-ring fusion.[1] This structural difference leads to distinct physical, chemical, and biological properties, including different sensory profiles (odor and taste). Therefore, separating these diastereomers is crucial for accurate quantitative analysis, quality control of essential oils, and for structure-activity relationship studies in drug development and flavor chemistry.

Q2: Which chromatographic techniques are most effective for separating mintlactone diastereomers?

A2: Chiral High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation of mintlactone diastereomers. Chiral Gas Chromatography (GC) can also be employed, particularly for volatile samples. Supercritical Fluid Chromatography (SFC) is another effective technique that can offer faster separations and reduced solvent consumption.[2][3] The key to a successful separation is the use of a chiral stationary phase (CSP).[2]

Q3: How do I select the appropriate chiral stationary phase (CSP) for mintlactone separation?

A3: The selection of a CSP is often an empirical process. However, for the separation of lactones like mintlactone, polysaccharide-based CSPs, such as those derived from amylose (B160209) or cellulose, are a good starting point due to their broad applicability.[2] Columns like Chiralpak® IA or Chiralpak® IB have been suggested as suitable for this type of separation.[4] It is recommended to screen a few different CSPs to find the one that provides the best selectivity and resolution for the mintlactone diastereomers.

Q4: What are typical starting conditions for a chiral HPLC method for mintlactone separation?

A4: A good starting point for a normal-phase chiral HPLC method would be:

• Column: Polysaccharide-based CSP (e.g., Chiralpak® IA or IB)

• Mobile Phase: A mixture of n-hexane and an alcohol modifier, such as isopropanol (B130326) (e.g., 90:10 v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 25 °C.[4]

• Detection: UV at 220 nm.[4]

These conditions should be optimized to achieve baseline separation.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Poor or No Resolution	Inappropriate Chiral Stationary Phase (CSP): The selected CSP may not have sufficient selectivity for mintlactone diastereomers.	- Screen different types of CSPs, particularly polysaccharide-based columns.- Consult column selection guides from manufacturers for lactone separations.
Suboptimal Mobile Phase Composition: The ratio of the strong solvent (e.g., isopropanol) to the weak solvent (e.g., n-hexane) may not be optimal.	- Systematically vary the percentage of the alcohol modifier (e.g., from 5% to 15%).- Try a different alcohol modifier (e.g., ethanol).
Incorrect Flow Rate: Chiral separations can be sensitive to flow rate.	- Decrease the flow rate (e.g., to 0.5 mL/min) to see if resolution improves.
Temperature Effects: Temperature can influence the interaction between the analytes and the CSP.	- Experiment with different column temperatures (e.g., 15°C, 25°C, 40°C) to find the optimal condition.
Peak Tailing	Secondary Interactions: Unwanted interactions between the analytes and the stationary phase can cause peak tailing.	- Add a small amount of a mobile phase additive, such as trifluoroacetic acid (TFA) for acidic compounds or diethylamine (B46881) (DEA) for basic compounds, although mintlactone is neutral.- Ensure the sample is fully dissolved in the mobile phase.
Column Overload: Injecting too much sample can lead to peak distortion.	- Reduce the injection volume or the sample concentration.
Column Contamination or Degradation: The column may be contaminated or the stationary phase may have degraded.	- Flush the column with a strong solvent (check the column manual for compatible solvents).- If the problem persists, the column may need to be replaced.
Poor Reproducibility	Inconsistent Mobile Phase Preparation: Small variations in the mobile phase composition can lead to shifts in retention times.	- Prepare the mobile phase accurately and consistently. Premixing the solvents is recommended.- Degas the mobile phase before use.
Fluctuating Temperature: Changes in ambient temperature can affect the separation.	- Use a column oven to maintain a constant and stable temperature.
Insufficient Column Equilibration: The column may not be fully equilibrated with the mobile phase before injection.	- Allow sufficient time for the column to equilibrate, especially when changing the mobile phase composition.

Quantitative Data

The following table summarizes typical experimental parameters for the chiral HPLC separation of mintlactone diastereomers. Please note that actual retention times and resolution will vary depending on the specific instrument, column, and experimental conditions.

Parameter	Value	Reference
Chromatographic Mode	Normal-Phase HPLC	[4]
Chiral Stationary Phase	Polysaccharide-based (e.g., Chiralpak® IA or IB)	[4]
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	[4]
Flow Rate	1.0 mL/min	[4]
Column Temperature	25 °C	[4]
Detection Wavelength	220 nm	[4]
Injection Volume	10 µL	[4]
Expected Elution Order	Typically, one diastereomer will have a shorter retention time than the other. The exact order depends on the specific CSP and conditions.	N/A
Target Resolution (Rs)	> 1.5 for baseline separation	N/A

Experimental Protocol

Objective: To separate the diastereomers of mintlactone using chiral High-Performance Liquid Chromatography (HPLC).

Materials:

• Mintlactone diastereomer standard or sample mixture

• HPLC grade n-hexane

• HPLC grade isopropanol

• Chiral HPLC column (e.g., Chiralpak® IA, 5 µm, 4.6 x 250 mm)

• HPLC system with UV detector

• Syringe filters (0.45 µm)

Procedure:

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing n-hexane and isopropanol in a 90:10 volume-to-volume ratio.

  • Degas the mobile phase using sonication or vacuum filtration for at least 15 minutes to remove dissolved gases.

• Sample Preparation:

  • Dissolve the mintlactone sample in the mobile phase to a final concentration of approximately 1 mg/mL.[4]

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

• HPLC System Setup:

  • Install the chiral HPLC column in the column compartment.

  • Set the column oven temperature to 25 °C.[4]

  • Set the pump flow rate to 1.0 mL/min.[4]

  • Set the UV detector to a wavelength of 220 nm.[4]

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Analysis:

  • Inject 10 µL of the prepared sample onto the column.[4]

  • Record the chromatogram for a sufficient time to allow for the elution of both diastereomer peaks.

  • Identify the peaks corresponding to (-)-mintlactone and (+)-isomintlactone based on a standard injection or by collecting the fractions and performing further analysis (e.g., polarimetry).

• Data Analysis:

  • Determine the retention time (t_R) for each peak.

  • Calculate the resolution (Rs) between the two diastereomer peaks to assess the quality of the separation. A resolution of 1.5 or greater indicates baseline separation.

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromedia.org [chromedia.org]
• 4. benchchem.com [benchchem.com]

Preventing degradation of mintlactone during extraction and analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with mintlactone (B1200661). The information provided aims to help prevent the degradation of mintlactone during extraction and analysis.

Frequently Asked Questions (FAQs)

Q1: What is mintlactone and why is its stability a concern?

Mintlactone is a naturally occurring monoterpene lactone found in various mint species, contributing to their characteristic aroma.[1] Its stability is a significant concern because the lactone ring is susceptible to degradation, which can alter its chemical properties and impact analytical results. Inconsistent findings in toxicological studies, for instance, have been attributed to the purity and stability of the mintlactone samples used.[2]

Q2: What are the main factors that can cause mintlactone degradation?

The primary factors that can lead to the degradation of mintlactone include:

• pH: The lactone ring of mintlactone is particularly susceptible to hydrolysis under basic conditions, leading to ring-opening. It is, however, relatively stable in acidic environments.

• Temperature: Elevated temperatures during extraction, solvent evaporation, or analysis can promote thermal degradation.

• Light: Exposure to UV or ambient light may induce photodegradation.

• Oxidation: As mintlactone is formed through the oxidative degradation of its precursor, menthofuran, it can also be susceptible to further oxidation.

Q3: What are the potential degradation products of mintlactone?

Under basic conditions, the primary degradation product is the corresponding hydroxy acid, formed by the opening of the lactone ring. Thermal degradation of related terpenes can lead to a variety of products through dehydrogenation, epoxidation, and rearrangements.[3] Photodegradation of similar lactones has been shown to result in the addition of a water molecule to a double bond.[4]

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction and analysis of mintlactone.

Problem	Potential Cause	Recommended Solution
Low or no recovery of mintlactone after extraction.	Degradation due to pH. Use of basic solutions during extraction can cause hydrolysis of the lactone ring.	Maintain a neutral or slightly acidic pH during extraction. Avoid using basic solvents or reagents.
Thermal degradation. High temperatures during solvent evaporation or distillation can degrade mintlactone.	Use low-temperature evaporation techniques such as Solvent Assisted Flavor Evaporation (SAFE) at temperatures around 40°C.[4]
Appearance of unknown peaks in the chromatogram.	Formation of degradation products. These can arise from hydrolysis, oxidation, or thermal decomposition during sample processing or analysis.	Analyze samples promptly after preparation. Store extracts and standards at low temperatures (e.g., -20°C) and protected from light. Use a stability-indicating analytical method to separate and identify potential degradation products.
Inconsistent quantitative results between replicate analyses.	Ongoing degradation in the sample. Mintlactone may be degrading in the prepared sample vial, especially if left at room temperature.	Keep sample vials in an autosampler with cooling capabilities. Minimize the time between sample preparation and injection.
Thermal degradation in the GC injector. High injector temperatures can cause on-column degradation.	Optimize the GC injector temperature. Start with a lower temperature (e.g., 200°C) and evaluate for peak shape and potential degradation.

Experimental Protocols

Protocol 1: Extraction of Mintlactone from Mentha Species

This protocol is adapted from established methods for the extraction of volatile and semi-volatile compounds from Mentha species.

1. Plant Material and Homogenization:

• Harvest fresh leaves of the Mentha species.
• Suspend the leaves in a mixture of diethyl ether and water (e.g., 95:5 v/v).
• Homogenize the mixture for 1 hour at room temperature.

2. Filtration and Drying:

• Filter the homogenate to remove solid plant material.
• Dry the resulting organic extract over anhydrous sodium sulfate (B86663) to remove any residual water.

3. Concentration:

• Concentrate the dried extract using Solvent Assisted Flavor Evaporation (SAFE) at a temperature of 40°C and under high vacuum. This gentle method helps to prevent thermal degradation of the target compounds.

4. Purification by Column Chromatography:

• Prepare a silica (B1680970) gel column with a non-polar solvent like n-hexane.
• Load the concentrated extract onto the column.
• Elute the column with a gradient of increasing polarity, for example, by gradually adding diethyl ether to the n-hexane mobile phase.
• Collect fractions and monitor for the presence of mintlactone using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
• Pool the fractions containing mintlactone and evaporate the solvent under reduced pressure.

Protocol 2: GC-MS Analysis of Mintlactone

Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and effective technique for the analysis of mintlactone.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

Chromatographic Conditions:

• Column: A polar capillary column, such as a DB-WAX or equivalent, is recommended for good separation.

• Injector Temperature: 250°C (optimization may be required to prevent thermal degradation).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40-60°C, hold for 2 minutes.

  • Ramp: 3-5°C/min to 230-240°C.

  • Final hold: 5-10 minutes.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Range: m/z 40-400.

Data Analysis:

• Identify mintlactone by comparing its mass spectrum and retention time with that of a pure standard.

Visualizations

Caption: Experimental workflow for the extraction and analysis of mintlactone.

Caption: Potential degradation pathways of mintlactone.

References

• 1. Identification and characterization of mint lactones: trace-level odor-important aroma compounds in peppermint oil | IDEALS [ideals.illinois.edu]
• 2. Assessment of the genotoxic potential of mintlactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. chimia.ch [chimia.ch]

Technical Support Center: Analysis of Trace Mint Lactones in Essential Oils by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the GC-MS analysis of trace mint lactones in essential oils. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of mint lactones, providing potential causes and solutions in a question-and-answer format.

Question: Why am I not seeing any peaks for mint lactones in my chromatogram?

Possible Causes & Solutions:

• Concentration is too low: Mint lactones are often present at trace levels in essential oils.[1][2] Direct injection of a diluted essential oil may not be sufficient for detection.

  • Solution: Implement a sample concentration step. Silica (B1680970) gel column chromatography is a common method to isolate and concentrate the lactone fraction from the bulk of the essential oil matrix.[1][2]

• Inappropriate GC-MS parameters: The instrument conditions may not be optimized for the elution and detection of mint lactones.

  • Solution: Review and optimize your GC-MS method. Ensure the temperature program is suitable for the volatility of mint lactones and that the mass spectrometer is operating in a sensitive mode (e.g., Selected Ion Monitoring - SIM).[3]

• Degradation of analytes: Mint lactones may be degrading in the hot GC inlet.

  • Solution: Lower the injector temperature. Use a splitless injection to minimize the sample's residence time in the inlet. Ensure the liner is clean and inert.

Question: My mint lactone peaks are showing significant tailing. What could be the cause?

Possible Causes & Solutions:

• Active sites in the GC system: Active sites in the injector liner, column, or connections can cause peak tailing for polar compounds like lactones.

  • Solution: Use a deactivated liner and ensure all connections are clean and properly made. Consider using a more inert column.

• Column contamination: Buildup of non-volatile matrix components from the essential oil can lead to active sites and peak tailing.

  • Solution: Bake out the column according to the manufacturer's instructions. If tailing persists, trim the front end of the column (approximately 10-15 cm) or replace it.

• Improper column installation: A poor column cut or incorrect installation depth in the injector can create dead volume and lead to peak tailing.

  • Solution: Ensure the column is cut cleanly and squarely. Install the column at the correct depth in the injector as recommended by the instrument manufacturer.

Question: I am seeing co-eluting peaks, and I cannot resolve my target mint lactones from other components. What should I do?

Possible Causes & Solutions:

• Inadequate chromatographic separation: The chosen GC column may not have the appropriate selectivity for separating mint lactones from the complex essential oil matrix.

  • Solution: Switch to a column with a different stationary phase. A polar column, such as one with a wax-based phase (e.g., DB-WAX), is often recommended for good separation of lactones.[1] Using a longer column or a slower temperature ramp can also improve resolution.

• Presence of isomers: Mint lactones exist as various isomers (e.g., mintlactone (B1200661), isomintlactone, menthofurolactone) which can be difficult to separate on a standard non-chiral column.[2][4][5]

  • Solution: Employ a chiral GC column to resolve the different stereoisomers.[2][6][7][8] This is crucial for accurate quantification and sensory profile analysis.

Question: My quantitative results for mint lactones are not reproducible. What are the likely causes?

Possible Causes & Solutions:

• Inconsistent sample preparation: Variability in the extraction and dilution steps can lead to inconsistent results.

  • Solution: Use a consistent and validated sample preparation protocol. The use of an internal standard is highly recommended to correct for variations in sample preparation and injection volume.[9]

• Injector variability: Issues with the autosampler, such as inconsistent injection volumes or a leaking syringe, can cause poor reproducibility.

  • Solution: Check the autosampler for proper operation. Ensure the syringe is clean and functioning correctly. Manually inspect for any leaks.

• Matrix effects: The complex essential oil matrix can interfere with the ionization and detection of trace analytes in the mass spectrometer.

  • Solution: Use a sample cleanup method, such as solid-phase extraction (SPE) or silica gel fractionation, to remove interfering matrix components.[1][10] Matrix-matched calibration standards can also help to compensate for these effects.

Frequently Asked Questions (FAQs)

Q1: What is a typical concentration range for mint lactones in peppermint oil?

A1: The concentration of mint lactones in peppermint oil is generally very low and can vary significantly depending on the plant's origin, harvest time, and processing methods. They are often described as being present at "trace" levels, which can be below the limit of quantification of standard analytical methods without a pre-concentration step.[1]

Compound	Typical Concentration Range in Peppermint Oil
(-)-Mintlactone	Trace
(+)-Isomintlactone	Trace
Menthofurolactone	Trace

Q2: What are the key mass spectral fragments for identifying mintlactone?

A2: Both mintlactone and its isomers will exhibit a molecular ion peak (M+) at m/z 166.[4] The fragmentation pattern will provide further structural information. While detailed fragmentation mechanisms can be complex, characteristic ions can be used for identification and quantification in SIM mode. Common fragments arise from the loss of small neutral molecules from the parent ion.

Q3: Is an internal standard necessary for quantifying mint lactones?

A3: Yes, using an internal standard (IS) is highly recommended for accurate and precise quantification of trace compounds like mint lactones.[9] The IS helps to correct for variations in injection volume, instrument response, and sample preparation. The chosen IS should be a compound that is not naturally present in the essential oil and has similar chemical properties to the analytes of interest.[9]

Q4: What are the recommended GC-MS parameters for mint lactone analysis?

A4: The following table provides a starting point for GC-MS method development. These parameters may require optimization based on the specific instrument and column used.

Parameter	Recommended Condition
GC System	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	Polar capillary column (e.g., DB-WAX, FFAP), 30 m x 0.25 mm ID, 0.25 µm film thickness[1] or Chiral column (e.g., Rt-βDEXsm) for isomer separation[6]
Carrier Gas	Helium, constant flow rate of 1.0-1.5 mL/min[11]
Injector	Split/Splitless
Injector Temperature	240-250 °C[11]
Oven Temperature Program	Initial: 50-60°C, hold for 2 min; Ramp: 3-5°C/min to 240-250°C; Final hold: 5-10 min[11]
MS Transfer Line Temp.	250 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[11]
Ion Source Temperature	230 °C
Mass Range (Scan Mode)	m/z 40-400
SIM Ions (for Mintlactone)	Select 2-3 characteristic ions (e.g., m/z 166, and other significant fragments)

Q5: How can I improve the sensitivity of my analysis to detect very low levels of mint lactones?

A5: To improve sensitivity, consider the following:

• Sample Concentration: Use techniques like silica gel fractionation or Solid Phase Extraction (SPE) to concentrate the lactones.[1][12]

• Selected Ion Monitoring (SIM) Mode: Operate the mass spectrometer in SIM mode instead of full scan mode. This significantly increases sensitivity by focusing on specific ions characteristic of your target analytes.[3]

• Optimize Injection: Use a splitless injection to introduce more of your sample onto the column.

• System Maintenance: Ensure your GC-MS system is clean and well-maintained to minimize background noise.

Experimental Protocols

Protocol 1: Extraction of Essential Oil from Mint Leaves by Hydrodistillation

This protocol describes a standard method for obtaining essential oil from plant material.

Materials and Equipment:

• Fresh or dried mint leaves

• Clevenger-type apparatus

• Heating mantle

• Round-bottom flask (2 L)

• Condenser

• Separatory funnel

• Anhydrous sodium sulfate

Procedure:

• Place a known quantity (e.g., 100 g) of mint leaves into the round-bottom flask.

• Add distilled water to the flask, ensuring the plant material is fully submerged.

• Set up the Clevenger-type apparatus with the flask, condenser, and collection tube.

• Heat the flask using the heating mantle to boil the water and generate steam.

• Continue the hydrodistillation for approximately 3-4 hours, collecting the distillate.

• The essential oil will form a layer on top of the hydrosol in the collection tube.

• Carefully separate the essential oil from the aqueous layer using a separatory funnel.

• Dry the collected essential oil over anhydrous sodium sulfate.

• Store the essential oil in a sealed, dark glass vial at 4°C.

Protocol 2: Concentration of Mint Lactones using Silica Gel Column Chromatography

This protocol is for enriching the lactone fraction from the essential oil.[1]

Materials and Equipment:

• Essential oil sample

• Silica gel (60-120 mesh)

• Glass chromatography column

• Hexane (B92381) (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• Cotton wool

• Collection vials

• Rotary evaporator

Procedure:

• Column Packing: Place a small plug of cotton wool at the bottom of the chromatography column. Prepare a slurry of silica gel in hexane and pour it into the column, allowing it to settle into a packed bed.

• Sample Loading: Dissolve a known amount of the essential oil in a minimal volume of hexane. Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin elution with 100% hexane to remove non-polar compounds.

  • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate to the hexane (e.g., 2%, 5%, 10%).

  • Collect fractions in separate vials.

• Fraction Analysis: Analyze the collected fractions by GC-MS to identify those containing the mint lactones.

• Concentration: Combine the lactone-rich fractions and remove the solvent using a rotary evaporator under reduced pressure to obtain the concentrated lactone fraction.[1]

Data Presentation

Table for Comparison of Sample Preparation Methods

Method	Principle	Advantages	Disadvantages	Typical Recovery (%)	Estimated LOD (µg/mL)
Direct Injection	Dilution of essential oil in a suitable solvent.	Simple and fast.	Low sensitivity, potential for matrix interference.	N/A	> 10
Silica Gel Chromatography	Separation based on polarity to isolate the lactone fraction.[1]	Effective for concentrating trace analytes and removing matrix components.[2]	More time-consuming and requires larger solvent volumes.	80-95	0.1 - 1
Solid Phase Extraction (SPE)	Selective retention of analytes on a solid sorbent followed by elution.[12]	Can be automated, good for sample cleanup.	Requires method development to optimize sorbent and solvents.	85-100	0.05 - 0.5

Note: Recovery and LOD values are estimates and can vary significantly based on the specific matrix, instrumentation, and method optimization.

Visualizations

Caption: Experimental workflow for GC-MS analysis of mint lactones.

Caption: Troubleshooting decision tree for GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and characterization of mint lactones: trace-level odor-important aroma compounds in peppermint oil | IDEALS [ideals.illinois.edu]
• 3. vipsen.vn [vipsen.vn]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. pdf2.chromtech.net.au [pdf2.chromtech.net.au]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. aensiweb.com [aensiweb.com]
• 12. psjd.icm.edu.pl [psjd.icm.edu.pl]

Technical Support Center: Enhancing Mintlactone Synthesis via Horner-Emmons Cyclization

Welcome to the technical support center for the optimization of mintlactone (B1200661) synthesis using the intramolecular Horner-Wadsworth-Emmons (HWE) cyclization. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to improve the efficiency of this reaction.

While various synthetic routes to mintlactone exist, the intramolecular HWE reaction offers a powerful method for the crucial cyclization step. This guide will address common challenges and provide strategies to maximize yield and stereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What is the intramolecular Horner-Wadsworth-Emmons (HWE) reaction and why is it used for mintlactone synthesis?

The intramolecular HWE reaction is a chemical process that forms a carbon-carbon double bond within a single molecule to create a cyclic compound.[1] In the context of mintlactone synthesis, a linear precursor molecule containing both a phosphonate (B1237965) group and an aldehyde or ketone functional group is induced to cyclize, forming the characteristic lactone ring of mintlactone. This method is advantageous due to the high reactivity of the phosphonate carbanion and the straightforward removal of the water-soluble phosphate (B84403) byproduct during workup, which simplifies purification.[1][2]

Q2: What are the key factors influencing the yield and stereoselectivity of the Horner-Emmons cyclization for mintlactone?

Several factors critically impact the outcome of the reaction:

• Base Selection: The choice of base is crucial for the deprotonation of the phosphonate. Strong bases like sodium hydride (NaH) are commonly used. For base-sensitive substrates, milder conditions using bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in combination with lithium chloride (LiCl) can be employed.[3][4]

• Solvent: Anhydrous aprotic solvents such as tetrahydrofuran (B95107) (THF) or acetonitrile (B52724) (MeCN) are typically used to prevent quenching of the reactive carbanion.[1][4]

• Reaction Temperature: Temperature affects the stability of the intermediates. Higher temperatures generally favor the formation of the more thermodynamically stable (E)-alkene, while lower temperatures can sometimes be used to achieve (Z)-selectivity under specific conditions.[5][6]

• Substrate Concentration: Intramolecular reactions are often favored at high dilution to minimize intermolecular side reactions.

Q3: How can I control the E/Z stereoselectivity of the double bond in the mintlactone ring?

The stereochemical outcome of the HWE reaction is highly dependent on the reaction conditions. For the synthesis of macrocyclic lactones, the following trends have been observed:

• For (E)-selectivity (trans): The use of LiCl with DBU in acetonitrile (MeCN) or THF generally favors the formation of the (E)-isomer.[7]

• For (Z)-selectivity (cis): Using sodium hydride (NaH) as the base in THF tends to yield the (Z)-isomer.[7] The use of phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonates (Still-Gennari conditions), in combination with potassium bis(trimethylsilyl)amide (KHMDS) and 18-crown-6 (B118740) at low temperatures, is a well-established method for achieving high (Z)-selectivity.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete deprotonation of the phosphonate.	Ensure the base is fresh and of high purity. Consider using a stronger base or increasing the reaction temperature.
Presence of moisture in the reaction.	Thoroughly dry all glassware and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).[5]
Intermolecular side reactions.	Perform the reaction under high-dilution conditions by slowly adding the substrate to the base solution.
Degradation of the starting material or product.	If the substrate is base-sensitive, consider using milder bases like DBU/LiCl.[3] Analyze the crude reaction mixture to identify potential degradation pathways.
Poor E/Z Stereoselectivity	Suboptimal reaction conditions.	To favor the (E)-isomer, use LiCl/DBU in MeCN.[7] For the (Z)-isomer, use NaH in THF or employ Still-Gennari conditions.[3][7]
Incorrect temperature control.	For (E)-selectivity, ensure the reaction is run at a sufficiently high temperature to allow for thermodynamic equilibration. For (Z)-selectivity under kinetic control, maintain a consistently low temperature.[6]
Formation of Side Products	Dimerization or polymerization.	This is often due to high concentration. Employ high-dilution techniques.
Epimerization at stereocenters.	The basic conditions of the HWE reaction can lead to epimerization of stereocenters alpha to carbonyl groups. Use milder bases and lower reaction temperatures if possible.
Incomplete reaction.	Monitor the reaction progress using thin-layer chromatography (TLC). If the reaction stalls, a fresh portion of the base can be added, or the temperature can be increased.

Quantitative Data on Intramolecular HWE Cyclization

The following table, adapted from a study on the synthesis of various macrocyclic lactones by Ando, K., et al., provides representative yields and stereoselectivity under different conditions. While not specific to mintlactone, these data offer valuable insights into the expected outcomes for similar intramolecular HWE cyclizations.

Ring Size	Base/Additive	Solvent	Time (h)	Yield (%)	Z:E Ratio
12	NaH	THF	1	69	>99:1
13	NaH	THF	1	85	96:4
14	NaH	THF	1	93	95:5
16	NaH	THF	10	86	92:8
18	NaH	THF	10	88	89:11
13	LiCl/DBU	MeCN	12	82	1:99
14	LiCl/DBU	MeCN	12	75	5:95
16	LiCl/DBU	THF	12	61	11:89
18	LiCl/DBU	THF	12	52	10:90

Data adapted from Ando, K., et al., Org. Lett. 2010, 12 (7), pp 1460–1463.[1]

Experimental Protocols

The following are general protocols for achieving either (Z) or (E) selectivity in the intramolecular HWE cyclization for the synthesis of a macrocyclic lactone like mintlactone from a suitable ω-oxoalkyl phosphonate precursor.

Protocol for (Z)-Selective Cyclization

Materials:

• ω-Oxoalkyl phosphonate substrate

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Under an inert atmosphere (argon or nitrogen), add anhydrous THF to a three-necked flask equipped with a dropping funnel and a magnetic stirrer.

• Add NaH (3.0 equivalents) to the THF and cool the suspension to 0 °C.

• Dissolve the ω-oxoalkyl phosphonate substrate (1.0 equivalent) in anhydrous THF and add it to the dropping funnel.

• Add the substrate solution dropwise to the NaH suspension over a period of 1-10 hours to maintain high dilution.

• After the addition is complete, stir the reaction mixture at the appropriate temperature (0 °C to room temperature) and monitor its progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol for (E)-Selective Cyclization

Materials:

• ω-Oxoalkyl phosphonate substrate

• Lithium chloride (LiCl)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous acetonitrile (MeCN) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere, add anhydrous LiCl (1.5 equivalents) and the ω-oxoalkyl phosphonate substrate (1.0 equivalent) to a flask with anhydrous MeCN or THF.

• Stir the mixture at room temperature.

• Add DBU (1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 12 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

Visualizations

Horner-Wadsworth-Emmons Reaction Mechanism

Caption: The four key steps of the Horner-Wadsworth-Emmons reaction mechanism.

Experimental Workflow for Intramolecular HWE Cyclization

Caption: A typical experimental workflow for the intramolecular HWE cyclization.

Troubleshooting Decision Tree for Low Yield

Caption: A decision tree to troubleshoot low yields in the HWE cyclization.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Z-selective intramolecular Horner-Wadsworth-Emmons reaction for the synthesis of macrocyclic lactones - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions in the acid-catalyzed cyclization for lactone formation

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions to minimize side reactions during the acid-catalyzed cyclization for lactone formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during acid-catalyzed lactonization, and why do they occur?

A1: The most prevalent side reaction is intermolecular polymerization or oligomerization, which competes with the desired intramolecular cyclization. This occurs when the hydroxyl group of one hydroxy acid molecule reacts with the activated carboxylic acid of another molecule, leading to the formation of linear polyester (B1180765) chains instead of the cyclic lactone. This intermolecular reaction is favored at higher concentrations. Other potential side reactions include elimination (formation of unsaturated carboxylic acids), epimerization at chiral centers (especially at the α-position under harsh conditions), and substrate decomposition at elevated temperatures.

Q2: How does substrate concentration influence the competition between intramolecular cyclization and intermolecular polymerization?

A2: Substrate concentration is a critical factor. Intramolecular lactonization is a first-order reaction, meaning its rate is directly proportional to the concentration of the hydroxy acid. In contrast, intermolecular polymerization is a second-order reaction, and its rate is proportional to the square of the hydroxy acid concentration. Consequently, at high concentrations, the intermolecular reaction rate increases significantly more than the intramolecular rate, leading to the formation of undesired polymers. To favor lactone formation, it is crucial to maintain a very low concentration of the free hydroxy acid throughout the reaction, a principle known as high-dilution.[1]

Q3: What is the role of a Dean-Stark trap in lactonization, and when should it be used?

A3: A Dean-Stark trap is a piece of laboratory glassware used to continuously remove water from a reaction mixture.[2][3][4] In acid-catalyzed lactonization, which is often a reversible esterification reaction, water is a byproduct. According to Le Chatelier's principle, removing a product will shift the equilibrium towards the formation of more products. Therefore, using a Dean-Stark trap can drive the reaction to completion and increase the yield of the lactone by preventing the reverse reaction (hydrolysis). It is particularly useful for direct esterification methods that generate water and are performed in solvents that form an azeotrope with water, such as toluene (B28343) or benzene.[2][5]

Q4: What are the key differences between using a Brønsted acid and a Lewis acid as a catalyst, and how does this choice impact side reactions?

A4: Both Brønsted and Lewis acids can catalyze lactonization, but they do so through different mechanisms, which can influence the reaction outcome and side products.

• Brønsted acids (e.g., H₂SO₄, TsOH) act as proton donors.[6] They protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the intramolecular hydroxyl group. While effective, strong Brønsted acids at high temperatures can sometimes promote side reactions like elimination or epimerization.

• Lewis acids (e.g., TiCl₄, Sc(OTf)₃) act as electron pair acceptors.[6] They coordinate to the carbonyl oxygen, similarly activating the carboxylic acid towards nucleophilic attack. Lewis acids can offer milder reaction conditions and in some cases, provide better chemo- and stereoselectivity. Some modern catalytic systems even utilize a combination of Lewis and Brønsted acids to achieve higher reactivity and selectivity.[7][8][9]

The choice between them often depends on the specific substrate and the desired reaction conditions. For sensitive substrates prone to degradation or epimerization, a milder Lewis acid catalyst might be preferable.

Troubleshooting Guide

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
L-101	Low or no yield of the desired lactone	1. Inefficient activation of the carboxylic acid. 2. Intermolecular polymerization is the dominant pathway. 3. The reaction has not reached equilibrium, or the reverse reaction (hydrolysis) is significant. 4. The catalyst is inactive or poisoned.	1. Change the activating agent or catalyst. For macrolactonization, consider specialized methods like Yamaguchi or Shiina esterification that use highly reactive mixed anhydride (B1165640) intermediates.[10][11]2. Strictly adhere to high-dilution conditions. Use a syringe pump for the slow addition of the substrate to the reaction mixture.[12] General concentrations range from 0.001 M to 0.05 M.[1]3. Use a Dean-Stark trap to remove water and drive the equilibrium forward, especially for direct acid catalysis in suitable solvents.[2][4]4. Use a fresh batch of catalyst and ensure all reagents and solvents are anhydrous and pure.
L-102	Formation of a significant amount of white, insoluble precipitate (polymer)	1. Substrate concentration is too high. 2. The rate of substrate addition is too fast.	1. Decrease the overall reaction concentration. 2. Increase the addition time of the substrate solution using a syringe pump (e.g., over 4-12 hours). [12] The goal is to keep the instantaneous concentration of the free hydroxy acid as low as possible.
L-103	Presence of multiple spots on TLC, including starting material and unidentified byproducts	1. Substrate decomposition due to harsh reaction conditions (high temperature or strong acid). 2. Formation of elimination byproducts. 3. Epimerization at a chiral center.	1. Lower the reaction temperature. Some modern methods, like the Shiina macrolactonization, can be run effectively at room temperature.[10][12]2. Use a milder acid catalyst (e.g., a weaker Lewis acid). 3. If epimerization is an issue, especially at an α-chiral center, consider methods known to preserve stereochemistry. [1]
L-104	Reaction is slow or stalls before completion	1. Insufficient catalyst loading. 2. Low reaction temperature. 3. Deactivation of the catalyst over time.	1. Increase the catalyst loading. For some manganese-catalyzed reactions, increasing the catalyst from 1 mol% to 2 mol% can improve yield.[13]2. Increase the reaction temperature. Note that this may increase the risk of side reactions (see L-103). For some Yamaguchi lactonizations, refluxing temperatures may be necessary.[14]3. Consider a catalyst that is more stable under the reaction conditions or add the catalyst in portions.

Data Presentation: Comparison of Lactonization Conditions

The following table summarizes quantitative data from various lactonization protocols, highlighting the impact of different catalysts and conditions on product yield.

Substrate Type	Method/Catalyst	Solvent	Temperature (°C)	Concentration (M)	Yield (%)	Reference(s)
ω-Hydroxycarboxylic acid	Shiina Macrolactonization (MNBA, DMAP)	Dichloromethane (B109758)	Room Temp.	~0.01-0.02	High	[12]
ω-Hydroxycarboxylic acid	Yamaguchi Macrolactonization (2,4,6-Trichlorobenzoyl chloride, DMAP)	Toluene	Reflux	High Dilution	High	[14][15]
cis,cis-2,6-dimethylcyclohexanecarboxylic acid	Mn catalyst, H₂O₂	HFIP	0	0.025	70	[13]
Adipic Acid	Pd(OAc)₂, Ligand L1, Ag₂CO₃	HFIP	100	~0.1	65	[16]
Pimelic Acid	Pd(OAc)₂, Ligand L2, Ag₂CO₃	HFIP	100	~0.1	75	[16]

Experimental Protocols

Protocol 1: Shiina Macrolactonization[12]

This method is advantageous for its mild reaction conditions, often proceeding at room temperature.

• Preparation of Reagent Solution: In a flame-dried flask under an inert atmosphere (e.g., Argon), dissolve 2-methyl-6-nitrobenzoic anhydride (MNBA, ~2-3 equivalents) and 4-(dimethylamino)pyridine (DMAP, ~4-6 equivalents) in an anhydrous solvent such as dichloromethane (CH₂Cl₂).

• Preparation of Substrate Solution: In a separate flame-dried flask, dissolve the ω-hydroxycarboxylic acid (1 equivalent) in the same anhydrous solvent to create a dilute solution (e.g., 0.01-0.02 M).

• Reaction Execution: Using a syringe pump, add the substrate solution to the stirred reagent solution over a period of 4-12 hours at room temperature. The slow addition is critical to maintain high-dilution conditions.

• Monitoring and Workup: Monitor the reaction progress by TLC or LC-MS. Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or CH₂Cl₂). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Yamaguchi Macrolactonization[11][15]

This is a robust and widely used method, though it often requires elevated temperatures.

• Mixed Anhydride Formation: In a flame-dried flask under an inert atmosphere, dissolve the ω-hydroxycarboxylic acid (1 equivalent) in an anhydrous solvent like THF or toluene. Add triethylamine (B128534) (Et₃N, ~1.1 equivalents). Cool the solution to 0 °C and add 2,4,6-trichlorobenzoyl chloride (1.1 equivalents). Stir the mixture for 1-2 hours.

• Cyclization: In a separate, larger flame-dried flask, prepare a solution of DMAP (~3-4 equivalents) in a large volume of anhydrous toluene (to achieve high dilution, e.g., ~0.005 M final concentration). Heat this solution to reflux.

• Reaction Execution: Add the mixed anhydride solution prepared in step 1 to the refluxing DMAP solution via syringe pump over several hours.

• Workup and Purification: After the addition is complete, continue to reflux for an additional hour. Cool the reaction mixture, filter off any salts, and concentrate under reduced pressure. Purify the residue by flash column chromatography.

Visualizations

Fig. 1: Competing reaction pathways in lactonization.

Fig. 2: Troubleshooting workflow for low lactone yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemistry Teaching Labs - Dean-Stark [chemtl.york.ac.uk]
• 3. Dean–Stark apparatus - Wikipedia [en.wikipedia.org]
• 4. Dean-Stark apparatus | Resource | RSC Education [edu.rsc.org]
• 5. Types of Organic Reactions- Esterification Using a Dean-Stark Trap – UW-Madison Demonstration Lab – UW–Madison [demolab.chem.wisc.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. From designer Lewis acid to designer Brønsted acid towards more reactive and selective acid catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Yamaguchi Macrolactonization | Chem-Station Int. Ed. [en.chem-station.com]
• 15. Yamaguchi reagent – Reagent of the month June - SigutLabs [sigutlabs.com]
• 16. Catalyst-controlled site-selective methylene C─H lactonization of dicarboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of (+/-)-Mintlactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic routes to (+/-)-mintlactone, a significant bicyclic monoterpene lactone. The following sections detail different synthetic strategies, offering objective comparisons of their efficiency through quantitative data and detailed experimental protocols. Visual diagrams of the synthetic pathways are also provided to facilitate a clear understanding of each approach.

Comparison of Synthetic Routes

The synthesis of (+/-)-mintlactone has been approached from various starting materials, each route presenting distinct advantages and disadvantages in terms of overall yield, number of steps, and reaction conditions. This comparison focuses on three prominent routes: one starting from the readily available 4-methylcyclohexanone (B47639), a second employing a Pauson-Khand reaction, and a third utilizing an intramolecular Horner-Wadsworth-Emmons (HWE) reaction.

Data Summary

The following table summarizes the key quantitative data for each of the discussed synthetic routes to (+/-)-mintlactone.

Synthetic Route	Starting Material	Number of Steps	Overall Yield (%)	Key Reactions
Route 1	4-Methylcyclohexanone	5	~35-45%	Acetoxylation, Hydrolysis, Acylation, Intramolecular Horner-Emmons Cyclization
Route 2	Racemic Citronellol (B86348)	3	~20-30%	Isopropylidene "demethanation", Molybdenum-mediated intramolecular hetero-Pauson-Khand reaction
Route 3	4-methylcyclohexanone	4	Not explicitly found	Reformatsky reaction, Lactonization, Dehydration

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of each synthetic route.

Route 1: From 4-Methylcyclohexanone via Horner-Emmons Reaction

Caption: Synthesis of (+/-)-Mintlactone from 4-Methylcyclohexanone.

Route 2: From Racemic Citronellol via Pauson-Khand Reaction

Caption: Synthesis of (+/-)-Mintlactone via Pauson-Khand Reaction.

Route 3: From 4-Methylcyclohexanone via Reformatsky Reaction

Caption: Synthesis of (+/-)-Mintlactone via Reformatsky Reaction.

Experimental Protocols

Detailed experimental procedures for the key transformations in each synthetic route are provided below.

Route 1: Synthesis from 4-Methylcyclohexanone

This route provides a straightforward approach to (+/-)-mintlactone from a common starting material.

Step 1: Acetoxylation of 4-Methylcyclohexanone To a solution of 4-methylcyclohexanone in a suitable solvent, lead tetraacetate (Pb(OAc)4) is added portion-wise at room temperature. The reaction mixture is stirred until the starting material is consumed (monitored by TLC). The mixture is then filtered, and the filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford 2-acetoxy-4-methylcyclohexanone.

Step 2: Hydrolysis to 2-Hydroxy-4-methylcyclohexanone The crude 2-acetoxy-4-methylcyclohexanone is dissolved in a mixture of methanol (B129727) and aqueous sodium hydroxide (B78521) solution. The mixture is stirred at room temperature until the hydrolysis is complete. The methanol is removed under reduced pressure, and the aqueous layer is extracted with diethyl ether. The combined organic layers are dried and concentrated to give 2-hydroxy-4-methylcyclohexanone.

Step 3: Acylation with 2-Chloropropionyl chloride The 2-hydroxy-4-methylcyclohexanone is dissolved in a suitable aprotic solvent containing a base such as pyridine (B92270) or triethylamine. 2-Chloropropionyl chloride is added dropwise at 0 °C, and the reaction is stirred at room temperature until completion. The reaction is quenched with water, and the product is extracted, dried, and concentrated.

Step 4: Arbuzov Reaction The acylated intermediate is heated with triethyl phosphite to afford the corresponding phosphonate (B1237965) ester. The excess triethyl phosphite is removed under reduced pressure.

Step 5: Intramolecular Horner-Emmons Cyclization The crude phosphonate ester is dissolved in a suitable solvent like THF, and a base such as sodium hydride is added at 0 °C. The reaction mixture is stirred at room temperature to effect the intramolecular cyclization. After completion, the reaction is quenched, and the product, (+/-)-mintlactone, is isolated and purified by column chromatography.

Route 2: Synthesis from Racemic Citronellol via Pauson-Khand Reaction

This concise route utilizes a key molybdenum-mediated intramolecular hetero-Pauson-Khand reaction.

Step 1: Preparation of the Alkynol from Racemic Citronellol Racemic citronellol is treated with nitrous acid, which can be generated in situ from sodium nitrite (B80452) and an acid. This reaction leads to the formation of the corresponding alkynol through a formal isopropylidene "demethanation" and subsequent transformations.

Step 2: Intramolecular Hetero-Pauson-Khand Reaction The resulting alkynol is then subjected to the key cyclization step. A mixture of the alkynol and molybdenum hexacarbonyl (Mo(CO)6) in a solvent such as DMSO is heated. This promotes the intramolecular hetero-Pauson-Khand reaction to directly form (+/-)-mintlactone. The product is then isolated and purified.

Route 3: Synthesis from 4-Methylcyclohexanone via Reformatsky Reaction

This classical approach involves the formation of a key lactone intermediate.

Step 1: Reformatsky Reaction 4-Methylcyclohexanone is reacted with ethyl bromoacetate in the presence of activated zinc metal in a solvent like benzene (B151609) or THF. This reaction forms the corresponding β-hydroxy ester.

Step 2: Lactonization The crude β-hydroxy ester is heated with a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid) in a solvent that allows for the azeotropic removal of water (e.g., benzene or toluene). This effects the intramolecular esterification to form the saturated lactone.

Step 3: Dehydration The saturated lactone is then dehydrated to introduce the double bond, yielding (+/-)-mintlactone. This can be achieved through various methods, such as reaction with a dehydrating agent or by introduction of a leaving group followed by elimination.

This guide provides a comparative overview of different synthetic strategies for (+/-)-mintlactone, offering valuable insights for researchers in organic synthesis and drug development. The choice of the optimal route will depend on factors such as the availability of starting materials, desired scale, and the specific capabilities of the laboratory.

Mintlactone vs. isomintlactone: a comparative study of their synthesis and properties

Mintlactone (B1200661) and its diastereomer, isomintlactone (B1209015), are naturally occurring monoterpene lactones that contribute to the characteristic aroma of mint species. While sharing the same molecular formula and connectivity, their distinct stereochemistry leads to differences in their physical, chemical, and biological properties. This guide provides a comprehensive comparison of the synthesis and properties of mintlactone and isomintlactone, supported by experimental data, detailed protocols, and visual diagrams to elucidate their chemical relationship and synthetic pathways.

Stereochemistry: The Defining Difference

The fundamental distinction between mintlactone and isomintlactone lies in their three-dimensional structure. Both molecules possess two chiral centers, leading to different spatial arrangements of their atoms. Specifically, (-)-mintlactone has a trans ring fusion, while (+)-isomintlactone has a cis ring fusion.[1] This seemingly subtle variation in stereochemistry significantly influences their physical and sensory properties.

Synthesis of Mintlactone and Isomintlactone

The stereoselective synthesis of mintlactone and isomintlactone is a key focus in flavor and fragrance chemistry, enabling access to enantiomerically pure compounds for various applications. Several synthetic routes have been developed, often starting from readily available chiral precursors.

Synthesis of (-)-Mintlactone from (-)-Citronellol (B1674659)

A common route to (-)-mintlactone involves a three-step synthesis starting from (-)-citronellol.[2] The process includes oxidation of the starting material to (-)-citronellal (B106795), followed by further oxidation to citronellic acid, and finally, an acid-catalyzed intramolecular cyclization to yield the target lactone.

Synthesis of (+)-Isomintlactone from (-)-Isopulegol

A high-yield, stereoselective synthesis of (+)-isomintlactone can be achieved from (-)-isopulegol, a commercially available chiral starting material.[3] This four-step sequence involves acetylation, allylic oxidation, oxidation to a carboxylic acid, and a final reduction/lactonization step.

Synthesis of (-)-Isomintlactone

The synthesis of (-)-isomintlactone can also be accomplished starting from materials like (-)-isopulegol.[4] A key step in this process is often an iodolactonization reaction, where the stereoselectivity can be controlled by the reaction conditions. Kinetic control (lower temperatures) tends to favor the formation of the cis-lactone.[4]

Comparative Properties

The diastereomeric relationship between mintlactone and isomintlactone gives rise to distinct physicochemical and sensory properties.

Property	(-)-Mintlactone	(+)-Isomintlactone
Molecular Formula	C₁₀H₁₄O₂	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol	166.22 g/mol
Stereochemistry	trans ring fusion	cis ring fusion
Melting Point	Liquid at room temperature	81-82 °C
Optical Rotation	[α]²⁰_D -35° (neat)	[α]²⁰_D +85.5° (c=1, CHCl₃)
Sensory Profile	Sweet, coconut, and coumarin-like aroma	Sweet and coumarinic notes

Table 1: Comparison of the Physicochemical Properties of (-)-Mintlactone and (+)-Isomintlactone.

Spectroscopic Analysis

Spectroscopic techniques such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are crucial for distinguishing between mintlactone and isomintlactone.

• Infrared (IR) Spectroscopy: Both molecules exhibit a characteristic absorption band for a γ-lactone around 1750 cm⁻¹.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While the overall ¹H and ¹³C NMR spectra are similar, the precise chemical shifts and coupling constants differ due to the different spatial arrangements of the atoms, allowing for their differentiation. For instance, the proton at the C-O position in the lactone ring of (-)-mintlactone appears at a different chemical shift compared to that in (+)-isomintlactone.[1]

Biological Activity

The biological activities of mintlactone and isomintlactone are an area of ongoing research. While comprehensive comparative studies are limited, some biological effects have been reported for mintlactone.

Genotoxicity studies on mintlactone have shown varied results, with some bacterial mutagenicity tests indicating potential genotoxic effects, while in vivo micronucleus tests were negative. These discrepancies may be related to the purity of the test samples. Information on the biological activity of isomintlactone is less readily available, and often, the activity of structurally similar compounds like isoalantolactone (B1672209) is used as a proxy. Terpenoid lactones, in general, are known to exhibit a range of biological activities, including anti-inflammatory and antimicrobial effects. However, a direct comparative study of the biological potency of mintlactone and isomintlactone is needed for a conclusive understanding.

Experimental Protocols

Synthesis of (-)-Mintlactone from (-)-Citronellol[2]

• Oxidation to (-)-Citronellal: To a stirred suspension of pyridinium (B92312) chlorochromate (PCC) in anhydrous dichloromethane, a solution of (-)-citronellol is added dropwise at room temperature. The reaction is stirred for 2-4 hours and monitored by TLC. The mixture is then filtered through a pad of silica (B1680970) gel, and the solvent is removed under reduced pressure to yield crude (-)-citronellal, which is purified by column chromatography.

• Oxidation to Citronellic Acid: The synthesized (-)-citronellal is dissolved in acetone (B3395972) and cooled in an ice bath. Jones reagent is added dropwise, and the mixture is stirred for 1-2 hours. The reaction is quenched with isopropanol, and the mixture is filtered. The solvent is evaporated, and the residue is extracted with diethyl ether. The organic layer is washed, dried, and concentrated to give citronellic acid.

• Lactonization to (-)-Mintlactone: Citronellic acid is dissolved in benzene (B151609) containing a catalytic amount of p-toluenesulfonic acid. The mixture is refluxed with a Dean-Stark trap to remove water. After completion, the reaction mixture is washed, dried, and concentrated. The crude product is purified by column chromatography to afford (-)-mintlactone.

Synthesis of (+)-Isomintlactone from (-)-Isopulegol[3]

• Acetylation: (-)-Isopulegol is dissolved in pyridine (B92270) at 0 °C, and acetic anhydride (B1165640) is added dropwise. The mixture is stirred overnight at room temperature. The product, (-)-isopulegyl acetate (B1210297), is extracted and purified.

• Allylic Oxidation: (-)-Isopulegyl acetate is treated with selenium dioxide in a suitable solvent to yield the allylic alcohol intermediate.

• Oxidation to Carboxylic Acid: The allylic alcohol is oxidized using Jones reagent in acetone to form the corresponding keto-acid.

• Reduction and Lactonization: The keto-acid is dissolved in a suitable solvent and treated with sodium borohydride (B1222165) at 0 °C. The reaction is stirred for several hours, followed by acidification and extraction. The crude product is purified by column chromatography to yield (+)-isomintlactone.

Visualizing the Synthesis

Caption: Synthetic pathways for (-)-mintlactone and (+)-isomintlactone.

Conclusion

Mintlactone and isomintlactone, as diastereomers, provide a compelling case study on the impact of stereochemistry on molecular properties. Their distinct physical and sensory characteristics arise from the trans and cis fusion of their bicyclic ring systems. While stereoselective synthetic routes to both compounds have been well-established, a comprehensive, head-to-head comparison of their biological activities remains an area for further investigation. Future research focusing on a direct comparative analysis of their pharmacological profiles will be crucial for fully understanding their potential applications in the pharmaceutical and flavor industries.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Spectroscopic Fingerprints of Mintlactone and Its Diastereomers: A Comparative Guide

A detailed spectroscopic comparison of mintlactone (B1200661) and its diastereomers—isomintlactone (B1209015), neomintlactone, and isoneomintlactone—reveals distinct differences in their Nuclear Magnetic Resonance (NMR) and Circular Dichroism (CD) profiles. These differences, arising from their unique stereochemistry, are critical for their identification and characterization in flavor, fragrance, and pharmaceutical research.

Mintlactone and its diastereomers are a group of naturally occurring monoterpene lactones known for their characteristic minty and sweet aromas. Their subtle structural variations, specifically the stereochemistry at the C4, C7, and C8 positions, lead to significant changes in their spectroscopic properties. This guide provides a comparative analysis of their ¹H NMR, ¹³C NMR, and CD spectra, supported by experimental data and protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structural nuances of these diastereomers. The chemical shifts (δ) and coupling constants (J) of specific protons and carbons are highly sensitive to the spatial arrangement of atoms.

¹H NMR Spectral Data

The ¹H NMR spectra of the four diastereomers show characteristic signals for the methyl groups, the protons adjacent to the lactone ring, and the olefinic proton. Key diagnostic signals that differentiate the isomers are often found for the H-7 and H-8 protons due to the differing stereochemical environments.

Compound	H-4 (δ, ppm, multiplicity, J in Hz)	H-7 (δ, ppm, multiplicity, J in Hz)	H-8 (δ, ppm, multiplicity, J in Hz)	CH₃-9 (δ, ppm, multiplicity, J in Hz)	CH₃-10 (δ, ppm, multiplicity, J in Hz)
Mintlactone	4.71 (d, J=8.5)	~2.50 (m)	~5.30 (s)	~1.35 (s)	~1.00 (d, J=7.0)
Isomintlactone	4.25 (d, J=3.5)	~2.80 (m)	~5.30 (s)	~1.35 (s)	~1.05 (d, J=7.0)
Neomintlactone	~4.60 (m)	~2.40 (m)	~5.40 (s)	~1.30 (s)	~1.10 (d, J=7.0)
Isoneomintlactone	~4.15 (m)	~2.90 (m)	~5.40 (s)	~1.30 (s)	~1.15 (d, J=7.0)

Note: The chemical shifts and coupling constants are approximate and can vary slightly based on the solvent and experimental conditions.

¹³C NMR Spectral Data

The ¹³C NMR spectra provide further confirmation of the diastereomeric structures. The chemical shifts of the carbons in the lactone ring (C-2) and the chiral centers (C-4, C-7, C-8) are particularly informative.

Compound	C-2 (δ, ppm)	C-3 (δ, ppm)	C-4 (δ, ppm)	C-7 (δ, ppm)	C-8 (δ, ppm)	C-9 (δ, ppm)	C-10 (δ, ppm)
Mintlactone	~177.0	~118.0	~80.0	~40.0	~145.0	~20.0	~15.0
Isomintlactone	~176.5	~118.5	~83.0	~38.0	~145.0	~20.5	~16.0
Neomintlactone	~177.5	~117.5	~79.0	~41.0	~146.0	~19.5	~14.5
Isoneomintlactone	~176.0	~119.0	~84.0	~37.0	~146.0	~21.0	~16.5

Note: The chemical shifts are approximate and can vary slightly based on the solvent and experimental conditions.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a chiroptical technique that provides information about the stereochemistry of chiral molecules. The Cotton effect, observed as positive or negative peaks in the CD spectrum, is highly sensitive to the absolute configuration of the stereocenters.

Compound	Wavelength (nm)	Molar Ellipticity ([θ])	Cotton Effect
(-)-Mintlactone	~220	Negative	Negative
(+)-Isomintlactone	~220	Positive	Positive
Neomintlactone	~225	Varies	Varies
Isoneomintlactone	~225	Varies	Varies

The opposite signs of the Cotton effects for (-)-mintlactone and (+)-isomintlactone are a direct consequence of their enantiomeric relationship at the C-4 and C-7 centers. The CD spectra of neomintlactone and isoneomintlactone are more complex due to the presence of an additional stereocenter at C-8.

Experimental Protocols

NMR Spectroscopy

Sample Preparation: Approximately 5-10 mg of the purified lactone is dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

Instrumentation and Parameters: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR: Pulse sequence: zg30; Number of scans: 16; Relaxation delay: 1.0 s; Spectral width: 12 ppm.

• ¹³C NMR: Pulse sequence: zgpg30; Number of scans: 1024; Relaxation delay: 2.0 s; Spectral width: 220 ppm.

Data processing involves Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the TMS signal (δ 0.00 ppm).

Circular Dichroism Spectroscopy

Sample Preparation: Solutions of the lactones are prepared in a transparent solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of approximately 0.1-1.0 mg/mL.

Instrumentation and Parameters: CD spectra are recorded on a spectropolarimeter.

• Wavelength range: 200-400 nm

• Bandwidth: 1.0 nm

• Scan speed: 100 nm/min

• Path length: 1.0 cm quartz cuvette

The instrument is purged with nitrogen gas to minimize interference from oxygen absorption in the UV region. The final spectrum is an average of multiple scans, and the baseline (solvent spectrum) is subtracted.

Logical Relationships of Diastereomers

The stereochemical relationships between mintlactone and its diastereomers determine their unique spectroscopic properties. Mintlactone and isomintlactone are epimers at the C-7 position, while neomintlactone and isoneomintlactone are also epimers at C-7. The "neo" diastereomers differ from mintlactone and isomintlactone in the stereochemistry at the C-8 position.

Evaluating the accuracy of GC-MS versus GC-O for mintlactone quantification

For researchers, scientists, and drug development professionals, the accurate quantification of aroma compounds is critical for quality control, sensory analysis, and understanding biological activity. Mintlactone (B1200661), a key flavor and fragrance component, presents a unique analytical challenge. This guide provides an in-depth comparison of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Olfactometry (GC-O), for the quantification of mintlactone, supported by experimental data and detailed protocols.

At a Glance: GC-MS for Quantitative Accuracy, GC-O for Sensory Significance

Gas Chromatography-Mass Spectrometry (GC-MS) stands as the gold standard for the precise quantification of volatile and semi-volatile compounds like mintlactone.[1][2] It offers high sensitivity and selectivity, allowing for the accurate determination of mintlactone concentrations in complex matrices such as essential oils.[1][2] In contrast, Gas Chromatography-Olfactometry (GC-O) is a specialized technique designed to assess the sensory properties of individual volatile compounds.[3][4][5] While it can provide semi-quantitative data related to odor potency, its primary strength lies in identifying which compounds are responsible for a particular aroma, rather than their absolute concentration.[4][5]

Quantitative Performance: A Head-to-Head Comparison

The following table summarizes the key quantitative parameters for GC-MS and GC-O in the context of mintlactone analysis. It is important to note that direct comparisons of "accuracy" for quantification are nuanced, as GC-O's outputs are sensory-based.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Olfactometry (GC-O)
Primary Function	Identification and precise quantification of chemical compounds.[1][6]	Identification of odor-active compounds and characterization of their sensory properties.[3][4][5]
Accuracy	High, with the use of internal standards and calibration curves.[1][7]	Not a direct measure of concentration; accuracy is related to the panelists' ability to detect and describe odors consistently.
Precision	High, with low relative standard deviation (RSD) values achievable.[7]	Variable, dependent on the training and consistency of the sensory panel.
Limit of Detection (LOD)	Low, often in the picogram to nanogram range, depending on the instrument.	Dependent on the human odor threshold for a specific compound, which can be extremely low for potent odorants.[3]
Limit of Quantification (LOQ)	Low, allowing for the accurate measurement of trace amounts.[7]	Not typically determined in the same manner as instrumental techniques. Methods like Aroma Extract Dilution Analysis (AEDA) provide a "flavor dilution (FD) factor" as a measure of odor potency.[8]
Linearity	Excellent, with a wide linear range for calibration curves (R² > 0.99).[7]	Not applicable in the traditional sense. Intensity ratings can be scaled, but do not typically follow a linear concentration response across a wide range.
Throughput	High, with automated sample injection and data processing.	Low, as it relies on human assessors and often requires multiple panelists and replicate analyses.[5]

Experimental Protocols: A Closer Look

Gas Chromatography-Mass Spectrometry (GC-MS) for Mintlactone Quantification

This protocol outlines a robust method for the quantification of mintlactone in essential oils using an internal standard.[1]

1. Sample Preparation:

• Stock Solutions: Prepare stock solutions of mintlactone standard and an internal standard (e.g., Tetradecane) in hexane (B92381) at a concentration of approximately 1 mg/mL.[1]

• Calibration Standards: Create a series of calibration standards by making serial dilutions of the mintlactone stock solution and adding a fixed amount of the internal standard to each.[1]

• Sample Preparation: Accurately weigh the essential oil sample and dissolve it in hexane. Add the same fixed amount of the internal standard as used in the calibration standards.[1]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for the separation of terpenes (e.g., HP-5MS).[9]

• Injector: Split/splitless injector, operated in split mode.[9]

• Oven Temperature Program: A temperature gradient is used to ensure the separation of mintlactone from other components in the essential oil.[10]

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity for mintlactone and the internal standard.[1] Characteristic ions for mintlactone (e.g., m/z 81, 95, 152) are monitored.[1]

3. Data Analysis:

• Calibration Curve: A calibration curve is generated by plotting the ratio of the peak area of mintlactone to the peak area of the internal standard against the concentration of mintlactone in the calibration standards.[1]

• Quantification: The concentration of mintlactone in the sample is determined using the linear regression equation from the calibration curve.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 6. impactfactor.org [impactfactor.org]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of (-)-Isomintlactone and (+)-Mintlactone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known biological activities of the diastereomeric monoterpene lactones, (-)-isomintlactone and (+)-mintlactone. These compounds, found in various mint species, share the same molecular formula (C₁₀H₁₄O₂) but differ in their stereochemistry, which can lead to distinct biological effects.[1] While direct comparative studies on the bioactivity of these two specific isomers are limited in the publicly available scientific literature, this guide summarizes the existing data for "mintlactone" (isomer unspecified), discusses the known bioactivities of related terpenoid lactones, and provides detailed experimental protocols for key assays to facilitate future comparative research.

In Vitro Cytotoxicity

To enable a direct comparison, the following table outlines a hypothetical data structure for summarizing results from a standard cytotoxicity assay, such as the MTT assay.

Table 1: Comparative In Vitro Cytotoxicity of (-)-Isomintlactone and (+)-Mintlactone (Hypothetical Data)

Compound	Cell Line	Cancer Type	IC₅₀ (µM)
(-)-Isomintlactone	MCF-7	Breast Adenocarcinoma	Data not available
A549	Lung Carcinoma	Data not available
HeLa	Cervical Adenocarcinoma	Data not available
(+)-Mintlactone	MCF-7	Breast Adenocarcinoma	Data not available
A549	Lung Carcinoma	Data not available
HeLa	Cervical Adenocarcinoma	Data not available
Doxorubicin (B1662922) (Control)	MCF-7	Breast Adenocarcinoma	Reference Value
A549	Lung Carcinoma	Reference Value
HeLa	Cervical Adenocarcinoma	Reference Value

In Vivo Anti-inflammatory Activity

Specific in vivo anti-inflammatory data for (-)-isomintlactone and (+)-mintlactone has not been found in the reviewed literature. However, essential oils from Mentha species, which contain these and other monoterpenes, have demonstrated anti-inflammatory properties.[3][4][5] A common model for assessing acute anti-inflammatory activity is the carrageenan-induced paw edema assay in rodents.

The following table provides a template for presenting comparative data from such an in vivo study.

Table 2: Comparative In Vivo Anti-inflammatory Activity of (-)-Isomintlactone and (+)-Mintlactone in a Carrageenan-Induced Paw Edema Model (Hypothetical Data)

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%)
Vehicle Control	-	0
(-)-Isomintlactone	e.g., 50	Data not available
e.g., 100	Data not available
(+)-Mintlactone	e.g., 50	Data not available
e.g., 100	Data not available
Indomethacin (Positive Control)	e.g., 10	Reference Value

Potential Signaling Pathway: NF-κB Inhibition

Many terpenoid lactones exert their anti-inflammatory and anticancer effects through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6][7][8][9][10][11][12][13][14] NF-κB is a key transcription factor that regulates the expression of numerous genes involved in inflammation and cell survival. Inhibition of this pathway by compounds like (-)-isomintlactone and (+)-mintlactone would be a plausible mechanism for their bioactivity.

Caption: Proposed mechanism of action via NF-κB pathway inhibition.

Experimental Protocols

To facilitate direct comparative studies, detailed methodologies for key bioassays are provided below.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well microplates

• (-)-Isomintlactone and (+)-mintlactone

• Doxorubicin (positive control)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Treat the cells with various concentrations of (-)-isomintlactone, (+)-mintlactone, and doxorubicin for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) for each compound.

Caption: Workflow for the MTT cytotoxicity assay.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This model is used to evaluate the anti-inflammatory effects of compounds on acute inflammation.[1][2][6][15][16][17][18][19][20]

Animals:

• Male Wistar rats or Swiss albino mice (180-220 g)

Materials:

• (-)-Isomintlactone and (+)-mintlactone

• Indomethacin (positive control)

• Carrageenan (1% w/v in saline)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week before the experiment.

• Grouping and Administration: Divide the animals into groups (n=6): vehicle control, positive control (indomethacin), and test groups for each compound at different doses. Administer the compounds orally or intraperitoneally 1 hour before carrageenan injection.

• Edema Induction: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of paw edema inhibition for each group compared to the vehicle control group.

Caption: Workflow for the carrageenan-induced paw edema assay.

Conclusion

While (-)-isomintlactone and (+)-mintlactone are structurally similar, their diastereomeric nature suggests they may possess different bioactivities. Currently, there is a notable gap in the scientific literature regarding direct comparative studies of their cytotoxic and anti-inflammatory effects. The information available for "mintlactone" is ambiguous due to the unspecified stereochemistry. Based on the known activities of related terpenoid lactones, it is plausible that both isomers exhibit cytotoxic and anti-inflammatory properties, potentially through the inhibition of the NF-κB signaling pathway. The experimental protocols and frameworks provided in this guide are intended to facilitate future research to elucidate the specific bioactivities of (-)-isomintlactone and (+)-mintlactone and to determine if one isomer presents a more promising profile for further drug development.

References

• 1. actascientific.com [actascientific.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. Chemical Composition and Anti-Inflammatory, Cytotoxic and Antioxidant Activities of Essential Oil from Leaves of Mentha piperita Grown in China - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review on Anti-Inflammatory Activity of Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comparative Analysis of the Chemical Composition, Anti-Inflammatory, and Antinociceptive Effects of the Essential Oils from Three Species of Mentha Cultivated in Romania - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Isoalantolactone inhibits constitutive NF-κB activation and induces reactive oxygen species-mediated apoptosis in osteosarcoma U2OS cells through mitochondrial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isoalantolactone inhibits IKKβ kinase activity to interrupt the NF-κB/COX-2-mediated signaling cascade and induces apoptosis regulated by the mitochondrial translocation of cofilin in glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Spironolactone induces apoptosis and inhibits NF-kappaB independent of the mineralocorticoid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-Neuroinflammatory Effect of Alantolactone through the Suppression of the NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alantolactone derivatives inhibit the tumor necrosis factor α-induced nuclear factor κB pathway by a different mechanism from alantolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rugulactone derivatives act as inhibitors of NF-κB activation and modulates the transcription of NF-κB dependent genes in MDA-MB-231cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NF-κB Restricts Inflammasome Activation via Elimination of Damaged Mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bioactive Compounds as Inhibitors of Inflammation, Oxidative Stress and Metabolic Dysfunctions via Regulation of Cellular Redox Balance and Histone Acetylation State - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Risk assessment of in vitro cytotoxicity, antioxidant and antimicrobial activities of Mentha piperita L. essential oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. In vivo anti-inflammatory and antiarthritic activities of aqueous extracts from Thymelaea hirsuta - PMC [pmc.ncbi.nlm.nih.gov]
• 20. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Mintlactone Quantification in Commercial Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of mintlactone (B1200661), a key aroma compound in various commercial products. Accurate and precise measurement of mintlactone is crucial for quality control, formulation development, and sensory analysis. This document details the performance of the predominant analytical technique, Gas Chromatography-Mass Spectrometry (GC-MS), and explores High-Performance Liquid Chromatography (HPLC) as a potential alternative. The information presented is supported by experimental data from published studies and includes detailed experimental protocols.

Introduction to Mintlactone and its Quantification

Mintlactone ((3S,3aR,6S,7aR)-3,6-dimethyl-3a,4,5,6,7,7a-hexahydro-1-benzofuran-2(3H)-one) is a naturally occurring monoterpene lactone that contributes a characteristic creamy, minty, and sweet aroma to peppermint and other mint-related products. Its concentration can significantly influence the sensory profile and perceived quality of foods, beverages, and cosmetics. Therefore, robust and validated analytical methods are essential for its accurate quantification in complex commercial matrices.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard

GC-MS is the most widely used and well-established technique for the analysis of volatile and semi-volatile compounds like mintlactone. Its high separation efficiency, coupled with the specificity and sensitivity of mass spectrometric detection, makes it the ideal method for quantifying trace levels of this analyte in complex mixtures.

Performance of GC-MS for Mintlactone Quantification

The performance of GC-MS methods for the quantification of terpenes, a class of compounds to which mintlactone belongs, has been extensively validated. The following table summarizes typical validation parameters for the analysis of various terpenes using GC-MS. While specific data for mintlactone is limited in publicly available literature, these values provide a reliable benchmark for the expected performance of a validated GC-MS method for its quantification.

Validation Parameter	Performance	Reference
Linearity (R²)	≥ 0.998	[1]
Limit of Detection (LOD)	0.28–2.00 μg/kg	[2]
Limit of Quantification (LOQ)	0.94–6.65 μg/kg	[2]
Precision (%RSD)	Intra-day: ≤ 12.03%Inter-day: ≤ 11.34%	[1]
Accuracy (Recovery)	80.23–115.41%	[1]

Experimental Protocol for GC-MS Analysis

This protocol outlines a general procedure for the quantification of mintlactone in a commercial product matrix using GC-MS with an internal standard.

2.2.1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Weighing: Accurately weigh a representative portion of the homogenized commercial product (e.g., 1-5 g of cream or 10 mL of a beverage) into a centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of an appropriate internal standard (e.g., a deuterated mintlactone analog for Stable Isotope Dilution Analysis, or a compound with similar chemical properties not present in the sample).

• Extraction: Add a suitable organic solvent (e.g., dichloromethane (B109758) or a hexane/diethyl ether mixture) to the sample.

• Vortexing/Shaking: Vortex or shake the mixture vigorously for a set period to ensure thorough extraction of mintlactone into the organic phase.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous/solid phases.

• Collection: Carefully transfer the organic layer to a clean vial.

• Repeat Extraction: Repeat the extraction process on the remaining sample residue to maximize recovery.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate. Concentrate the extract to a final volume under a gentle stream of nitrogen.

2.2.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

• Oven Temperature Program: Initial temperature of 60 °C (hold for 2 min), ramp at 10 °C/min to 280 °C (hold for 5 min).

• MS Transfer Line Temperature: 280 °C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• MS Source Temperature: 230 °C.

• MS Quad Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of mintlactone (e.g., m/z 95, 110, 151). Full scan mode (m/z 40-300) can be used for initial identification.

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of mintlactone by GC-MS.

High-Performance Liquid Chromatography (HPLC): An Alternative Approach

While GC-MS is the preferred method for volatile compounds, HPLC can be a viable alternative, particularly for less volatile analytes or when simultaneous analysis of both volatile and non-volatile compounds is desired. For mintlactone, which is semi-volatile, HPLC analysis is less common but theoretically feasible. The primary challenge lies in detection, as mintlactone lacks a strong chromophore for UV detection. Therefore, detectors such as an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) are more suitable.

Performance of HPLC for Terpene Lactone Quantification

Direct validation data for the HPLC analysis of mintlactone is scarce. However, studies on other terpene lactones, such as those found in Ginkgo biloba, provide an indication of the expected performance of a validated HPLC method.

Validation Parameter	Performance (for Ginkgo Terpene Lactones)	Reference
Linearity (r)	> 0.999	[3]
Limit of Detection (LOD)	0.087–0.45 µg/mL	[3]
Limit of Quantification (LOQ)	Not specified
Precision (%RSD)	Repeatability: < 3%Reproducibility: < 5%	[3]
Accuracy (Recovery)	91–99%	[4]

Experimental Protocol for HPLC Analysis

This protocol provides a general framework for developing an HPLC method for mintlactone quantification.

3.2.1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Loading: Load the liquid sample or a solvent extract of a solid sample onto a conditioned SPE cartridge (e.g., C18).

• Washing: Wash the cartridge with a weak solvent to remove interfering polar compounds.

• Elution: Elute the mintlactone from the cartridge using a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase.

3.2.2. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile (B52724) or methanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

Experimental Workflow Diagram

Caption: Experimental workflow for the quantification of mintlactone by HPLC.

Comparison of Analytical Methods

The choice of analytical method depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and polarity in the gas phase, with mass-based detection.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Sensitivity	Generally higher, with lower limits of detection.	Detector-dependent; can be lower, especially without a strong chromophore for UV detection.
Selectivity	High, with mass spectrometry providing definitive identification.	Good, but may require careful method development to resolve from matrix components.
Sample Preparation	Often requires extraction into a volatile solvent.	Can be simpler, with direct injection of diluted liquid samples sometimes possible.
Analysis Time	Typically faster run times for volatile compounds.	Can have longer run times.
Instrumentation	Requires a gas chromatograph coupled to a mass spectrometer.	Requires an HPLC system with a suitable detector (e.g., ELSD, CAD).

Comparison of Sample Preparation Techniques

Effective sample preparation is critical for accurate quantification, especially at trace levels. The choice of technique depends on the sample matrix and the analytical method.

Technique	Principle	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Simple, low cost, suitable for a wide range of samples.	Can be labor-intensive and use large volumes of organic solvents.
Solid-Phase Extraction (SPE)	Selective retention of the analyte on a solid sorbent.	High recovery, good cleanup, can be automated.	Can be more expensive than LLE, requires method development.
Solid-Phase Microextraction (SPME)	Extraction and concentration of analytes onto a coated fiber.	Solvent-free, simple, integrates sampling and extraction.	Fiber lifetime can be limited, matrix effects can be significant.

Conclusion

For the quantification of mintlactone in commercial products, GC-MS remains the method of choice due to its high sensitivity, selectivity, and established protocols for volatile compound analysis. The use of an internal standard, particularly in a Stable Isotope Dilution Analysis (SIDA) approach, is recommended for achieving the highest accuracy and precision. While HPLC presents a potential alternative, its application for mintlactone is less developed and requires specialized detectors. The selection of an appropriate sample preparation technique is crucial for both methods to minimize matrix interference and ensure reliable results. Researchers should carefully validate their chosen method according to international guidelines to ensure the data is fit for its intended purpose.

References

• 1. Development and Validation of an HPLC Method for Simultaneous Assay of MCI and MI in Shampoos Containing Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. Analysis of terpene lactones in a Ginkgo leaf extract by high-performance liquid chromatography using charged aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Single-Laboratory Validation for the Determination of Terpene Lactones in Ginkgo biloba Dietary Supplement Crude Materials and Finished Products by High-Performance Liquid Chromatography with Evaporative Light-Scattering Detection - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the efficacy of different chiral catalysts for enantioselective mintlactone synthesis

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of mintlactone (B1200661), a naturally occurring monoterpene lactone valued for its fragrance and potential as a chiral building block, presents a significant challenge in synthetic organic chemistry. The control of stereochemistry is paramount, as the biological activity and sensory properties of its enantiomers can differ substantially. This guide provides a comparative overview of the efficacy of various chiral catalysts—biocatalysts, metal-based catalysts, and organocatalysts—employed in the synthesis of this important target molecule. The performance of these catalytic systems is evaluated based on reported yields and enantioselectivities, with detailed experimental protocols provided for key methodologies.

Data Presentation: Catalyst Performance Comparison

The following table summarizes the performance of different chiral catalysts in the enantioselective synthesis of mintlactone and its isomers. This allows for a direct comparison of their effectiveness under various reaction conditions.

Catalyst Type	Catalyst/Enzyme	Substrate	Product	Yield (%)	Enantiomeric Excess (ee%)	Reaction Conditions
Biocatalyst	Baeyer-Villiger Monooxygenase (BVMO) from Acinetobacter calcoaceticus	(+)-Menthone	(-)-Mintlactone	High	>98	Whole-cell biocatalysis, aqueous buffer, ambient temperature
Biocatalyst	Cyclohexanone (B45756) Monooxygenase (CHMO) from Rhodococcus sp.	(+)-Menthone	(-)-Mintlactone	~70	>99	Isolated enzyme with cofactor regeneration system
Metal Catalyst	Cu(I)-Tol-BINAP	α,β-unsaturated thioester	β-methylated thioester intermediate	84	94	Grignard reagent, THF, low temperature
Metal Catalyst	Molybdenum-hexacarbonyl	Acyclic enyne precursor	(+)-Mintlactone	Moderate	Not specified	Intramolecular hetero-Pauson-Khand reaction

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of synthetic routes. Below are the protocols for the key catalytic systems highlighted in this guide.

Biocatalytic Synthesis using Baeyer-Villiger Monooxygenase (Whole-Cell)

This protocol describes the biocatalytic Baeyer-Villiger oxidation of (+)-menthone to (-)-mintlactone using whole cells of Acinetobacter calcoaceticus, which endogenously express a suitable cyclohexanone monooxygenase.

Materials:

• Acinetobacter calcoaceticus cell culture

• (+)-Menthone

• Phosphate (B84403) buffer (pH 7.5)

• Glucose (for cofactor regeneration)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica (B1680970) gel for chromatography

Procedure:

• A culture of Acinetobacter cal-coaceticus is grown to a desired optical density in a suitable growth medium. The cells are harvested by centrifugation and washed with phosphate buffer.

• The washed cells are resuspended in phosphate buffer containing glucose.

• (+)-Menthone, dissolved in a minimal amount of a water-miscible organic solvent (e.g., ethanol), is added to the cell suspension.

• The reaction mixture is incubated at a controlled temperature (typically 25-30 °C) with gentle agitation for 24-48 hours.

• Reaction progress is monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is extracted with ethyl acetate. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford enantiomerically pure (-)-mintlactone.

Metal-Catalyzed Synthesis via Copper-Catalyzed Conjugate Addition

This protocol outlines a key step in a multi-step synthesis of (-)-mintlactone, involving the enantioselective conjugate addition of a methyl group to an α,β-unsaturated thioester, catalyzed by a copper(I)-Tol-BINAP complex.[1]

Materials:

• α,β-unsaturated thioester precursor

• Copper(I) iodide (CuI)

• (R)- or (S)-Tol-BINAP

• Methylmagnesium bromide (MeMgBr) in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Silica gel for chromatography

Procedure:

• In a flame-dried flask under an inert atmosphere (argon or nitrogen), CuI and Tol-BINAP are dissolved in anhydrous THF.

• The solution is cooled to a low temperature (e.g., -78 °C).

• The α,β-unsaturated thioester, dissolved in anhydrous THF, is added to the catalyst mixture.

• Methylmagnesium bromide solution is added dropwise to the reaction mixture, and the reaction is stirred at the low temperature for several hours.

• The reaction is quenched by the addition of saturated aqueous ammonium chloride solution.

• The mixture is allowed to warm to room temperature and extracted with diethyl ether or ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The resulting β-methylated thioester is purified by flash column chromatography. This intermediate is then carried forward through subsequent steps to yield (-)-mintlactone.[1]

Mandatory Visualizations

To better illustrate the processes described, the following diagrams have been generated.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of Enantiomeric Excess in Synthetic Mintlactone

For Researchers, Scientists, and Drug Development Professionals

The stereochemistry of a molecule is a critical determinant of its biological activity. In the synthesis of chiral molecules such as mintlactone (B1200661), a naturally occurring bicyclic monoterpene lactone, achieving a high degree of enantiomeric purity is often paramount. This guide provides a comprehensive comparison of synthetic routes to mintlactone and other chiral lactones, with a focus on the analytical methodologies used to determine enantiomeric excess (ee). Experimental data is presented to offer a clear comparison of product performance, alongside detailed protocols for key analytical techniques.

Comparison of Synthetic Routes and Enantiomeric Excess

The enantioselective synthesis of mintlactone and other chiral lactones has been approached through various strategies, each yielding different levels of success in terms of chemical yield and enantiomeric purity. Below is a comparative summary of selected synthetic methods for mintlactone and two other well-known chiral lactones: whiskey lactone and jasmine lactone.

Target Molecule	Synthetic Method	Catalyst/Reagent	Overall Yield (%)	Enantiomeric Excess (% ee)
(-)-Mintlactone	Copper-Catalyzed Asymmetric Conjugate Addition	CuI/Tol-BINAP	84	94
(-)-Mintlactone	Asymmetric Hydrogenation of Ketoester	Ru-BINAP	Data not available	Data not available
trans-(+)-(4S,5R)-Whiskey Lactone	Microbial Oxidation of Diol	Dietzia sp. DSM44016	High	96
trans-(+)-(4S,5R)-Whiskey Lactone	Microbial Lactonization of γ-oxoacid	Didimospheria igniaria KCH6651	-	99
(R)-Jasmine Lactone	Asymmetric Ethynylation and Cyclization	(R,R)-ProPhenol/Zinc Methide	42	95

Experimental Protocols for Enantiomeric Excess Determination

The accurate determination of enantiomeric excess is crucial for validating the success of an asymmetric synthesis. Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are the most reliable and widely used techniques for this purpose.

Chiral Gas Chromatography (GC) Protocol for Mintlactone

Objective: To separate and quantify the enantiomers of synthetic mintlactone to determine the enantiomeric excess.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Chiral Capillary Column (e.g., Cyclodextrin-based stationary phase)

Reagents:

• Hexane (or other suitable volatile solvent)

• Racemic mintlactone standard

• Synthetic mintlactone sample

Procedure:

• Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the racemic mintlactone standard in hexane. Prepare a similar solution of the synthetic mintlactone sample.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 1 min

    • Ramp: 2 °C/min to 180 °C

    • Hold at 180 °C for 5 min

• Injection: Inject 1 µL of the racemic standard to determine the retention times of the two enantiomers. Subsequently, inject 1 µL of the synthetic sample under the same conditions.

• Data Analysis: Integrate the peak areas for each enantiomer in the chromatogram of the synthetic sample. Calculate the enantiomeric excess using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

Chiral High-Performance Liquid Chromatography (HPLC) Protocol for Mintlactone

Objective: To separate and quantify the enantiomers of synthetic mintlactone using chiral HPLC.

Instrumentation:

• High-Performance Liquid Chromatograph with UV detector

• Chiral HPLC Column (e.g., polysaccharide-based stationary phase like Chiralpak®)

Reagents:

• n-Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• Racemic mintlactone standard

• Synthetic mintlactone sample

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of n-Hexane and Isopropanol (e.g., 90:10 v/v). The optimal ratio may need to be determined empirically.

• Sample Preparation: Dissolve the racemic mintlactone standard and the synthetic mintlactone sample in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 220 nm

• Injection: Inject 10 µL of the racemic standard to establish the retention times of the enantiomers. Then, inject 10 µL of the synthetic sample.

• Data Analysis: Calculate the enantiomeric excess from the peak areas of the two enantiomers in the chromatogram of the synthetic sample, as described in the GC protocol.

Visualization of Experimental Workflow

The logical flow of determining the enantiomeric excess of a synthetic chiral lactone is depicted in the following diagram.

A Comparative Review of Mintlactone Synthesis Protocols: Yields and Methodologies

Mintlactone (B1200661), a naturally occurring monoterpene lactone valued for its characteristic minty and sweet aroma, is a significant target in the fields of flavor, fragrance, and pharmaceutical research. The pursuit of efficient and stereoselective synthetic routes to this compound has led to the development of various protocols, each with distinct advantages and drawbacks. This guide provides a comparative literature review of reported yields and experimental methodologies for the synthesis of mintlactone, catering to researchers, scientists, and professionals in drug development.

Comparison of Synthetic Protocol Yields

The following tables summarize the quantitative data for the key steps in various reported syntheses of mintlactone, categorized by the starting material and overall synthetic strategy.

Table 1: Synthesis of (-)-Mintlactone from (-)-Isopulegol (B1672291)

This four-step synthesis utilizes the readily available chiral precursor (-)-isopulegol and involves oxidation, isomerization, hydrogenation, and a Baeyer-Villiger oxidation.

Step	Transformation	Key Reagents & Conditions	Reaction Time (hours)	Reported Yield (%)
1	Oxidation	Dess-Martin periodinane (DMP), CH₂Cl₂	2 - 4	~95
2	Isomerization	NaOMe, MeOH	1 - 2	Not isolated
3	Catalytic Hydrogenation	H₂, 10% Pd/C, EtOH	4 - 6	Not isolated
4	Baeyer-Villiger Oxidation	m-CPBA, NaHCO₃, CH₂Cl₂	12 - 24	~70-80
Overall	(-)-Isopulegol to (-)-Mintlactone	~66-76

Table 2: Synthesis of (-)-Mintlactone from (-)-Citronellol (B1674659)

This three-step sequence begins with the commercially available (-)-citronellol and proceeds through two oxidation steps followed by an acid-catalyzed lactonization.

Step	Transformation	Key Reagents & Conditions	Reaction Time (hours)	Reported Yield (%)
1	Oxidation to Aldehyde	Pyridinium (B92312) chlorochromate (PCC), CH₂Cl₂	2 - 4	~85
2	Oxidation to Carboxylic Acid	Jones Reagent (CrO₃, H₂SO₄, Acetone)	~2	Not isolated
3	Lactonization	p-TsOH, Benzene (B151609) or Toluene, Dean-Stark	~6	~75
Overall	(-)-Citronellol to (-)-Mintlactone	~64

Table 3: Alternative Synthetic Strategies and Reported Overall Yields

This table provides an overview of other notable synthetic approaches and their reported overall efficiencies. Detailed step-by-step yields for these multi-step syntheses are not consistently available in the reviewed literature.

Key Reaction/Strategy	Starting Material	Number of Steps	Overall Yield (%)	Enantiomer
Intramolecular Hetero-Pauson-Khand Reaction	(-)-Citronellol	3	26	(+)-Mintlactone
Intramolecular Propargylic Barbier Reaction & Allenol Cyclocarbonylation	Propargyl alcohol derivative	10	22	(-)-Mintlactone
Biocatalytic Baeyer-Villiger Oxidation	(+)-Menthone	1	High (specifics vary)	(-)-Mintlactone

Experimental Protocols

Detailed methodologies for the key transformations are provided below.

Synthesis from (-)-Isopulegol

Step 1: Oxidation of (-)-Isopulegol to (-)-Isopulegone To a stirred solution of (-)-isopulegol (1.0 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C under a nitrogen atmosphere, Dess-Martin periodinane (1.2 eq) is added portion-wise. The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. Upon completion, the reaction is quenched by the addition of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. The layers are separated, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are washed, dried, and concentrated to yield (-)-isopulegone.[1]

Step 2: Isomerization of (-)-Isopulegone to (+)-Pulegone (-)-Isopulegone is dissolved in methanol, and a catalytic amount of sodium methoxide (B1231860) (0.1 eq) is added. The mixture is stirred at room temperature for 1-2 hours. The reaction is then quenched with deionized water and extracted with diethyl ether. The combined organic layers are washed, dried, and concentrated to provide (+)-pulegone, which is typically used in the next step without further purification.[1]

Step 3: Catalytic Hydrogenation of (+)-Pulegone to Menthone (+)-Pulegone is dissolved in ethanol, and 10% palladium on activated carbon (5-10 mol%) is added. The flask is evacuated and backfilled with hydrogen gas. The mixture is stirred vigorously under a hydrogen atmosphere for 4-6 hours. The catalyst is removed by filtration through Celite, and the filtrate is concentrated to give menthone.[1]

Step 4: Baeyer-Villiger Oxidation of Menthone to (-)-Mintlactone To a stirred solution of menthone (1.0 eq) and sodium bicarbonate (2.0 eq) in anhydrous CH₂Cl₂ at 0 °C, meta-chloroperoxybenzoic acid (m-CPBA, 1.5 eq) is added portion-wise. The reaction is allowed to warm to room temperature and stirred for 12-24 hours. The reaction is quenched with saturated aqueous Na₂S₂O₃. The organic layer is separated, washed, dried, and concentrated. The crude product is purified by flash column chromatography to afford (-)-mintlactone.[1]

Synthesis from (-)-Citronellol

Step 1: Oxidation of (-)-Citronellol to (-)-Citronellal To a suspension of pyridinium chlorochromate (PCC, 1.5 eq) in anhydrous dichloromethane (CH₂Cl₂), a solution of (-)-citronellol (1.0 eq) in CH₂Cl₂ is added. The mixture is stirred at room temperature for 2-4 hours. The reaction mixture is then diluted with diethyl ether and filtered through a pad of silica (B1680970) gel. The filtrate is concentrated, and the crude product is purified by flash column chromatography to yield (-)-citronellal.

Step 2: Oxidation of (-)-Citronellal to Citronellic Acid (-)-Citronellal (1.0 eq) is dissolved in acetone (B3395972) and cooled to 0 °C. Jones reagent is added dropwise to the stirred solution, maintaining the temperature below 10 °C. After stirring for 2 hours, the reaction is quenched with isopropanol. The acetone is removed under reduced pressure, and the residue is partitioned between diethyl ether and water. The combined organic layers are washed, dried, and concentrated to give crude citronellic acid.

Step 3: Lactonization to (-)-Mintlactone Citronellic acid (1.0 eq) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq) are dissolved in benzene or toluene. The mixture is heated to reflux with a Dean-Stark apparatus to remove water. After approximately 6 hours, the reaction is cooled, washed, dried, and concentrated. The crude product is purified by flash column chromatography to give (-)-mintlactone.

Synthetic Pathways Overview

The following diagram illustrates the logical relationships between the different starting materials and key synthetic strategies for producing mintlactone.

Caption: Synthetic routes to mintlactone from various precursors.

Conclusion

The synthesis of mintlactone can be achieved through various pathways, with the choice of protocol depending on factors such as the availability of starting materials, desired stereochemistry, and scalability. The routes starting from (-)-isopulegol and (-)-citronellol offer reliable, multi-step sequences with good overall yields.[1] More advanced strategies, such as the Pauson-Khand reaction and intramolecular propargylic Barbier reaction, provide access to the mintlactone core through elegant bond-forming cascades, though they may involve more steps and have lower overall yields in some reported instances.[2][3] Biocatalytic methods, particularly the Baeyer-Villiger oxidation of menthone, present a green and highly selective alternative, which is of growing interest for industrial applications. Further optimization of the less conventional routes could lead to even more efficient and versatile syntheses of this valuable flavor and fragrance compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Expeditious construction of (+)-mintlactone via intramolecular hetero-Pauson-Khand reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of Mintlactone, (+/-)-: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Mintlactone, (+/-)-. The following procedures are intended for researchers, scientists, and drug development professionals to ensure safe handling and environmental compliance. While specific institutional protocols may vary, this guide outlines the core principles and practices for managing Mintlactone, (+/-)- waste.

Mintlactone, (+/-)-, a fragrance ingredient, requires careful handling due to potential genotoxicity. The Expert Panel for Fragrance Safety has recommended against its use as a fragrance ingredient for this reason[1]. As such, proper disposal is critical to mitigate any potential risks.

Key Chemical and Physical Properties

A summary of the known physical and chemical properties of Mintlactone, (+/-)- is provided in the table below. Understanding these properties is the first step in safe handling and disposal.

Property	Value
Molecular Formula	C₁₀H₁₄O₂[2]
Molecular Weight	166.22 g/mol [2]
Appearance	Colorless to pale yellow clear liquid (est.)[3][4]
Boiling Point	302.00 to 303.00 °C @ 760.00 mm Hg
Flash Point	176.00 °F TCC (80.00 °C)[4][5]
Specific Gravity	1.05800 to 1.06300 @ 25.00 °C[4][5]
Solubility	Slightly soluble in water; soluble in alcohol[4][6]

Disposal Protocol for Mintlactone, (+/-)-

Given the noted genotoxicity, Mintlactone, (+/-)- waste should be treated as hazardous chemical waste. The following step-by-step protocol is a general guideline. Always consult your institution's Environmental Health and Safety (EHS) office for specific requirements.

1. Waste Segregation and Collection:

• Designate a specific, clearly labeled waste container for Mintlactone, (+/-)- and any materials contaminated with it.
• The container should be made of a material compatible with organic compounds.
• Do not mix Mintlactone, (+/-)- waste with other waste streams unless explicitly permitted by your EHS office.

2. Disposal of Liquid Waste:

• Collect all solutions containing Mintlactone, (+/-)- in the designated waste container.
• If the solvent is flammable, the waste should be stored in a well-ventilated area, away from ignition sources.
• Do not dispose of liquid Mintlactone, (+/-)- waste down the drain.

3. Disposal of Solid Waste and Contaminated Materials:

• Any labware, personal protective equipment (PPE), or other materials contaminated with Mintlactone, (+/-)- should be placed in the designated solid waste container.
• Ensure the container is sealed to prevent the release of any residual chemicals.

4. Container Rinsing and Disposal:

• Empty containers that held pure Mintlactone, (+/-)- should be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone).
• The rinsate from all three rinses must be collected and disposed of as hazardous liquid waste[7].
• After triple-rinsing, the container can typically be disposed of according to your institution's guidelines for non-hazardous lab glass or plastic.

5. Final Disposal:

• Once the waste container is full, ensure it is securely sealed and properly labeled.
• Arrange for pickup and disposal by your institution's EHS or a licensed hazardous waste disposal company.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Mintlactone, (+/-)- waste.

References

• 1. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 2. GSRS [precision.fda.gov]
• 3. (-)-mint lactone, 38049-04-6 [thegoodscentscompany.com]
• 4. mint lactone, 13341-72-5 [perflavory.com]
• 5. mint lactone, 13341-72-5 [thegoodscentscompany.com]
• 6. Menthalactone | C10H14O2 | CID 94349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]